5-(Bromomethyl)-1,2,3-thiadiazole

Core Science & Biosynthesis

An In-depth Technical Guide to 5-(Bromomethyl)-1,2,3-thiadiazole: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 1,2,3-thiadiazole ring is a significant pharmacophore in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, antiviral, and anticancer properties.[1][2][3][4] The introduction of a reactive bromomethyl group at the 5-position of this heterocyclic system creates a versatile synthetic intermediate, 5-(Bromomethyl)-1,2,3-thiadiazole, which serves as a valuable building block for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential applications of 5-(Bromomethyl)-1,2,3-thiadiazole, with a focus on its utility in drug discovery and development.

Chemical Structure and Physicochemical Properties

The chemical structure of 5-(Bromomethyl)-1,2,3-thiadiazole consists of a five-membered 1,2,3-thiadiazole ring substituted with a bromomethyl group at position 5. While a specific CAS Registry Number for the parent compound has not been identified in the available literature, its derivatives are well-documented.[5][6]

The physicochemical properties of 5-(Bromomethyl)-1,2,3-thiadiazole can be estimated based on its structure and data from related compounds. These properties are crucial for its handling, formulation, and biological activity.

Table 1: Estimated Physicochemical Properties of 5-(Bromomethyl)-1,2,3-thiadiazole and Related Derivatives

Property	5-(Bromomethyl)-1,2,3-thiadiazole (Estimated)	5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole[5]	5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylic acid[6]
Molecular Formula	C₃H₃BrN₂S	C₄H₅BrN₂S	C₄H₃BrN₂O₂S
Molecular Weight	~179.04 g/mol	193.06 g/mol	223.00 g/mol
Appearance	Likely a solid at room temperature	Not specified	Not specified
Solubility	Expected to be soluble in common organic solvents	Not specified	Not specified
Storage	Store in a cool, dry place, sealed from moisture, at 2-8°C.[5]	Sealed in dry, 2-8°C	Not specified

Synthesis of 5-(Bromomethyl)-1,2,3-thiadiazole

A plausible and efficient synthetic route to 5-(Bromomethyl)-1,2,3-thiadiazole involves a two-step process starting from a suitable precursor, such as 5-methyl-1,2,3-thiadiazole. This approach leverages the reactivity of the methyl group for subsequent bromination.

Step 1: Synthesis of 5-Methyl-1,2,3-thiadiazole via the Hurd-Mori Reaction

The Hurd-Mori reaction is a widely employed method for the synthesis of the 1,2,3-thiadiazole ring system.[7] It involves the reaction of a hydrazone with thionyl chloride. For the synthesis of 5-methyl-1,2,3-thiadiazole, the hydrazone of acetone would be the starting material.

Caption: Hurd-Mori synthesis of 5-methyl-1,2,3-thiadiazole.

Experimental Protocol: Hurd-Mori Synthesis of 5-Methyl-1,2,3-thiadiazole (Generalized)

• Hydrazone Formation: To a solution of acetone in a suitable solvent (e.g., ethanol), add an equimolar amount of hydrazine hydrate. The reaction mixture is typically stirred at room temperature or with gentle heating to drive the condensation reaction to completion. The formation of the acetone hydrazone can be monitored by techniques such as thin-layer chromatography (TLC).

• Cyclization: The resulting acetone hydrazone is then reacted with thionyl chloride. This step is highly exothermic and should be performed with caution in a well-ventilated fume hood. The hydrazone is typically dissolved in an inert solvent (e.g., dichloromethane), and thionyl chloride is added dropwise at a low temperature (e.g., 0 °C). After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred until the reaction is complete (monitored by TLC).

• Work-up and Purification: The reaction is quenched by the slow addition of water or a saturated sodium bicarbonate solution. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography or distillation.

Step 2: Bromination of 5-Methyl-1,2,3-thiadiazole

The methyl group at the 5-position of the thiadiazole ring can be selectively brominated using a suitable brominating agent, such as N-bromosuccinimide (NBS), in the presence of a radical initiator like benzoyl peroxide or AIBN.

Caption: Bromination of 5-methyl-1,2,3-thiadiazole.

Experimental Protocol: Bromination of 5-Methyl-1,2,3-thiadiazole (Generalized)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 5-methyl-1,2,3-thiadiazole in a suitable solvent, such as carbon tetrachloride or acetonitrile.

• Addition of Reagents: Add N-bromosuccinimide (NBS) and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide) to the solution.

• Reaction Conditions: The reaction mixture is heated to reflux and stirred for several hours. The progress of the reaction is monitored by TLC.

• Work-up and Purification: After the reaction is complete, the mixture is cooled to room temperature, and the succinimide byproduct is removed by filtration. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude 5-(Bromomethyl)-1,2,3-thiadiazole can be purified by column chromatography.

Chemical Reactivity and Synthetic Utility

The primary site of reactivity in 5-(Bromomethyl)-1,2,3-thiadiazole is the bromomethyl group, which is an excellent electrophile for nucleophilic substitution reactions. This high reactivity allows for the facile introduction of various functional groups, making it a key intermediate in the synthesis of diverse compound libraries for drug discovery.[8]

Nucleophilic Substitution Reactions

The bromine atom in the bromomethyl group can be readily displaced by a wide range of nucleophiles, including amines, thiols, alcohols, and carbanions. This allows for the synthesis of a variety of 5-substituted methyl-1,2,3-thiadiazole derivatives.

Caption: Nucleophilic substitution on 5-(Bromomethyl)-1,2,3-thiadiazole.

The incorporation of bromine atoms into benzo-bis-thiadiazoles has been shown to increase the reactivity of these compounds in aromatic nucleophilic substitution reactions.[9][10] This suggests that the electron-withdrawing nature of the thiadiazole ring enhances the electrophilicity of the bromomethyl carbon.

Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data for 5-(Bromomethyl)-1,2,3-thiadiazole

Technique	Predicted Features
¹H NMR	A singlet for the bromomethyl protons (-CH₂Br) is expected in the downfield region (δ 4.5-5.0 ppm). A singlet for the C4-H of the thiadiazole ring is also anticipated. The exact chemical shifts will be influenced by the solvent.[11]
¹³C NMR	The carbon of the bromomethyl group is expected to resonate in the range of 25-35 ppm. The C4 and C5 carbons of the thiadiazole ring will appear further downfield.[11]
Infrared (IR)	Characteristic C-H stretching and bending vibrations for the methylene and aromatic C-H groups are expected. A C-Br stretching frequency will also be present.
Mass Spectrometry (MS)	The mass spectrum will show the molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br). Fragmentation patterns would likely involve the loss of Br and HBr.

Applications in Drug Discovery and Medicinal Chemistry

The 1,2,3-thiadiazole scaffold is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that can bind to multiple biological targets with high affinity.[12] Derivatives of 1,2,3-thiadiazole have demonstrated a broad spectrum of pharmacological activities, including:

• Anticancer Activity: Certain 1,2,3-thiadiazole derivatives have shown potent anticancer activity.[12][13]

• Antiviral Activity: Notably, some derivatives have exhibited significant antiviral properties, including activity against HIV-1.[2][4]

• Antimicrobial Activity: A wide range of antibacterial and antifungal activities have been reported for 1,2,3-thiadiazole derivatives.[2][3]

• Other Biological Activities: These compounds have also been investigated for their insecticidal, herbicidal, and plant-activating properties.[1][3]

The utility of 5-(Bromomethyl)-1,2,3-thiadiazole in this context is its role as a key intermediate. The reactive bromomethyl group allows for the straightforward synthesis of a diverse library of compounds that can be screened for various biological activities.

Caption: Workflow for drug discovery using 5-(Bromomethyl)-1,2,3-thiadiazole.

Safety and Handling

As with all brominated organic compounds, 5-(Bromomethyl)-1,2,3-thiadiazole should be handled with care in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Based on safety data for related compounds like 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole, this chemical may be classified as hazardous.[5] It is important to consult the specific Safety Data Sheet (SDS) for any purchased or synthesized material. General hazards may include skin and eye irritation, and potential toxicity if ingested or inhaled.

Conclusion

5-(Bromomethyl)-1,2,3-thiadiazole is a valuable and highly reactive synthetic intermediate with significant potential in the field of drug discovery. Its straightforward synthesis and the versatile reactivity of the bromomethyl group allow for the creation of diverse molecular libraries based on the biologically active 1,2,3-thiadiazole scaffold. While detailed experimental data for the parent compound is limited in the public domain, this guide provides a comprehensive overview of its expected properties, synthesis, and applications based on established chemical principles and data from closely related analogs. Further research into this and similar building blocks will undoubtedly contribute to the development of novel and effective therapeutic agents.

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The Pivotal Role of 1,2,3-Thiadiazole Derivatives in Modern Agrochemistry: A Technical Guide

The 1,2,3-thiadiazole scaffold, a five-membered aromatic heterocycle, has emerged as a cornerstone in the development of novel agrochemicals. Its unique chemical properties and versatile biological activities have led to the creation of potent fungicides, insecticides, herbicides, and plant growth regulators.[1][2][3] This technical guide provides an in-depth exploration of the biological activities of 1,2,3-thiadiazole derivatives in agrochemistry, offering researchers, scientists, and drug development professionals a comprehensive overview of their mechanisms of action, structure-activity relationships, and practical applications.

Plant Health Management: A Paradigm Shift with 1,2,3-Thiadiazole-Based Plant Activators

A significant breakthrough in crop protection has been the development of plant activators, compounds that induce the plant's own defense mechanisms. Among these, 1,2,3-thiadiazole derivatives, most notably Acibenzolar-S-methyl (ASM), also known as benzothiadiazole (BTH), have revolutionized disease management strategies.[4][5]

Mechanism of Action: Systemic Acquired Resistance (SAR)

Unlike traditional fungicides that directly target pathogens, ASM functions as a synthetic analog of salicylic acid (SA), a key signaling molecule in the plant's immune response.[4][6][7] Upon application, ASM is absorbed by the plant and metabolized to its active form, acibenzolar, which triggers the Systemic Acquired Resistance (SAR) pathway.[4][6] This leads to the systemic expression of a wide array of defense-related genes, including those encoding Pathogenesis-Related (PR) proteins like PR-1, PR-2, and PR-5.[4][7] This priming of the plant's defenses results in a more rapid and robust response to subsequent pathogen attacks.[4] The Fungicide Resistance Action Committee (FRAC) has classified acibenzolar-S-methyl into its own group, P01, highlighting its unique mode of action.[6]

Caption: Signaling pathway of Acibenzolar-S-methyl (ASM) inducing Systemic Acquired Resistance (SAR).

Efficacy and Applications

ASM has demonstrated a broad spectrum of activity against a wide range of plant pathogens, including fungi, bacteria, and viruses.[4] It is registered for use as a seed treatment or for direct foliar application on various crops.[6] As it primes the plant's defenses, it is most effective when applied preventatively.[6]

Derivative/Product	Pathogen	Crop	Efficacy	Reference
Acibenzolar-S-methyl (ASM)	Mycosphaerella melonis	Cucumber	90% inhibition (derivative 136)	[8]
Acibenzolar-S-methyl (ASM)	Corynespora cassiicola	Cucumber	77% inhibition (derivative 136)	[8]
Acibenzolar-S-methyl (ASM)	Pseudomonas syringae pv. lachrymans	Cucumber	42% inhibition (derivative 136)	[8]
Acibenzolar-S-methyl (ASM)	Phytophthora infestans	Tomato	81% inhibition (derivative 136)	[8]

Fungicidal Activity: Direct Action Against Fungal Pathogens

Beyond inducing plant defenses, certain 1,2,3-thiadiazole derivatives exhibit direct fungicidal properties.[9][10] This dual-action potential makes them particularly attractive for integrated pest management strategies.

Structure-Activity Relationship

The fungicidal efficacy of 1,2,3-thiadiazole derivatives is highly dependent on the substituents attached to the core ring. For instance, the introduction of a 1,2,3-thiadiazole moiety into strobilurin-type fungicides has been shown to significantly enhance their activity.[9]

Quantitative Efficacy

Compound	Fungal Pathogen	EC50 (μg/mL)	Reference
8a (1,2,3-thiadiazole-based strobilurin)	Gibberella zeae	2.68	[9]
8a (1,2,3-thiadiazole-based strobilurin)	Sclerotinia sclerotiorum	0.44	[9]
8a (1,2,3-thiadiazole-based strobilurin)	Rhizoctonia cerealis	0.01	[9]
141 (oxadiazole containing thiadiazole)	Puccinia triticina	98% inhibition at 500 μg/mL	[8]
142 (oxadiazole containing thiadiazole)	Puccinia triticina	83% inhibition at 500 μg/mL	[8]

Insecticidal Properties: A New Frontier in Pest Control

The versatility of the 1,2,3-thiadiazole scaffold extends to insecticidal activity, offering potential alternatives to existing insecticide classes.[8][11]

Diverse Modes of Action

Research has shown that 1,2,3-thiadiazole derivatives can act as nonsteroidal ecdysone agonists and exhibit aphicidal and acaricidal properties.[8][11] The specific mechanism of action is often influenced by the nature of the substituents.

Notable Insecticidal Derivatives

Derivative	Target Pest	Efficacy	Reference
118 (N-tert-butyl-N,N′-diacylhydrazine)	Plutella xylostella	79% mortality at 200 μg/mL	[8]
119 (N-tert-butyl-N,N′-diacylhydrazine)	Plutella xylostella	68% mortality at 200 μg/mL	[8]
120 ((E)-β-farnesene based carboxamide)	Myzus persicae	LC50 = 33.4 μg/mL	[8]
121 ((E)-β-farnesene based carboxamide)	Myzus persicae	LC50 = 50.2 μg/mL	[8]
122 ((E)-β-farnesene based carboxamide)	Myzus persicae	LC50 = 61.8 μg/mL	[8]
123 (Pyrazole oxime derivative)	Aphis craccivora	90% mortality at 100 μg/mL	[8]
124 (Pyrazole oxime derivative)	Aphis craccivora	90% mortality at 100 μg/mL	[8]

Herbicidal Activity and Plant Growth Regulation

The agrochemical applications of 1,2,3-thiadiazoles also include weed control and the modulation of plant growth.[1][12][13]

Herbicidal Effects

Certain 1,2,3-thiadiazole derivatives have demonstrated herbicidal activity, with their mode of action often involving the inhibition of photosynthesis.[14]

Plant Growth Regulating Properties

Some derivatives have been identified as potential plant growth regulators.[12][13] For example, 1,2,3-thiadiazol-5-ylimidazolidine-2,4-diones have shown effects similar to the plant growth regulator thidiazuron, such as inhibiting lateral root growth and retarding primary root elongation.[12][13]

Synthesis and Experimental Protocols

The synthesis of 1,2,3-thiadiazole derivatives is most commonly achieved through the Hurd-Mori reaction.[1][15] This versatile method involves the cyclization of α-methylene ketone hydrazones or their derivatives with thionyl chloride.[1]

General Synthesis Workflow

Caption: Generalized workflow for the Hurd-Mori synthesis of 1,2,3-thiadiazole derivatives.

Experimental Protocol for Fungicidal Activity Screening

Objective: To evaluate the in vitro fungicidal activity of synthesized 1,2,3-thiadiazole derivatives against a target fungal pathogen.

Methodology:

• Culture Preparation: Prepare potato dextrose agar (PDA) plates and inoculate them with the target fungal pathogen. Incubate until a sufficient mycelial mat is formed.

• Compound Preparation: Dissolve the test compounds in a suitable solvent (e.g., DMSO) to create stock solutions of known concentrations.

• Mycelial Growth Inhibition Assay:

  • Add appropriate aliquots of the stock solutions to molten PDA to achieve the desired final concentrations.

  • Pour the amended PDA into sterile Petri dishes.

  • Place a mycelial plug (e.g., 5 mm diameter) from the edge of an actively growing fungal culture onto the center of each agar plate.

  • Include a solvent control (PDA with solvent only) and a positive control (a commercial fungicide).

• Incubation: Incubate the plates at an optimal temperature for fungal growth (e.g., 25-28°C) in the dark.

• Data Collection: Measure the radial growth of the fungal colony in two perpendicular directions at regular intervals until the colony in the control plate reaches the edge of the dish.

• Calculation: Calculate the percentage of mycelial growth inhibition using the following formula:

  • Inhibition (%) = [(dc - dt) / dc] * 100

  • Where 'dc' is the average diameter of the fungal colony in the control and 'dt' is the average diameter of the fungal colony in the treated plate.

• EC50 Determination: Determine the half-maximal effective concentration (EC50) by plotting the inhibition percentage against the logarithm of the compound concentration and performing a regression analysis.

Conclusion and Future Perspectives

The 1,2,3-thiadiazole nucleus represents a privileged scaffold in agrochemical research, offering a diverse array of biological activities. The success of Acibenzolar-S-methyl as a plant activator has paved the way for the development of innovative crop protection strategies that leverage the plant's own defense mechanisms. Furthermore, the discovery of 1,2,3-thiadiazole derivatives with direct fungicidal, insecticidal, and herbicidal properties underscores the vast potential of this heterocyclic system.

Future research should focus on elucidating the precise molecular targets of these derivatives to enable rational drug design and optimize their efficacy and selectivity. The exploration of novel synthetic methodologies will also be crucial for accessing a wider range of structural diversity. As the demand for sustainable and effective agricultural solutions continues to grow, 1,2,3-thiadiazole derivatives are poised to play an increasingly important role in ensuring global food security.

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An In-Depth Technical Guide to 5-(Bromomethyl)-1,2,3-thiadiazole as a Heterocyclic Building Block

For Researchers, Scientists, and Drug Development Professionals

The 1,2,3-thiadiazole scaffold is a significant five-membered aromatic ring that has garnered substantial interest in medicinal chemistry due to its wide array of biological activities.[1] This guide focuses on a particularly versatile derivative, 5-(bromomethyl)-1,2,3-thiadiazole, a key building block for the synthesis of novel compounds with therapeutic potential. We will delve into its synthesis, reactivity, and applications, providing practical insights and detailed protocols for laboratory use.

Core Concepts: The 1,2,3-Thiadiazole Ring

Thiadiazoles are five-membered heterocyclic compounds containing one sulfur and two nitrogen atoms.[2][3] The 1,2,3-isomer is a stable, neutral, and aromatic compound.[4] This unique heterocyclic motif is a valuable pharmacophore in drug discovery, with derivatives exhibiting a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.[5][6] The presence of the sulfur atom and the specific arrangement of nitrogen atoms contribute to its distinct electronic and steric properties, influencing its interactions with biological targets.[7]

Synthesis of 5-(Bromomethyl)-1,2,3-thiadiazole: A Step-by-Step Approach

The synthesis of 5-(bromomethyl)-1,2,3-thiadiazole is typically achieved through a multi-step process starting from readily available materials. A common and effective route involves the Hurd-Mori reaction for the formation of the thiadiazole ring, followed by bromination of a methyl group at the 5-position.[4][8]

Caption: Synthetic pathway for 5-(Bromomethyl)-1,2,3-thiadiazole.

This protocol outlines a common laboratory-scale synthesis.

Part A: Synthesis of Ethyl Acetoacetate Semicarbazone

• In a round-bottom flask, dissolve ethyl acetoacetate (1.0 eq) and semicarbazide hydrochloride (1.1 eq) in ethanol.

• Add sodium acetate (1.5 eq) to the mixture.

• Heat the mixture to reflux for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[9]

• Once the reaction is complete, allow the mixture to cool to room temperature. The product may precipitate.

• Collect the precipitate by filtration, wash with cold ethanol, and dry to obtain the ethyl acetoacetate semicarbazone.[9]

Part B: Hurd-Mori Cyclization to form Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate

• Causality: The Hurd-Mori reaction is a classic and reliable method for constructing the 1,2,3-thiadiazole ring from hydrazones using thionyl chloride. The reaction proceeds through a proposed thiadiazoline-1-one intermediate which then aromatizes.[10]

• Suspend the dried ethyl acetoacetate semicarbazone (1.0 eq) in dichloromethane or dioxane in a round-bottom flask.[9]

• Cool the suspension in an ice bath with stirring.

• Slowly add thionyl chloride (2.0-3.0 eq) dropwise to the stirred suspension.[9]

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Carefully quench the reaction by pouring it into ice-water.

• Extract the product with dichloromethane or ethyl acetate.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate.

• Purify the crude product by column chromatography on silica gel or by recrystallization.[9]

Part C: Reduction to (4-methyl-1,2,3-thiadiazol-5-yl)methanol

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (LiAlH₄, a slight excess) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Dissolve the purified ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate in anhydrous THF and add it dropwise to the LiAlH₄ suspension.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.

• Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Filter the resulting solid and wash it thoroughly with THF or ethyl acetate.

• Concentrate the filtrate under reduced pressure to yield the desired alcohol.

Part D: Bromination to 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole

• Causality: The bromomethyl group is a versatile functional handle, readily undergoing nucleophilic substitution reactions. N-Bromosuccinimide (NBS) is a common reagent for the allylic and benzylic bromination of methyl groups.[8][11]

• Dissolve (4-methyl-1,2,3-thiadiazol-5-yl)methanol (1.0 eq) in a suitable solvent such as carbon tetrachloride or acetonitrile.

• Add N-bromosuccinimide (NBS, 1.1 eq) and a radical initiator such as benzoyl peroxide (catalytic amount).

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and filter off the succinimide byproduct.

• Wash the filtrate with aqueous sodium thiosulfate solution to remove any remaining bromine, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify by column chromatography on silica gel to obtain pure 5-(bromomethyl)-4-methyl-1,2,3-thiadiazole.[12]

Chemical Reactivity and Derivatization

The primary site of reactivity for 5-(bromomethyl)-1,2,3-thiadiazole is the bromomethyl group, which is an excellent electrophile for nucleophilic substitution reactions. This allows for the introduction of a wide variety of functional groups at the 5-position of the thiadiazole ring.

The bromomethyl group readily reacts with a range of nucleophiles, including amines, thiols, and alcohols, to afford the corresponding substituted derivatives. These reactions are typically carried out in the presence of a base to neutralize the HBr byproduct.

Caption: General scheme for nucleophilic substitution.

Table 1: Examples of Nucleophilic Substitution Reactions

Nucleophile	Reagents and Conditions	Product
Morpholine	K₂CO₃, DMF, rt	4-((4-methyl-1,2,3-thiadiazol-5-yl)methyl)morpholine
Sodium Azide	NaN₃, DMF, 60 °C	5-(Azidomethyl)-4-methyl-1,2,3-thiadiazole
Potassium Thioacetate	KSAc, Acetone, rt	S-((4-methyl-1,2,3-thiadiazol-5-yl)methyl) ethanethioate

Applications in Drug Discovery

The 1,2,3-thiadiazole core is considered a "privileged scaffold" in medicinal chemistry due to its presence in a wide range of biologically active compounds.[5] Derivatives of 5-(bromomethyl)-1,2,3-thiadiazole have been investigated for various therapeutic applications.

Thiadiazole derivatives have shown significant potential as antimicrobial and antifungal agents.[2] The ability to easily modify the 5-position allows for the synthesis of libraries of compounds for screening against various pathogens.

Numerous 1,2,3-thiadiazole derivatives have been reported to exhibit potent anticancer activity.[6][7] The mechanism of action can vary, but some derivatives have been shown to act as inhibitors of key enzymes involved in cancer cell proliferation, such as cytochrome P450.[13]

Certain 1,2,3-thiadiazole derivatives have demonstrated promising antiviral activity, including against HIV.[5] For example, 5-(2,4-dibromophenyl)-1,2,3-thiadiazole has been identified as a potent anti-HIV-1 agent.[5]

In drug design, the 1,2,3-thiadiazole ring can be used as a bioisostere for other aromatic systems.[14] Bioisosteric replacement is a strategy used to modify a lead compound to improve its pharmacokinetic and pharmacodynamic properties while maintaining its biological activity.[15] However, the metabolic stability of the 1,2,3-thiadiazole ring can sometimes be a concern, as it can be susceptible to oxidation by cytochrome P450 enzymes, potentially leading to the formation of reactive acetylene species.[13][14]

Conclusion

5-(Bromomethyl)-1,2,3-thiadiazole is a valuable and versatile heterocyclic building block for the synthesis of a wide range of derivatives with potential applications in drug discovery and materials science. Its straightforward synthesis and the reactivity of the bromomethyl group allow for the facile introduction of diverse functionalities. The continued exploration of the chemical space around the 1,2,3-thiadiazole scaffold holds great promise for the development of new therapeutic agents.

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Harnessing the 1,2,3-Thiadiazole Pharmacophore: Mechanisms and Applications in Plant Systemic Acquired Resistance (SAR)

Executive Summary

In modern agrochemistry and plant pathology, the shift from direct-acting biocides to immune-priming agents represents a critical evolution in crop protection. At the forefront of this paradigm is the 1,2,3-thiadiazole moiety, a privileged heterocyclic scaffold that functions as a highly stable bioisostere of salicylic acid (SA). By acting upstream of the NPR1 (Non-expressor of PR genes 1) regulatory complex, 1,2,3-thiadiazole derivatives induce Systemic Acquired Resistance (SAR)—a broad-spectrum, transcriptionally driven defense state. This technical guide explores the mechanistic pathways, structure-activity relationships (SAR), and self-validating experimental protocols essential for developing next-generation plant defense activators.

Mechanistic Rationale: The 1,2,3-Thiadiazole Pharmacophore

Direct application of salicylic acid to crops is agronomically unviable; it is rapidly glycosylated or methylated by the plant into inactive or volatile forms, resulting in transient and localized effects. The 1,2,3-thiadiazole ring solves this pharmacokinetic challenge by providing metabolic stability, allowing the molecule to be systemically transported through the plant's vascular system before undergoing targeted enzymatic activation.

Prodrug Activation and SA Mimicry

The most prominent commercial 1,2,3-thiadiazole is 1[1]. ASM operates as a propesticide. Upon absorption, the thioester is cleaved by plant esterases—specifically 2[2]—to release the active metabolite, benzo[1,2,3]thiadiazole-7-carboxylic acid.

Similarly, 3[3], another widely used 1,2,3-thiadiazole activator, is hydrolyzed in planta to 4-methyl-1,2,3-thiadiazole-5-carboxylic acid (SV-03)[4]. These active carboxylic acids do not exhibit direct fungicidal or bactericidal toxicity; instead, they act downstream of endogenous SA accumulation, triggering a cellular redox shift[5].

The NPR1 Signaling Cascade

The accumulation of the active 1,2,3-thiadiazole metabolite alters the cellular redox state, reducing intermolecular disulfide bonds in the inactive NPR1 oligomer. This monomerizes NPR1, allowing it to translocate into the nucleus. There, it interacts with TGA transcription factors to initiate the massive upregulation of Pathogenesis-Related (PR) genes, particularly PR-1, PR-3, and PR-5, which fortify the plant against subsequent pathogen attacks[6].

Fig 1. Mechanistic pathway of 1,2,3-thiadiazole-induced Systemic Acquired Resistance (SAR).

Structural Optimization & Efficacy Data

Because the 1,2,3-thiadiazole ring is a validated pharmacophore, drug development professionals frequently fuse it with other bioactive moieties (e.g., thiazoles, pyrazoles, or acylalanines) to create dual-action compounds or highly potent elicitors[7].

For example, the synthesis of 8 has yielded compounds that outperform commercial standards like BTH in specific pathosystems[8],[9].

Table 1: Comparative Efficacy of 1,2,3-Thiadiazole Activators

Compound / Scaffold	Target Pathogen(s)	Mode of Action / Active Metabolite	Efficacy / Key Metric	Ref.
Acibenzolar-S-methyl (ASM)	E. amylovora, TSWV	Cleaved to Benzo[1,2,3]thiadiazole-7-carboxylic acid	~50-69% field control; robust PR-1/3/5 induction	[10],[6]
Tiadinil (TDL)	M. oryzae (Rice Blast)	Cleaved to SV-03 (4-methyl-1,2,3-thiadiazole-5-carboxylic acid)	Broad-spectrum SAR; zero direct antimicrobial activity	[5],[4]
Thieno[2,3-d]-1,2,3-thiadiazole (1c)	M. melonis, P. infestans	SA analog / SAR inducer	90% control (M. melonis), superior to commercial BTH	[8],[9]
N-acyl-N-arylalanine derivative (1d)	A. brassicicola	Dual-action / SAR inducer	92% control at 200 µg/mL; outperforms Tiadinil	[7],[11]

Self-Validating Experimental Methodologies

To maintain scientific integrity, the synthesis and biological evaluation of 1,2,3-thiadiazole derivatives must follow strict, self-validating protocols.

Chemical Synthesis: The Hurd-Mori Cyclization

The most robust method for constructing the 1,2,3-thiadiazole core is the 12[12]. This approach reliably cyclizes hydrazones using thionyl chloride.

Step-by-Step Protocol:

• Hydrazone Formation: React the starting ketone/aldehyde (1 eq) with semicarbazide hydrochloride or tosylhydrazine (1.1 eq) in aqueous ethanol. Causality: This establishes the crucial C=N-N backbone required for subsequent ring closure.

• Cyclization Initiation: Dissolve the isolated hydrazone in dichloromethane. Add thionyl chloride (SOCl₂) dropwise at strictly 0°C. Causality: SOCl₂ acts as both the sulfur source and dehydrating agent. The low temperature is critical to control the highly exothermic nucleophilic attack of the hydrazone nitrogen onto the thionyl sulfur, preventing substrate degradation[13].

• Aromatization: Gradually warm the mixture and reflux at 60-80°C for 2-4 hours. Causality: Heating drives the elimination of HCl and SO₂, finalizing the aromatization of the 1,2,3-thiadiazole ring.

• Quenching & Purification: Quench with saturated sodium bicarbonate, extract the organic layer, and purify via column chromatography.

Biological Validation: Spatial Separation SAR Assay

To prove that a novel 1,2,3-thiadiazole acts via SAR rather than direct fungicidal activity, researchers must use a spatially separated in planta assay.

Step-by-Step Protocol:

• Plant Cultivation: Grow Nicotiana tabacum (tobacco) or Arabidopsis thaliana to the 4-6 true-leaf stage under controlled greenhouse conditions.

• Elicitor Application: Spray only the lower two leaves with the synthesized 1,2,3-thiadiazole derivative (e.g., 200 µg/mL). Causality: Applying the compound exclusively to the lower leaves ensures that any disease resistance observed in the upper leaves is entirely due to systemic signaling, acting as an internal negative control for direct biocide activity.

• Priming Phase: Incubate the plants for 48-72 hours. Causality: SAR is a transcriptionally driven process. This window provides the necessary time for the systemic signal to travel and for the massive translation of PR proteins.

• Pathogen Challenge: Inoculate the upper, untreated leaves with a virulent pathogen (e.g., Tobacco Mosaic Virus or P. syringae).

• Molecular Scoring: 48 hours post-infection, extract RNA from the upper leaves and perform RT-qPCR targeting the PR-1 gene. Causality: PR-1 is the definitive molecular marker for SA/NPR1-dependent SAR activation, providing an orthogonal readout independent of phenotypic scoring[14].

Fig 2. Self-validating experimental workflow for evaluating 1,2,3-thiadiazole plant activators.

References

• Wikipedia Contributors. "Acibenzolar-S-methyl." Wikipedia, The Free Encyclopedia.
• Tripathi, Diwaker. "Role of SABP2 in Systemic Acquired Resistance Induced by Acibenzolar-S-Methyl in Plants." ETSU Electronic Theses and Dissertations (2010).
• Preprints.org. "The Past, Present and Future of Plant Activator Targeting Salicylic Acid Signal Pathway." (2024).
• MDPI. "Functional Analogues of Salicylic Acid and Their Use in Crop Protection." Agronomy (2018).
• ResearchGate. "Development of a novel plant activator for rice diseases, tiadinil.
• APS Journals. "Biological and Molecular Analyses of the Acibenzolar-S-Methyl-Induced Systemic Acquired Resistance in Flue-Cured Tobacco Against Tomato spotted wilt virus.
• ResearchGate. "Acibenzolar-S-methyl Induces the Accumulation of Defense-related Enzymes in Apple and Protects from Fire Blight.
• Du, Q.-S. et al. "Novel plant activators with thieno[2,3-d]-1,2,3-thiadiazole-6-carboxylate scaffold: Synthesis and bioactivity." Chinese Chemical Letters (2013).
• MDPI. "Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update." Molecules (2021).
• MDPI. "Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates." Molecules (2023).
• Benchchem. "Synthesis and Applications of 4-Phenyl-1,2,3-thiadiazole: A Technical Guide.
• PubMed. "Synthesis and biological activity evaluation of 1,2,3-thiadiazole derivatives as potential elicitors with highly systemic acquired resistance." (2009).
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A Technical Guide to Bioisosteric Replacement with 1,2,3-Thiadiazole Scaffolds

Abstract

In the landscape of modern drug discovery, the strategic modification of lead compounds is a critical process for optimizing efficacy, selectivity, and pharmacokinetic profiles. Bioisosteric replacement stands as a paramount tool in this endeavor, enabling the substitution of a functional group with another that preserves key physicochemical and electronic properties, thereby maintaining or enhancing biological activity.[1] This guide provides an in-depth technical exploration of the 1,2,3-thiadiazole scaffold as a versatile bioisostere. We will delve into its fundamental properties, established synthetic routes, and strategic applications in medicinal chemistry, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Bioisosteric Replacement

The principle of bioisosterism is foundational to medicinal chemistry. It involves replacing a part of a molecule with a chemical group that has similar steric, electronic, or solubility characteristics. The goal is to modulate the molecule's properties in a predictable way to improve its drug-like characteristics, such as enhancing potency, reducing toxicity, improving metabolic stability, or altering solubility.[1] The 1,2,3-thiadiazole ring, a five-membered aromatic heterocycle containing one sulfur and two adjacent nitrogen atoms, has emerged as a significant player in this field.[2] Its unique mesoionic character allows it to cross cellular membranes effectively and engage with biological targets.[3][4]

The 1,2,3-Thiadiazole Scaffold: A Profile

Physicochemical Properties

The 1,2,3-thiadiazole ring is a planar, π-excessive, and thermally stable aromatic system.[2] The parent compound is a yellow liquid soluble in water and common organic solvents.[2] The presence of the sulfur atom generally increases lipophilicity (LogP) compared to its oxadiazole counterparts, which can influence membrane permeability and metabolic stability.[5] The electron density is highest at the sulfur atom, while the C4 and C5 positions are electron-deficient, making the C5 position a preferential site for nucleophilic attack.[2]

Why Use 1,2,3-Thiadiazole as a Bioisostere?

The strategic decision to employ a 1,2,3-thiadiazole scaffold is often driven by several key factors:

• Metabolic Stability: The thiadiazole ring can offer enhanced metabolic stability compared to other moieties.[1] For instance, the C-S bond is often more resistant to enzymatic cleavage than a C-O bond.[5] However, it's important to note that the 1,2,3-thiadiazole ring itself can be susceptible to metabolic oxidation by cytochrome P450 enzymes, which may lead to ring cleavage.[1]

• Modulation of Physicochemical Properties: As a bioisostere for groups like carboxylic acids or phenyl rings, the 1,2,3-thiadiazole can fine-tune a compound's solubility, lipophilicity, and hydrogen bonding capacity.[6][7]

• Scaffolding and Vectorial Properties: The defined geometry of the ring provides a rigid scaffold to orient substituents in a specific vector towards the binding pocket of a biological target.

• Novelty and Patentability: Incorporating this scaffold can lead to novel chemical entities with distinct intellectual property profiles.

The following diagram illustrates the concept of bioisosteric replacement using the 1,2,3-thiadiazole scaffold.

Caption: Bioisosteric replacement of a carboxylic acid with a 1,2,3-thiadiazole ring.

Synthetic Strategies: Accessing the 1,2,3-Thiadiazole Core

Several established methods exist for the synthesis of 1,2,3-thiadiazoles, with the Hurd-Mori synthesis being one of the most common and versatile.[6][8]

The Hurd-Mori Synthesis

This reaction involves the cyclization of hydrazones with thionyl chloride (SOCl₂).[9] The starting hydrazones are typically derived from ketones.[10] This method is particularly suitable for preparing alkyl- and aryl-substituted 1,2,3-thiadiazoles.[8]

The general workflow for a Hurd-Mori synthesis is depicted below:

Caption: General workflow for the Hurd-Mori synthesis of 1,2,3-thiadiazoles.

Key Experimental Considerations for Hurd-Mori Synthesis:

• Solvent Choice: Anhydrous solvents like dichloromethane (DCM) or chloroform are crucial, as water reacts violently with thionyl chloride.[11]

• Temperature Control: The reaction with thionyl chloride is often exothermic. It is critical to maintain low temperatures (e.g., 0 °C to -10 °C) during the addition of SOCl₂.[11]

• Work-up Procedure: Careful quenching of excess thionyl chloride with ice-water is necessary, followed by extraction and washing with a bicarbonate solution to remove acidic impurities.[11]

Other Synthetic Methods

Other notable methods include the Pechmann synthesis and reactions involving α-diazocarbonyl compounds with carbon disulfide.[6][12] More recent advancements have focused on greener synthetic approaches, including catalytic and solid-phase chemistry.[12]

Case Studies in Bioisosteric Replacement

The 1,2,3-thiadiazole scaffold has been successfully employed as a bioisostere for various functional groups, leading to compounds with a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[3][13][14]

As a Carboxylic Acid Bioisostere

Planar acidic heterocycles are often used to replace carboxylic acids to modulate pKa and improve pharmacokinetic properties like oral bioavailability. While other heterocycles like tetrazoles and oxadiazoles are more common in this role, the 1,2,3-thiadiazole can also function in this capacity, particularly when specific electronic and steric properties are desired.[7][15]

As an Aromatic Ring Bioisostere

The 1,2,3-thiadiazole ring can mimic the steric and electronic properties of a phenyl ring. This replacement can alter the molecule's interaction with the target protein, potentially improving selectivity or potency, and can also block sites of metabolism on the phenyl ring.

Biological Activities of 1,2,3-Thiadiazole Derivatives

The following table summarizes some of the reported biological activities of compounds featuring the 1,2,3-thiadiazole scaffold.

Biological Activity	Target/Mechanism (if known)	Example Compound Class	Reference(s)
Anticancer	Inhibition of tubulin polymerization, Hsp90 inhibition	Pyrazole oxime derivatives, DHEA derivatives	[3][4]
Antimicrobial	Broad-spectrum activity against bacteria and fungi	Semicarbazone-derived thiadiazoles	[10][13]
Antiviral	Inhibition of viral replication (e.g., HIV-1, TMV)	Thioacetanilide and piperidine-based derivatives	[14][16]

ADMET Profile and Potential Liabilities

While offering several advantages, the 1,2,3-thiadiazole scaffold is not without potential liabilities that require careful consideration during the drug design process.

• Metabolic Instability: As mentioned, the ring can be susceptible to oxidative metabolism, potentially leading to the formation of reactive acetylene species.[1] This is a primary driver for its replacement in some drug development programs.[1]

• ADMET Properties: In silico predictions can provide initial insights into the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of novel thiadiazole derivatives. Parameters such as human intestinal absorption (HIA), blood-brain barrier (BBB) permeation, and potential for toxicity should be evaluated.[17]

The following diagram illustrates a conceptual workflow for evaluating a novel 1,2,3-thiadiazole derivative.

Caption: Evaluation workflow for a novel 1,2,3-thiadiazole drug candidate.

Experimental Protocol: General Procedure for Hurd-Mori Synthesis

This protocol provides a generalized procedure for the synthesis of a 1,2,3-thiadiazole derivative from a starting ketone via a semicarbazone intermediate. This should be optimized for specific substrates.

Part A: Preparation of the Semicarbazone Intermediate

• Dissolution: Dissolve the starting ketone (1.0 equivalent) in a suitable solvent such as ethanol.

• Addition of Reagents: Add a solution of semicarbazide hydrochloride (1.2 equivalents) and a base like sodium acetate (1.5 equivalents) in water.[11]

• Reaction: Reflux the mixture for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is consumed.[11]

• Isolation: Cool the reaction mixture. The semicarbazone product often precipitates and can be collected by filtration, washed with cold water, and dried.

Part B: Hurd-Mori Cyclization

• Suspension: Suspend the dried semicarbazone (1.0 equivalent) in an anhydrous solvent such as dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the suspension to 0 °C in an ice bath.

• Addition of Thionyl Chloride: Add thionyl chloride (SOCl₂, ~2.0-3.0 equivalents) dropwise to the cooled suspension while stirring. Maintain the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Quenching: Carefully and slowly pour the reaction mixture into a beaker of crushed ice and water to quench the excess thionyl chloride.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to yield the pure 1,2,3-thiadiazole derivative.

Conclusion and Future Outlook

The 1,2,3-thiadiazole scaffold is a valuable tool in the medicinal chemist's arsenal for bioisosteric replacement. Its unique electronic properties and rigid structure allow for the fine-tuning of a lead compound's ADMET profile and target interactions. While potential metabolic liabilities must be addressed, the versatility in synthesis and the broad range of biological activities associated with this scaffold ensure its continued relevance in drug discovery.[14] Future research will likely focus on developing more efficient and greener synthetic routes and further exploring its application as a bioisostere for a wider range of functional groups to generate novel therapeutics.

References

• Hurd, C. D., & Mori, R. I. (1955). On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society, 77(20), 5359–5364. [Link not available]

• Al-Suede, F. S. R., et al. (2022). Synthesis, Characterization, and Antimicrobial Activity of New 1,2,3-Thiadiazole and 1,2,3-Selenadiazole Derivatives. Molecules, 27(18), 5893. [Link]

• O'Connell, M. G., et al. (2023). The Synthesis and Biological Applications of the 1,2,3-Dithiazole Scaffold. Molecules, 28(7), 3193. [Link]

• O'Connell, M. G., et al. (2023). The Synthesis and Biological Applications of the 1,2,3-Dithiazole Scaffold. Molecules, 28(7), 3193. [Link]

• Al-Abdullah, E. S., et al. (2018). Synthesis, antimicrobial and in vitro antitumor activities of a series of 1,2,3-thiadiazole and 1,2,3-selenadiazole derivatives. Drug Design, Development and Therapy, 12, 2647–2654. [Link]

• Matysiak, J., & Niewiadomy, A. (2020). Thiadiazole derivatives as anticancer agents. Future Medicinal Chemistry, 12(19), 1727-1748. [Link]

• Attanasi, O. A., et al. (2003). Expeditious synthesis of new 1,2,3-thiadiazoles and 1,2,3-selenadiazoles from 1,2-diaza-1,3-butadienes via Hurd-Mori-type reactions. The Journal of Organic Chemistry, 68(5), 1947–1953. [Link]

• Various Authors. (2021). 174 Thiadiazoles and Their Properties. Current Studies in Basic Sciences, Engineering and Technology. [Link]

• Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons. [Link]

• Al-Suede, F. S. R., et al. (2022). Synthesis, Characterization, and Antimicrobial Activity of New 1,2,3-Thiadiazole and 1,2,3-Selenadiazole Derivatives. ResearchGate. [Link]

• Various Authors. (2025). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. MDPI. [Link]

• Various Authors. (2021). Synthesis and Identification of Novel Potential Thiadiazole Based Molecules Containing 1,2,3-triazole Moiety Against COVID-19 Ma. Journal of Molecular Structure, 1245, 131063. [Link]

• Irfan, A., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences, 11(12), 5742. [Link]

• Various Authors. (2021). Medicinal Significance of 1,2,3-Thiadiazoles Derivatives. Encyclopedia.pub. [Link]

• Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. Journal of Medicinal Chemistry, 56(19), 7475–7491. [Link]

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A Technical Guide to the Synthesis of 5-Substituted-1,2,3-Thiadiazoles

Introduction: The Versatile 1,2,3-Thiadiazole Scaffold

The 1,2,3-thiadiazole ring is a five-membered heterocyclic motif that holds a significant position in medicinal chemistry and materials science.[1][2][3] This scaffold is a key component in a wide array of biologically active compounds, exhibiting properties that include antifungal, antiviral, insecticidal, and anticancer activities.[1][2] Its unique structural and electronic characteristics make it a valuable building block for the development of novel therapeutic agents and functional materials.[4] This guide provides an in-depth exploration of the core synthetic methodologies for preparing 5-substituted-1,2,3-thiadiazoles, with a focus on mechanistic understanding, practical experimental protocols, and field-proven insights for researchers and drug development professionals.

Core Synthetic Strategy: The Hurd-Mori Reaction

The most prominent and widely utilized method for synthesizing 1,2,3-thiadiazoles is the Hurd-Mori reaction.[1][5][6][7] This reaction involves the cyclization of hydrazones, typically derived from ketones or aldehydes with an N-acyl or N-tosyl group, using thionyl chloride (SOCl₂) as the sulfur source and cyclizing agent.[5][6]

Mechanistic Insights

The causality behind the Hurd-Mori reaction lies in a sequence of well-defined steps. The reaction is believed to proceed through the formation of an intermediate thiadiazoline-1-one, which then aromatizes to the stable 1,2,3-thiadiazole ring.[5] The excess thionyl chloride likely facilitates this final aromatization step.[5]

The selection of a hydrazone as the starting material is critical. The reaction is particularly effective for synthesizing alkyl- and aryl-substituted 1,2,3-thiadiazoles where the corresponding carbonyl precursors are readily available.[5] However, the presence of unprotected groups that can react with thionyl chloride, such as alcohols or primary/secondary amines, will lead to unwanted side reactions.[5][8]

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Definitive Technical Guide: 1,2,3- vs. 1,3,4-Thiadiazoles in Medicinal Chemistry

Executive Summary

In the landscape of sulfur-nitrogen heterocycles, 1,2,3-thiadiazole and 1,3,4-thiadiazole represent two distinct chemical entities that share a molecular formula (

) but diverge radically in reactivity and application.[1][2]

• 1,3,4-Thiadiazole is the "Workhorse": A highly stable, aromatic scaffold acting as a bioisostere for pyrimidines and amides. It is the core of established drugs like Acetazolamide and Cefazolin .[3]

• 1,2,3-Thiadiazole is the "Specialist": A latent reactive species often used as a "masked alkyne" or thioketene precursor. Its primary commercial success lies in agrochemicals (Tiadinil ), though it is gaining traction in oncology research.

This guide analyzes the structural, synthetic, and pharmacological divergences between these isomers to inform rational scaffold selection in drug discovery.

Part 1: Structural & Electronic Landscape

The arrangement of heteroatoms dictates the electronic bias and metabolic stability of these rings.

Comparative Properties Table[3]

Feature	1,2,3-Thiadiazole	1,3,4-Thiadiazole
Structure	Asymmetric ( )	Symmetrical ( )
Electronic Character	Electron-deficient; High dipole moment due to asymmetry.[1][3]	Electron-deficient; "Two-electron donor" system; Inductive effect of S.
Aromaticity	Moderate.[3] Lower resonance energy than 1,3,4-isomer.	High. Significant resonance stabilization ( ).
Acid/Base Profile	Very weak base. C5 proton is acidic (pKa ~29 in DMSO, lower with EWG).	Weak base. C2/C5 protons are acidic due to inductive effect of N and S.
Thermal Stability	Low. Prone to extrusion (Lalezari fragmentation) at high T or hv.[3]	High. Stable to acid/base hydrolysis and oxidative conditions.[3]
Metabolic Liability	Ring opening (reductive or oxidative) to thiols/hydrazines.[3]	Generally stable; often excreted unchanged or as N-glucuronides.
Pharmacophore Role	Masked alkyne; Plant defense activator (SAR inducer).[3]	Bioisostere of amide/ester; Carbonic anhydrase binding motif.

Electronic Distribution Analysis

• 1,2,3-Thiadiazole: The adjacent nitrogens create a "diazo-like" character. The N2-N3 bond is relatively weak, predisposing the ring to fragmentation. The C4 and C5 positions differ significantly in electron density, allowing for regioselective electrophilic substitution (preferentially at C5).

• 1,3,4-Thiadiazole: The symmetrical placement of nitrogen atoms at positions 3 and 4 creates a highly electron-deficient ring. This deficiency makes the C2 and C5 carbons highly susceptible to nucleophilic attack , while rendering the ring resistant to electrophilic substitution unless activated by strong electron-donating groups (EDGs) like amines.

Part 2: Synthetic Methodologies

The synthesis of these isomers requires fundamentally different precursors.

1,2,3-Thiadiazole: The Hurd-Mori Reaction

The industry standard for constructing the 1,2,3-core is the Hurd-Mori reaction . It utilizes hydrazones (typically tosylhydrazones) and thionyl chloride (

).[3]

Protocol (General):

• Condensation: React ketone/aldehyde with tosylhydrazine to form the hydrazone.

• Cyclization: Treat the hydrazone with neat

  (or in ) at .[3]

• Mechanism: Formation of a chlorosulfinyl intermediate

  cyclization to thiadiazoline-1-one aromatization via elimination.

1,3,4-Thiadiazole: Diacylhydrazine Cyclization

The 1,3,4-core is typically assembled from acyclic hydrazine precursors using sulfur reagents like Lawesson’s Reagent or

.

Protocol (General):

• Acylation: React acid hydrazide with carboxylic acid/chloride to form

  -diacylhydrazine.

• Thionation/Cyclization: Reflux with Lawesson’s reagent in toluene or THF.

• Mechanism: The sulfur reagent converts carbonyls to thiocarbonyls, followed by intramolecular nucleophilic attack and loss of

  .

Synthetic Pathway Visualization

The following diagram contrasts the assembly logic of both isomers.

Caption: Comparative synthetic logic. Left: Hurd-Mori reaction utilizes thionyl chloride for 1,2,3-isomers.[1] Right: Lawesson's reagent drives cyclodehydration for 1,3,4-isomers.

Part 3: Reactivity & Rearrangements (The "Watch-Outs")[3]

The stability difference between these isomers dictates their chemical behavior and "watch-outs" during process development.

1,2,3-Thiadiazole: Lalezari Fragmentation

Under basic conditions, 4-substituted 1,2,3-thiadiazoles (especially those with electron-withdrawing groups at C4) undergo base-catalyzed fragmentation to yield alkynes , nitrogen gas, and elemental sulfur.

• Utility: Synthesis of cycloalkynes (e.g., cyclooctyne) for "Click Chemistry" (SPAAC).

• Risk: Explosive decomposition if not controlled; instability in basic workups.[3]

1,3,4-Thiadiazole: Nucleophilic Substitution

The 1,3,4-ring is stable to fragmentation but susceptible to nucleophilic aromatic substitution (

) at C2/C5, particularly if a leaving group (halogen, sulfone) is present.

• Utility: Late-stage functionalization of drug scaffolds.

• Risk: Hydrolysis of C2-sulfonyl moieties in metabolic studies.

Caption: Mechanism of Lalezari Fragmentation. Base treatment causes ring collapse, extruding Nitrogen and Sulfur to reveal the Alkyne.

Part 4: Medicinal Chemistry Applications[1][2][4][5][6][7][8][9][10]

1,3,4-Thiadiazole: The Clinical Standard

This isomer is a proven pharmacophore, often acting as a bioisostere for a pyridine ring or a carboxylic acid derivative.

• Acetazolamide (Diamox): Carbonic anhydrase inhibitor.[3] The sulfonamide group at C2 binds to the Zinc ion in the enzyme active site; the thiadiazole ring positions it correctly.

• Cefazolin: Cephalosporin antibiotic.[3] The thiadiazole moiety at the C3 position of the cephem nucleus modulates pharmacokinetics and antibacterial spectrum.

• Megazol: Antiparasitic (Trypanosomiasis).[3]

1,2,3-Thiadiazole: The Agrochemical & Emerging Lead

• Tiadinil: A commercial plant activator (fungicide) used in rice cultivation.[3] It does not kill fungi directly but induces Systemic Acquired Resistance (SAR) in the plant, mimicking salicylic acid signaling.

• Antitumor Research: 1,2,3-thiadiazole-4-carboxamides are currently under investigation as microtubule-destabilizing agents, showing potency against MCF-7 and A549 cell lines.[3]

Comparison of Commercial Agents

Drug/Agent	Isomer	Indication	Mechanism of Action
Acetazolamide	1,3,4	Glaucoma, Altitude Sickness	Carbonic Anhydrase Inhibition
Methazolamide	1,3,4	Glaucoma	Carbonic Anhydrase Inhibition
Sulfamethizole	1,3,4	Bacterial Infection	Dihydropteroate Synthase Inhibition
Tiadinil	1,2,3	Rice Blast (Fungicide)	SAR Induction (Plant Defense)
Acibenzolar-S-methyl	Benzo-1,2,3	Plant Activator	SAR Induction

References

• Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons. 4[3][5][6][7][8][9]

• Hurd, C. D., & Mori, R. I. (1955). On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society. 10[3][5][6][9]

• Hu, Y., et al. (2014).[11] 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry. Chemical Reviews. 1

• PubChem. (2025).[3] Tiadinil Compound Summary. National Library of Medicine. 12[3][5][13][6][8][9]

• BenchChem. (2025). An In-depth Technical Guide to the Hurd-Mori Synthesis. 14[3][5][6][7][8][9][15]

• Matysiak, J. (2023).[16] Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI. 17

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An In-depth Technical Guide to the Patent Landscape of 1,2,3-Thiadiazole Fungicides and Antivirals

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1,2,3-thiadiazole scaffold is a privileged heterocyclic structure that has garnered significant attention in both the agrochemical and pharmaceutical industries. Its derivatives have demonstrated a broad spectrum of biological activities, most notably as fungicides and antiviral agents.[1][2] This guide provides a comprehensive analysis of the patent landscape for these two key application areas. In the fungicidal domain, the landscape is dominated by plant activators that induce Systemic Acquired Resistance (SAR), with key players like Syngenta pioneering this space. The antiviral patent landscape is more fragmented, reflecting a broader range of viral targets and mechanisms of action. This document will delve into the core scientific principles, key patents, and essential experimental protocols relevant to researchers and developers in this field.

Part 1: The Fungicidal Landscape: A Paradigm of Indirect Protection

The primary mechanism of action for patented 1,2,3-thiadiazole fungicides is not direct toxicity to the fungal pathogen. Instead, these compounds act as "plant activators," priming the plant's own defense systems.[3][4][5] This approach, known as Systemic Acquired Resistance (SAR), offers a durable and broad-spectrum mode of action, making it a valuable tool in integrated pest management (IPM) programs.[4][6]

Mechanism of Action: Systemic Acquired Resistance (SAR)

When a plant is treated with a 1,2,3-thiadiazole-based plant activator, it triggers a signaling cascade analogous to the plant's natural response to pathogen attack.[4][5] Key compounds in this class, such as Acibenzolar-S-methyl (BTH) and Tiadinil (TDL), are known to work through the salicylic acid (SA) pathway, a crucial regulator of SAR.[4][7]

The process unfolds as follows:

• Application & Uptake: The compound is applied to the plant and absorbed.

• Metabolic Activation: In the case of Acibenzolar-S-methyl, the S-methyl ester is hydrolyzed within the plant to its active form, benzo[1][3][4]thiadiazole-7-carboxylic acid.[3][6]

• Signal Transduction: The active molecule initiates a signaling cascade that leads to the accumulation of pathogenesis-related (PR) proteins.[5][7]

• Heightened Defense State: The accumulation of PR proteins puts the entire plant in a heightened state of defense, enabling it to mount a faster and more robust response to subsequent infections by a wide range of fungal, bacterial, and even viral pathogens.[4][5][7]

This indirect mode of action carries a significant advantage in resistance management. Since the compound does not directly target the fungus, the selection pressure for resistant fungal strains is significantly lower compared to traditional fungicides.[3]

Patent Landscape Analysis: Fungicides

The patent landscape for 1,2,3-thiadiazole fungicides is mature, with foundational patents for key commercial products having been filed decades ago. However, research continues, focusing on new derivatives with improved efficacy, broader spectrum, and more favorable cost profiles.[8]

Key Players & Representative Patents:

Patent/Publication Number	Title	Assignee/Applicant	Summary of Core Claim
US3883547A	1,2,3-Thiadiazole derivatives	Not specified	Claims new substituted carbamoyl amino 1,2,3-thiadiazoles as plant regulating agents.[9]
WO2018116073A1	1, 2, 3-thiadiazole compounds and their use as crop protecting agent	Bayer CropScience	Discloses 1,2,3-thiadiazole carboxamide and thioamide compounds for controlling phytopathogenic microorganisms.[10]
JP2001335570	1,2,3-thiadiazole carboxamide compounds	Not specified	Describes 1,2,3-thiadiazole carboxamide compounds for controlling insect pests, pathogenic fungi, and weeds.[10]
CN106831647	4-haloalkyl substituted 1,2,3 thiadiazole carboxamide derivative	Not specified	Details 4-haloalkyl substituted 1,2,3-thiadiazole carboxamide derivatives with insecticidal activity.[10]

Key Commercial Compounds:

• Acibenzolar-S-methyl (BTH): Marketed by Syngenta under trade names like Bion® and Actigard®, this is a benchmark plant activator.[4][6] It is the S-methyl ester of benzo[1][3][4]thiadiazole-7-carbothioic acid.[6]

• Tiadinil (TDL): Another important plant activator, chemically known as N-(3-chloro-4-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide.[11][12][13] It is particularly used for controlling rice blast disease.[11][12]

Experimental Protocols: Fungicidal Evaluation

Caption: Workflow for screening 1,2,3-thiadiazole derivatives for plant activator properties.

The Hurd-Mori reaction is a classical and versatile method for synthesizing the 1,2,3-thiadiazole ring from semicarbazones using thionyl chloride (SOCl₂).[1][14][15][16]

• Semicarbazone Formation:

  • Dissolve the starting ketone (1 equivalent) in a suitable solvent like ethanol.

  • Add semicarbazide hydrochloride (1.1 equivalents) and a base such as sodium acetate (1.5 equivalents).

  • Reflux the mixture for 2-4 hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and isolate the precipitated semicarbazone by filtration. Wash with cold water and dry.

• Cyclization with Thionyl Chloride:

  • Caution: Thionyl chloride is corrosive and reacts violently with water. Perform this step in a well-ventilated fume hood.

  • Slowly add the dried semicarbazone (1 equivalent) in portions to an excess of chilled thionyl chloride (5-10 equivalents) with stirring at 0°C.

  • Allow the mixture to warm to room temperature and stir overnight.[16]

  • Carefully remove the excess thionyl chloride under reduced pressure.

  • Treat the residue with crushed ice and neutralize with a saturated sodium bicarbonate solution.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

This protocol, based on CLSI standards, determines the Minimum Inhibitory Concentration (MIC) of a compound.[17][18]

• Preparation of Compound Stock: Dissolve the test compound in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in a liquid growth medium (e.g., RPMI 1640).[17][19] The final concentration range should typically span from 0.1 to 100 µg/mL.

• Inoculum Preparation: Prepare a standardized suspension of the fungal isolate (e.g., Botrytis cinerea, Rhizoctonia solani) to a concentration of approximately 1-5 x 10³ colony-forming units (CFU)/mL.[18]

• Inoculation: Add 100 µL of the fungal inoculum to each well containing 100 µL of the diluted compound.[17] Include a growth control (inoculum, no compound) and a sterility control (medium only).

• Incubation: Incubate the plate at a suitable temperature (e.g., 25-28°C) for 24-72 hours, until visible growth is observed in the growth control well.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is a significant inhibition of visible growth (typically ≥50% reduction) compared to the growth control.[17][19]

Part 2: The Antiviral Landscape: A Search for Direct Action

In contrast to their role as fungicides, 1,2,3-thiadiazole derivatives developed as antivirals are primarily designed to act directly on viral or host cell targets to inhibit viral replication. The patent landscape is more diverse and less consolidated than the fungicidal space, with research targeting a wide array of viruses, including Tobacco Mosaic Virus (TMV), HIV, and Hepatitis B Virus (HBV).[1][2]

Mechanism of Action: Diverse and Target-Specific

The antiviral mechanisms of 1,2,3-thiadiazoles are not unified and depend on the specific derivative and the target virus. Potential mechanisms include:

• Inhibition of Viral Enzymes: Targeting key viral proteins like reverse transcriptase, proteases, or polymerases.

• Blocking Viral Entry/Fusion: Preventing the virus from entering the host cell.

• Interfering with Viral Replication/Assembly: Disrupting the processes of viral genome replication or the assembly of new virions.

For example, certain piperidine-based 1,2,3-thiadiazole derivatives have shown potent activity against HBV with IC₅₀ values in the low microgram per milliliter range.[2] Other derivatives have demonstrated high inactivation rates against TMV, a common model in agrochemical research.[2]

Patent Landscape Analysis: Antivirals

The patent landscape for antiviral 1,2,3-thiadiazoles is characterized by a broad range of claims targeting various viral families. Unlike the fungicide market, there are fewer blockbuster drugs, and the field is more exploratory.

Key Research Areas & Representative Patents:

Publication Number	Title	Assignee/Applicant	Summary of Core Claim
CO4180473A1	Thiazole derivatives as novel antiviral compounds	Not specified	Describes thiazole derivatives active in the treatment of viral infections in mammals.[20]
US4738972A	Antiviral 2-amino-5-thio-1,3,4-thiadiazole derivatives	Pfizer Inc.	Claims specific thiadiazole derivatives and their use in treating viral infections.
DE3336846A1	New 2-mercaptothiazole derivatives, method for the production thereof and the use...	Bayer AG	Describes the use of 2-mercaptothiazole derivatives in medicinal products.[20]

Note: While the core topic is 1,2,3-thiadiazoles, the broader antiviral patent landscape often includes related thiazole and other thiadiazole isomers.[21][22][23][24]

Experimental Protocols: Antiviral Evaluation

Caption: A typical discovery cascade for novel antiviral agents.

This widely used assay measures the ability of a compound to protect host cells from virus-induced death or morphological changes (CPE).[25][26]

• Cell Seeding: Seed a suitable host cell line (e.g., Vero E6, A549) into 96-well plates at a density that will form a confluent monolayer within 24 hours.[27][28]

• Compound Addition: Prepare serial dilutions of the test compounds in cell culture medium. Remove the old medium from the cells and add the diluted compounds.[27][25]

• Virus Inoculation: Infect the cells by adding a pre-determined amount of virus (Multiplicity of Infection - MOI) that causes 80-90% CPE in the virus control wells within a specific timeframe (e.g., 48-72 hours).[25][26]

• Controls: Include:

  • Cell Control: Uninfected, untreated cells (100% viability).

  • Virus Control: Infected, untreated cells (0% viability/protection).

• Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator until the desired level of CPE is observed in the virus control wells.[25]

• Quantification of Cell Viability:

  • Remove the medium and fix the remaining viable cells.

  • Stain the cells with a dye such as crystal violet.[27] After washing away excess stain, the dye retained by the cells is solubilized.

  • Alternatively, use a metabolic assay (e.g., MTT, CellTiter-Glo) to quantify ATP levels as a measure of viability.[26]

• Data Analysis: Read the absorbance on a plate reader. Calculate the 50% effective concentration (EC₅₀), the compound concentration that inhibits CPE by 50%, by plotting the percentage of inhibition against the compound concentration.[25] A parallel cytotoxicity assay (without virus) is run to determine the 50% cytotoxic concentration (CC₅₀). The ratio (CC₅₀/EC₅₀) gives the Selectivity Index (SI), a critical measure of therapeutic potential.[25]

Part 3: Synthesis, Future Outlook, and White Space

Core Synthesis Routes

The Hurd-Mori reaction remains a cornerstone for constructing the 1,2,3-thiadiazole ring.[1][14] Its reliability and use of readily available starting materials make it a go-to method for library synthesis in discovery programs.

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An In-Depth Technical Guide to the Metabolic Stability of Thiadiazole Rings in Drug Discovery

This guide provides drug discovery researchers and scientists with a comprehensive technical overview of the metabolic stability of thiadiazole rings. We will move beyond simple definitions to explore the underlying biochemical principles, isomeric differences, and robust methodologies for assessing and optimizing the metabolic fate of thiadiazole-containing drug candidates.

The Thiadiazole Scaffold: A Privileged Heterocycle with a Metabolic Caveat

Thiadiazoles are five-membered aromatic heterocycles containing one sulfur and two nitrogen atoms.[1] Their versatile electronic properties, ability to engage in hydrogen bonding, and synthetic tractability have made them a cornerstone in medicinal chemistry.[1][2][3] Compounds incorporating this scaffold have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][4]

However, the inclusion of heteroatoms, particularly sulfur, introduces potential metabolic liabilities. The metabolic fate of a thiadiazole ring is not uniform; it is highly dependent on its isomeric form and substitution pattern. A thorough understanding of these metabolic pathways is critical for mitigating risks such as rapid clearance, formation of reactive metabolites, or unexpected toxicity profiles.

There are four principal isomers of thiadiazole: 1,3,4-, 1,2,4-, 1,2,3-, and 1,2,5-thiadiazole.[1] Among these, the 1,3,4- and 1,2,4-isomers are most frequently encountered in drug development due to their synthetic accessibility and generally favorable stability profiles.[1]

• 1,3,4-Thiadiazole: Often considered the most stable and promising isomer from a metabolic standpoint.[5][6] Its high aromaticity and in vivo stability contribute to its prevalence in marketed drugs like the carbonic anhydrase inhibitor Acetazolamide.[5][7]

• 1,2,4-Thiadiazole: Also demonstrates good stability due to its aromatic nature.[1] It is often more stable to acids, alkalis, and oxidizing agents, particularly when substituted at the 3- and 5-positions.[1]

• 1,2,3-Thiadiazole: This isomer presents more significant metabolic challenges. It is known to be susceptible to oxidation by cytochrome P450 (CYP) enzymes, which can lead to ring cleavage and the formation of potentially reactive acetylene species.[8][9] This liability is a primary driver for its bioisosteric replacement in drug development programs.[8]

Core Metabolic Pathways and Influencing Factors

The biotransformation of thiadiazoles is primarily governed by Phase I oxidative metabolism, catalyzed by the cytochrome P450 (CYP) superfamily of enzymes located predominantly in the liver.[10][11]

Key Metabolic Transformations:

• S-Oxidation: The sulfur atom in the thiadiazole ring is a potential site for oxidation, leading to the formation of sulfoxides and sulfones. This can alter the polarity and pharmacological activity of the parent compound.

• Ring Carbon Oxidation: CYP-mediated oxidation can occur on the carbon atoms of the ring, particularly if they are unsubstituted. This can lead to the formation of hydroxylated metabolites.

• Ring Cleavage: This is the most critical metabolic vulnerability, especially for less stable isomers like 1,2,3-thiadiazole.[8][9] Oxidative attack can destabilize the ring, leading to fragmentation. For thiazoles, this can generate reactive metabolites (RMs) that may covalently bind to cellular macromolecules, a potential source of idiosyncratic toxicity.[12][13]

• Side-Chain Metabolism: Metabolism often occurs on the substituents attached to the thiadiazole ring rather than the ring itself. This is a common strategy to deflect metabolism away from the core scaffold.

The following diagram illustrates the potential metabolic hotspots on a generic thiadiazole ring.

Caption: Potential CYP450-mediated metabolic pathways for a substituted thiadiazole ring.

Factors Influencing Metabolic Stability:

• Isomer Type: As discussed, 1,3,4- and 1,2,4-isomers are generally more robust than the 1,2,3-isomer.[1][5]

• Substituent Effects: The electronic properties of substituents play a crucial role. Electron-withdrawing groups can decrease the electron density of the ring, making it less susceptible to oxidation. Conversely, electron-donating groups can activate the ring towards metabolism.

• Steric Hindrance: Bulky substituents positioned near potential metabolic sites can sterically shield the ring from the active site of CYP enzymes, thereby improving stability.

• Lipophilicity: Higher lipophilicity often correlates with increased metabolic turnover, as lipophilic compounds have better access to the membrane-bound CYP enzymes within hepatocytes.

A Validated Workflow for Assessing Metabolic Stability

A systematic, tiered approach is essential for evaluating the metabolic stability of thiadiazole-containing compounds. This workflow ensures that resources are focused on the most promising candidates, weeding out metabolically labile compounds early in the discovery process.

Caption: A tiered workflow for the comprehensive evaluation of metabolic stability.

Tier 2: The In Vitro Liver Microsomal Stability Assay

This is the workhorse assay for early-stage drug discovery. Liver microsomes are subcellular fractions containing a high concentration of CYP enzymes. The assay measures the rate of disappearance of the parent drug over time.

Protocol: Human Liver Microsome (HLM) Stability Assay

This protocol is designed as a self-validating system, incorporating necessary controls to ensure data integrity.

1. Reagent Preparation:

• Test Compound (TC) Stock: 10 mM in DMSO.
• Phosphate Buffer: 100 mM Potassium Phosphate, pH 7.4.
• HLM Stock: 20 mg/mL pooled human liver microsomes. Dilute to 1 mg/mL in phosphate buffer just before use.
• NADPH Regenerating System (NRS): Prepare a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer according to the manufacturer's instructions. This system continuously regenerates the NADPH cofactor required for CYP activity.
• Control Compound Stock: 10 mM Verapamil (a compound with moderate, well-characterized clearance) in DMSO.
• Quenching Solution: Acetonitrile containing an internal standard (e.g., 100 nM Tolbutamide).

2. Experimental Procedure:

• Plate Setup: In a 96-well plate, perform additions for three conditions: Test (+NRS), Negative Control (-NRS), and Positive Control (Verapamil +NRS).
• Pre-incubation: To appropriate wells, add phosphate buffer, the diluted HLM solution (final concentration 0.5 mg/mL), and the test or control compound (final concentration 1 µM).
• Incubate the plate at 37°C for 5 minutes to equilibrate the temperature.
• Reaction Initiation: Start the reaction by adding pre-warmed NRS to the Test and Positive Control wells. For the -NRS wells, add an equivalent volume of phosphate buffer.
• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot from each reaction well into a separate 96-well plate containing the cold Quenching Solution. The 0-minute time point is taken immediately after adding the NRS.
• Sample Processing: Seal the quenching plate, vortex thoroughly, and centrifuge at 4000 rpm for 15 minutes to pellet the precipitated protein.
• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS. Quantify the remaining percentage of the parent compound at each time point relative to the 0-minute sample.

3. Data Analysis & Interpretation:

• Plot the natural log of the % remaining parent compound versus time.
• The slope of the line (k) is the elimination rate constant.
• Calculate the in vitro half-life (T½) = 0.693 / k.
• Calculate Intrinsic Clearance (CLint) = (k / [microsomal protein concentration]) * 1000.

Parameter	Low Clearance	Moderate Clearance	High Clearance
In Vitro T½ (min)	> 60	15 - 60	< 15
CLint (µL/min/mg)	< 12	12 - 80	> 80
Caption: Typical classification of compounds based on in vitro metabolic stability data.

Strategies for Enhancing Metabolic Stability

When a promising compound exhibits poor metabolic stability, several medicinal chemistry strategies can be employed.

• Bioisosteric Replacement: This is a powerful technique where a metabolically liable functional group is replaced with a different group that retains similar steric and electronic properties but has improved metabolic robustness.[8] For instance, a metabolically vulnerable 1,2,3-thiadiazole might be replaced with a more stable 1,3,4-oxadiazole or a 1,2,3-triazole.[8][14] The sulfur atom of a 1,3,4-thiadiazole itself imparts improved lipid solubility compared to its 1,3,4-oxadiazole bioisostere, which can be a design advantage.[15]

• Metabolic Blocking/Shielding: Once a metabolic "hotspot" is identified (e.g., an unsubstituted aromatic position), it can be blocked. Introducing a metabolically robust group, such as a fluorine atom, at that position can prevent oxidation without significantly altering the compound's pharmacology.

• Substituent Modification: Modulating the electronic and steric properties of substituents can steer metabolism away from the thiadiazole core. For example, replacing a metabolically labile methoxy group with a more stable trifluoromethoxy group.

Conclusion

The thiadiazole ring is a valuable scaffold in modern drug discovery, but its metabolic stability must be a central consideration from the earliest stages of a project. A deep understanding of the differences between isomers, the primary routes of metabolic attack, and the factors that influence stability is paramount. By employing a systematic and validated workflow for experimental assessment—from high-throughput in vitro screens to detailed metabolite identification—research teams can make informed decisions. This allows for the rational design of thiadiazole-containing molecules with optimized pharmacokinetic profiles, ultimately increasing the probability of developing safe and effective medicines.

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Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Substitution Reactions of 5-(Bromomethyl)-1,2,3-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 1,2,3-Thiadiazole Scaffold

The 1,2,3-thiadiazole ring is a significant pharmacophore in modern medicinal chemistry, conferring a unique profile of electronic and steric properties to bioactive molecules.[1][2] This five-membered heterocycle is a structural component in compounds exhibiting a wide array of biological activities, including antiviral, anticancer, antifungal, and insecticidal properties.[1][3][4] Its utility extends into materials science, where these derivatives are explored for their unique optoelectronic characteristics. The functionalization of the 1,2,3-thiadiazole core is therefore a critical endeavor in the discovery of novel therapeutic agents and advanced materials.

5-(Bromomethyl)-1,2,3-thiadiazole emerges as a highly versatile and reactive building block for this purpose. The presence of a bromomethyl group at the 5-position provides a reactive handle for introducing a diverse range of functionalities through nucleophilic substitution reactions. This guide provides a detailed exploration of these reactions, offering both the underlying chemical principles and actionable laboratory protocols for researchers engaged in synthetic and medicinal chemistry.

Part 1: Mechanistic Rationale and Experimental Design

The synthetic utility of 5-(Bromomethyl)-1,2,3-thiadiazole is primarily rooted in the reactivity of its bromomethyl group. As a primary alkyl halide, this moiety is an excellent electrophile, predisposing it to bimolecular nucleophilic substitution (SN2) reactions.

Causality Behind Experimental Choices:

• The Electrophile: The carbon atom of the bromomethyl group is electron-deficient due to the inductive effect of the adjacent bromine atom, making it susceptible to attack by electron-rich nucleophiles. The 1,2,3-thiadiazole ring itself is an electron-withdrawing group, which can further enhance the electrophilicity of the benzylic-like carbon.

• The Nucleophile: The success of the substitution is heavily dependent on the nucleophile's strength, concentration, and steric bulk. Stronger nucleophiles (e.g., thiolates, amines) will react more readily than weaker ones (e.g., alcohols, water).

• Solvent Selection: Polar aprotic solvents such as Dimethylformamide (DMF), Acetonitrile (MeCN), or Tetrahydrofuran (THF) are preferred. These solvents are capable of solvating the cation of the nucleophile's salt but do not strongly solvate the nucleophile itself, thus preserving its reactivity for the SN2 reaction.

• Role of the Base: A non-nucleophilic base (e.g., K₂CO₃, NaH, Et₃N) is often essential. Its primary role is to deprotonate the nucleophile (in the case of alcohols or thiols) to generate a more potent anionic nucleophile (alkoxide or thiolate). For amine nucleophiles, the base acts as a scavenger for the hydrobromic acid (HBr) generated during the reaction, preventing the protonation and deactivation of the starting amine.

• Temperature Control: These reactions are typically conducted at temperatures ranging from 0 °C to a gentle reflux. Lower temperatures can enhance selectivity and prevent side reactions, while moderate heating can be necessary to drive reactions with weaker nucleophiles to completion.[5]

Diagram: The SN2 Reaction Pathway

The following diagram illustrates the concerted mechanism of an SN2 reaction on the 5-(bromomethyl)-1,2,3-thiadiazole substrate.

Sources

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• 4. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Synthesis of Thioether Derivatives from Bromomethyl Thiadiazoles

Abstract

The 1,3,4-thiadiazole scaffold is a privileged heterocycle in medicinal chemistry, appearing in numerous compounds with diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The strategic functionalization of this core is paramount for the development of novel therapeutic agents. This application note provides a comprehensive guide for the synthesis of 1,3,4-thiadiazole-based thioether derivatives via nucleophilic substitution of bromomethyl thiadiazoles. We will explore the underlying reaction mechanism, provide a robust and detailed general protocol, discuss critical optimization parameters, and present a specific, validated experimental procedure. This guide is intended for researchers, medicinal chemists, and process development scientists seeking a reliable method for constructing C-S bonds to generate novel thiadiazole derivatives.

Introduction: The Strategic Importance of the Thioether Linkage

Thioethers (or sulfides) are a critical class of organosulfur compounds frequently incorporated into pharmacologically active molecules.[3][4] The sulfur atom, being larger and more polarizable than oxygen, imparts unique physicochemical properties.[5] It can act as a hydrogen bond acceptor, engage in non-covalent interactions, and serve as a flexible linker between different pharmacophores. The synthesis of thioethers is a cornerstone of medicinal chemistry, and the reaction between an alkyl halide and a thiol remains one of the most fundamental and reliable methods for C(sp³)–S bond formation.[6][7]

This document focuses on leveraging this classic transformation by using bromomethyl-substituted 1,3,4-thiadiazoles as versatile electrophilic building blocks. The inherent reactivity of the bromomethyl group, activated by the electron-withdrawing nature of the thiadiazole ring, allows for efficient reaction with a wide array of sulfur nucleophiles under mild conditions.

Reaction Principle: The SN2 Pathway

The formation of thioethers from bromomethyl thiadiazoles and thiols proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.

Key Components:

• The Electrophile: The carbon atom of the bromomethyl group (-CH₂Br) attached to the thiadiazole ring is electron-deficient. This is due to the inductive electron-withdrawing effect of the adjacent bromine atom and the overall electronegative character of the 1,3,4-thiadiazole ring.[8]

• The Nucleophile: Thiols (R-SH) are potent nucleophiles.[5] Their reactivity is significantly enhanced upon deprotonation by a base to form the corresponding thiolate anion (R-S⁻), which is an even more powerful nucleophile.[5][6]

• The Leaving Group: The bromide ion (Br⁻) is an excellent leaving group, facilitating the substitution reaction.

The reaction is initiated by the deprotonation of the thiol by a suitable base. The resulting thiolate anion then attacks the electrophilic methylene carbon, displacing the bromide ion in a single, concerted step to form the desired thioether.

Caption: Figure 1: SN2 mechanism for thioether synthesis.

General Application Protocol

This protocol provides a robust starting point for the synthesis of a wide range of thioether derivatives from various bromomethyl thiadiazoles and thiols.

Materials and Equipment

• Reagents:

  • Substituted Bromomethyl-1,3,4-thiadiazole (1.0 eq)

  • Substituted Thiol (1.0 - 1.2 eq)

  • Base (e.g., K₂CO₃, Cs₂CO₃, NaH, Et₃N) (1.5 - 2.0 eq)

  • Anhydrous Solvent (e.g., DMF, Acetonitrile, THF, Acetone)

  • Deionized Water

  • Brine (saturated NaCl solution)

  • Organic Solvent for Extraction (e.g., Ethyl Acetate, Dichloromethane)

  • Anhydrous Drying Agent (e.g., Na₂SO₄, MgSO₄)

• Equipment:

  • Round-bottom flask with stir bar

  • Magnetic stir plate

  • Inert atmosphere setup (Nitrogen or Argon balloon/manifold)

  • Syringes and needles

  • Separatory funnel

  • Rotary evaporator

  • TLC plates (silica gel 60 F₂₅₄) and developing chamber

  • UV lamp for TLC visualization

  • Glassware for purification (chromatography column, flasks, etc.)

Step-by-Step Procedure

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N-alkylation protocols using 5-(Bromomethyl)-1,2,3-thiadiazole

Application Note: N-Alkylation Protocols Using 5-(Bromomethyl)-1,2,3-thiadiazole in Medicinal Chemistry

Introduction & Pharmacological Relevance

The 1,2,3-thiadiazole heterocyclic motif has emerged as a privileged pharmacophore and a robust bioisostere for thiazoles, oxadiazoles, and phenyl rings in modern drug discovery. Compounds bearing this scaffold exhibit a broad spectrum of biological activities, including potent antiviral, antibacterial, antifungal, and anticancer properties ()[1].

Within synthetic workflows, 5-(Bromomethyl)-1,2,3-thiadiazole and its derivatives (such as ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate) serve as highly versatile electrophilic building blocks[2]. Introducing this moiety via the N-alkylation of primary and secondary amines is a fundamental transformation. However, the unique electronic properties of the 1,2,3-thiadiazole ring demand precise control over reaction conditions to prevent degradation. This application note details optimized, self-validating protocols for these N-alkylation reactions, grounded in mechanistic causality.

Mechanistic Considerations & Causality

The N-alkylation of amines with 5-(bromomethyl)-1,2,3-thiadiazole proceeds via a classic bimolecular nucleophilic substitution (

). The primary nature of the bromomethyl group, combined with the electron-withdrawing effect of the adjacent heteroaromatic ring, makes it an excellent electrophile.

The Critical Role of Base Selection: While the

pathway is straightforward, the 1,2,3-thiadiazole ring is highly sensitive to strong bases. Base-induced deprotonation or nucleophilic attack can trigger an anionic ring-opening cascade. This degradation pathway is accompanied by the extrusion of nitrogen gas ( ), yielding highly reactive and unstable thioketene intermediates ()[3][4]. Furthermore, thermal and photochemical stress can also induce thiirene and thioketene formation[5]. To ensure high fidelity in the alkylation step, mild inorganic bases (e.g., ) or sterically hindered organic bases (e.g., DIPEA) must be utilized, avoiding strong alkoxides or hydride bases entirely.

Caption: Mechanistic divergence of 5-(bromomethyl)-1,2,3-thiadiazole under different basic conditions.

Optimization of Reaction Conditions

To establish a self-validating and reproducible protocol, various bases and solvents were evaluated. Table 1 summarizes the quantitative data driving our standardized methodology. Morpholine was utilized as the model secondary amine.

Solvent	Base (2.0 eq)	Temperature	Time (h)	Yield (%)	Observation / Causality
DMF	NaH	0 °C to RT	4	< 10%	Rapid decomposition; base-induced ring opening observed[4].
THF	TEA	RT	12	45%	Sluggish reaction; incomplete conversion due to poor solubility of salts.
MeCN		60 °C	6	88%	Optimal for secondary amines; clean impurity profile.
DMF	DIPEA	RT	8	82%	Excellent for thermally sensitive substrates.
EtOH		Reflux	12	65%	Moderate yield; competitive solvolysis (etherification) observed.

Table 1: Optimization of N-alkylation conditions highlighting the necessity of mild bases.

Standardized Experimental Protocols

Caption: Standardized workflow for the N-alkylation of amines with 1,2,3-thiadiazole derivatives.

Protocol A: Synthesis of Tertiary Amines (Alkylation of Secondary Amines)

Objective: To synthesize N-alkylated tertiary amines cleanly without degradation of the thiadiazole core.

Materials:

• Secondary amine (1.0 mmol)

• 5-(Bromomethyl)-1,2,3-thiadiazole (1.1 mmol)

• Anhydrous

  (2.0 mmol)

• Anhydrous Acetonitrile (5 mL)

Step-by-Step Procedure:

• Preparation : Charge a flame-dried 25 mL round-bottom flask with the secondary amine (1.0 mmol) and anhydrous acetonitrile (5 mL) under a nitrogen atmosphere. Causality: Nitrogen prevents oxidative side reactions, while anhydrous MeCN minimizes competitive hydrolysis of the primary bromide.

• Base Addition : Add finely powdered, anhydrous

  (2.0 mmol) to the stirring solution. Stir at room temperature for 15 minutes to ensure uniform dispersion.

• Electrophile Addition : Cool the suspension to 0 °C using an ice bath. Dissolve 5-(bromomethyl)-1,2,3-thiadiazole (1.1 mmol) in 1 mL of MeCN and add it dropwise over 5 to 10 minutes. Causality: Dropwise addition at 0 °C controls the initial exothermic

  reaction and prevents localized high concentrations of the electrophile, which can lead to dimerization or thermal degradation.

• Reaction : Remove the ice bath and heat the reaction mixture to 60 °C. Monitor via TLC (EtOAc/Hexane 1:1) or LC-MS. The reaction typically reaches completion in 6–8 hours.

• Workup : Cool the mixture to room temperature, filter through a Celite pad to remove inorganic salts, and concentrate the filtrate under reduced pressure.

• Purification : Purify the crude residue via silica gel flash chromatography to afford the pure tertiary amine.

Protocol B: Synthesis of Secondary Amines (Alkylation of Primary Amines)

Objective: To mono-alkylate primary amines while suppressing the formation of tertiary amine (over-alkylation) byproducts.

Modifications from Protocol A:

• Stoichiometry : Use an excess of the primary amine (3.0 to 5.0 equivalents) if the amine is volatile or inexpensive. The excess amine kinetically outcompetes the newly formed secondary amine for the electrophile.

• Base Selection : If using excess amine, the amine itself acts as the base. If using 1.0 eq of a highly valuable primary amine, utilize DIPEA (1.5 eq) instead of

  to maintain a homogeneous reaction that favors mono-alkylation.

• Temperature : Run the reaction strictly at room temperature (20–25 °C). Elevated temperatures exponentially increase the rate of the secondary

  reaction, leading to di-alkylation.

Troubleshooting & Field-Proven Insights

• Issue: Formation of dark, tarry reaction mixtures.

  • Cause: Base-induced ring opening of the 1,2,3-thiadiazole, leading to polymerization of thioketene intermediates[4][5].

  • Solution: Ensure the base is not too strong. Never use NaH, KOtBu, or NaOH. Switch to a milder base like DIPEA or

    .

• Issue: Over-alkylation of primary amines.

  • Cause: The secondary amine product is often more nucleophilic and sterically unhindered enough to react with a second equivalent of the electrophile.

  • Solution: Increase the dilution of the reaction (e.g., 0.05 M), lower the temperature to 0 °C, and add the electrophile via a syringe pump over 1 to 2 hours.

• Issue: Incomplete conversion or sluggish reaction.

  • Cause: Poor solubility of

    or a highly deactivated/sterically hindered amine.

  • Solution: Add a catalytic amount of Potassium Iodide (KI, 0.1 eq) to facilitate an in situ Finkelstein reaction, converting the bromide to a significantly more reactive iodide intermediate.

References

• Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences (MDPI).[Link]

• Synthesis of 1,1-Dialkylindolium-2-thiolates via Base-Induced Transformation of 4-(2-Chloro-5-nitrophenyl)-1,2,3-thiadiazole in the Presence of Secondary Amines. The Journal of Organic Chemistry (ACS).[Link]

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. National Institutes of Health (PMC).[Link]

• Product Class 9: 1,2,3-Thiadiazoles. Science of Synthesis (Thieme).[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemscene.com [chemscene.com]
• 3. Synthesis of 1,1-dialkylindolium-2-thiolates via base-induced transformation of 4-(2-chloro-5-nitrophenyl)-1,2,3-thiadiazole in the presence of secondary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

Optimized Reaction Conditions for Thiadiazole Functionalization: An Application Guide for Researchers

Introduction: The Thiadiazole Scaffold in Modern Drug Discovery

The thiadiazole ring system is a cornerstone of medicinal chemistry, prized for its versatile biological activities and presence in numerous approved pharmaceuticals.[1][2] As a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, its unique electronic properties make it a valuable pharmacophore.[3][4] The ability to strategically functionalize the thiadiazole core allows for the fine-tuning of a molecule's physicochemical properties, influencing its potency, selectivity, and pharmacokinetic profile.[5][6] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of optimized reaction conditions for the functionalization of thiadiazoles, focusing on modern, efficient, and scalable synthetic methodologies. We will delve into the mechanistic underpinnings of these reactions, offering not just protocols, but a deeper understanding of the "why" behind experimental choices.

Palladium-Catalyzed Cross-Coupling Reactions: Forging Carbon-Carbon and Carbon-Heteroatom Bonds

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex organic molecules, and their application to thiadiazole functionalization is no exception.[7] These methods offer a powerful means to introduce a wide array of substituents onto the thiadiazole ring with high efficiency and functional group tolerance.

Suzuki-Miyaura Coupling: Arylation and Vinylation

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds between a halo-thiadiazole and an organoboron reagent.[8][9] The electron-deficient nature of the thiadiazole ring makes it an excellent substrate for this reaction.

Mechanism Insight: The catalytic cycle begins with the oxidative addition of the palladium(0) catalyst to the halo-thiadiazole. This is followed by transmetalation with the boronic acid (activated by a base) and concludes with reductive elimination to yield the functionalized thiadiazole and regenerate the Pd(0) catalyst.[1][10]

dot graph Suzuki_Miyaura_Mechanism { graph [rankdir="LR", splines=ortho, nodesep=0.6, ranksep=1.2, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Pd0 [label="Pd(0)Ln", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ar_X [label="Thiadiazole-X\n(Ar-X)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative\nAddition", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_complex [label="Ar-Pd(II)-X\n(Ln)", fillcolor="#FBBC05", fontcolor="#202124"]; BoronicAcid [label="R-B(OH)₂", fillcolor="#34A853", fontcolor="#FFFFFF"]; Base [label="Base", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Transmetalation [label="Transmetalation", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_R_complex [label="Ar-Pd(II)-R\n(Ln)", fillcolor="#FBBC05", fontcolor="#202124"]; RedElim [label="Reductive\nElimination", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Product [label="Thiadiazole-R\n(Ar-R)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Pd0 -> OxAdd [dir=none]; Ar_X -> OxAdd; OxAdd -> PdII_complex; PdII_complex -> Transmetalation; BoronicAcid -> Base; Base -> Transmetalation; Transmetalation -> PdII_R_complex; PdII_R_complex -> RedElim; RedElim -> Product; RedElim -> Pd0 [label=" Catalyst\nRegeneration"]; }

Suzuki-Miyaura Coupling Catalytic Cycle.

Optimized Conditions for Suzuki-Miyaura Coupling of Halo-Thiadiazoles:

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Substrate Example	Coupling Partner	Yield (%)
Pd(PPh₃)₄	PPh₃	Na₂CO₃	Toluene/EtOH/H₂O	80-100	8-16	2-Bromo-1,3,4-thiadiazole	Phenylboronic acid	85-95
Pd(dppf)Cl₂	dppf	K₂CO₃	1,4-Dioxane/H₂O	90-110	12-24	5-Bromo-1,2,4-thiadiazole	4-Methoxyphenylboronic acid	80-92
Pd₂(dba)₃	XPhos	K₃PO₄	Toluene	100	12	2-Chloro-5-phenyl-1,3,4-thiadiazole	Pyridin-3-ylboronic acid	75-88

Protocol: Suzuki-Miyaura Coupling of 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole with Phenylboronic Acid

• Reaction Setup: In an oven-dried Schlenk tube, combine 2-amino-5-(4-bromophenyl)-1,3,4-thiadiazole (1.0 mmol), phenylboronic acid (1.2 mmol), and sodium carbonate (2.0 mmol).

• Catalyst Addition: Add Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with argon or nitrogen (repeat this cycle three times).

• Solvent Addition: Add a degassed mixture of toluene (4 mL), ethanol (1 mL), and water (1 mL) via syringe.

• Reaction: Heat the mixture to 90 °C in an oil bath with vigorous stirring for 12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired biaryl thiadiazole.

Sonogashira Coupling: Introduction of Alkynyl Moieties

The Sonogashira coupling provides a direct route to alkynyl-substituted thiadiazoles, which are valuable intermediates for further transformations or as final products with unique electronic properties.[11][12] This reaction involves the coupling of a halo-thiadiazole with a terminal alkyne, co-catalyzed by palladium and copper.[13][14]

Mechanism Insight: The Sonogashira coupling involves two interconnected catalytic cycles. The palladium cycle is similar to the Suzuki-Miyaura coupling, while the copper cycle facilitates the formation of a copper(I) acetylide, which then participates in the transmetalation step with the palladium(II) complex.[13]

Optimized Conditions for Sonogashira Coupling of Halo-Thiadiazoles:

Catalyst Precursor	Co-catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Substrate Example	Coupling Partner	Yield (%)
Pd(PPh₃)₂Cl₂	CuI	PPh₃	Et₃N	THF/DMF	25-60	4-12	2-Iodo-1,3,4-thiadiazole	Phenylacetylene	80-95
Pd(OAc)₂	CuI	P(o-tol)₃	Diisopropylamine	Toluene	60-80	6-18	5-Bromo-1,2,4-thiadiazole	Trimethylsilylacetylene	75-90

Protocol: Sonogashira Coupling of 2-Iodo-5-phenyl-1,3,4-thiadiazole with Phenylacetylene

• Reaction Setup: To a solution of 2-iodo-5-phenyl-1,3,4-thiadiazole (1.0 mmol) in triethylamine (5 mL) in a Schlenk tube, add phenylacetylene (1.2 mmol).

• Catalyst Addition: Add Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%) and CuI (0.04 mmol, 4 mol%).

• Inert Atmosphere: Degas the mixture by bubbling argon through the solution for 15 minutes.

• Reaction: Stir the reaction mixture at room temperature for 8 hours under an argon atmosphere.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in dichloromethane and wash with saturated aqueous ammonium chloride and brine. Dry the organic layer over anhydrous magnesium sulfate and concentrate.

• Purification: Purify the crude product by flash chromatography.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful tool for the synthesis of N-aryl and N-heteroaryl amines, which are prevalent in pharmaceuticals.[13][15] This reaction allows for the coupling of halo-thiadiazoles with a wide variety of primary and secondary amines.[2][16]

Mechanism Insight: The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the halo-thiadiazole, followed by coordination of the amine and deprotonation by a base to form a palladium-amido complex. Reductive elimination then furnishes the aminated thiadiazole and regenerates the catalyst.[13]

dot graph Buchwald_Hartwig_Workflow { graph [rankdir="TB", splines=true, nodesep=0.5, ranksep=1.0, bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Start [label="Start: Halo-Thiadiazole, Amine,\nPd Precatalyst, Ligand, Base", shape=invhouse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Setup [label="Combine solid reagents in an\n_oven-dried reaction vessel._", fillcolor="#FFFFFF", fontcolor="#202124"]; Inert [label="Create an inert atmosphere\n(evacuate and backfill with Ar/N₂).", fillcolor="#FFFFFF", fontcolor="#202124"]; Solvent [label="Add degassed anhydrous solvent.", fillcolor="#FFFFFF", fontcolor="#202124"]; Heat [label="Heat the reaction mixture with\nvigorous stirring.", fillcolor="#FBBC05", fontcolor="#202124"]; Monitor [label="Monitor reaction progress\n(TLC, LC-MS).", shape=diamond, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Workup [label="Cool, quench, and perform\naqueous work-up.", fillcolor="#34A853", fontcolor="#FFFFFF"]; Purify [label="Purify the crude product\n(e.g., column chromatography).", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End: Functionalized\nThiadiazole", shape=house, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Setup; Setup -> Inert; Inert -> Solvent; Solvent -> Heat; Heat -> Monitor; Monitor -> Workup [label="Reaction Complete"]; Monitor -> Heat [label="Incomplete"]; Workup -> Purify; Purify -> End; }

General Workflow for Buchwald-Hartwig Amination.

Optimized Conditions for Buchwald-Hartwig Amination of Halo-Thiadiazoles:

| Catalyst Precursor | Ligand | Base | Solvent | Temperature (°C) | Time (h) | Substrate Example | Amine Partner | Yield (%) | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Pd₂(dba)₃ | BINAP | Cs₂CO₃ | Toluene | 100-110 | 12-24 | 2-Bromo-5-phenyl-1,3,4-thiadiazole | Aniline | 85-95 | | Pd(OAc)₂ | Xantphos | K₃PO₄ | 1,4-Dioxane | 100 | 16-24 | 3-Chloro-1,2,4-thiadiazole | Morpholine | 70-85 | | RuPhos Pd G3 | RuPhos | LHMDS | 1,4-Dioxane | 90 | 2-4 | 6-Bromo-thiadiazolo[3,2-a]pyrimidine | Cyclohexylamine | 80-90 |

Protocol: Buchwald-Hartwig Amination of 2-Bromo-5-phenyl-1,3,4-thiadiazole with Aniline

• Reaction Setup: In a glovebox, add 2-bromo-5-phenyl-1,3,4-thiadiazole (1.0 mmol), cesium carbonate (1.4 mmol), Pd₂(dba)₃ (0.01 mmol, 1 mol%), and BINAP (0.015 mmol, 1.5 mol%) to an oven-dried vial.

• Reagent Addition: Add aniline (1.2 mmol) and anhydrous, degassed toluene (5 mL).

• Reaction: Seal the vial and heat at 110 °C for 18 hours.

• Work-up: Cool the reaction to room temperature, filter through a pad of Celite, and rinse with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue by column chromatography to afford the desired N-phenyl-5-phenyl-1,3,4-thiadiazol-2-amine.

Nucleophilic Aromatic Substitution (SNAr): A Classic Approach for Functionalization

Nucleophilic aromatic substitution (SNAr) is a fundamental method for functionalizing electron-deficient aromatic systems, such as thiadiazoles, particularly when they bear a good leaving group (e.g., a halogen).[17][18]

Mechanism Insight: The SNAr reaction proceeds via a two-step addition-elimination mechanism. The nucleophile attacks the carbon atom bearing the leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is delocalized by the electron-withdrawing thiadiazole ring. In the second step, the leaving group is expelled, and the aromaticity of the ring is restored.[19][20]

Optimized Conditions for SNAr on Halo-Thiadiazoles:

Substrate	Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Chloro-5-phenyl-1,3,4-thiadiazole	Sodium methoxide	-	Methanol	25-60	2-6	90-98
3,5-Dichloro-1,2,4-thiadiazole	Piperidine	Et₃N	Dichloromethane	25	2-8	70-85
4,7-Dibromo[2][3][5]thiadiazolo[3,4-d]pyridazine	Sodium phenoxide	-	THF/DMF	25-90	6-8	69-80

Protocol: SNAr of 3,5-Dichloro-1,2,4-thiadiazole with Piperidine

• Reaction Setup: Dissolve 3,5-dichloro-1,2,4-thiadiazole (1.0 mmol) in dichloromethane (10 mL) in a round-bottom flask.

• Reagent Addition: Add piperidine (1.1 mmol) and triethylamine (1.1 mmol).

• Reaction: Stir the reaction mixture at room temperature for 4 hours, monitoring by TLC.

• Work-up: Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography to yield 5-chloro-3-(piperidin-1-yl)-1,2,4-thiadiazole.

Direct C-H Functionalization: An Atom-Economical Strategy

Direct C-H functionalization has emerged as a powerful and atom-economical approach to modify heterocycles without the need for pre-functionalization (e.g., halogenation).[3] The Minisci reaction is a classic example of a radical-based C-H functionalization that is well-suited for electron-deficient heterocycles like thiadiazoles.[21]

Mechanism Insight: The Minisci reaction involves the generation of a nucleophilic radical, which then adds to the protonated (and therefore more electron-deficient) thiadiazole ring. The resulting radical cation is then oxidized to the final product, restoring aromaticity.[21]

dot graph Minisci_Mechanism { graph [rankdir="TB", splines=true, nodesep=0.5, ranksep=1.0, bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Radical_Source [label="Radical Precursor\n(e.g., R-COOH)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Oxidant [label="Oxidant\n(e.g., (NH₄)₂S₂O₈, AgNO₃)", fillcolor="#FBBC05", fontcolor="#202124"]; Generate_Radical [label="Generate Nucleophilic Radical (R•)", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Thiadiazole [label="Protonated Thiadiazole", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Radical_Addition [label="Radical Addition", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Radical_Cation [label="Radical Cation Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; Oxidation [label="Oxidation & Deprotonation", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Product [label="Functionalized Thiadiazole", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Radical_Source -> Generate_Radical; Oxidant -> Generate_Radical; Generate_Radical -> Radical_Addition; Thiadiazole -> Radical_Addition; Radical_Addition -> Radical_Cation; Radical_Cation -> Oxidation; Oxidation -> Product; }

Simplified Mechanism of the Minisci Reaction.

Optimized Conditions for Minisci-Type Reactions on Thiadiazoles:

Radical Precursor	Oxidant	Catalyst/Additive	Solvent	Temperature (°C)	Time (h)	Yield (%)
Adamantane-1-carboxylic acid	(NH₄)₂S₂O₈	AgNO₃, H₂SO₄	CH₃CN/H₂O	60-80	2-4	60-75
Cyclohexanecarboxylic acid	(NH₄)₂S₂O₈	-	DMSO	60	16	48 (conversion)
Benzoyl hydrazide	K₂S₂O₈	Eosin Y (photocatalyst)	DMSO/H₂O	25 (Visible Light)	12	70-85

Protocol: Minisci Alkylation of 2-Phenyl-1,3,4-thiadiazole with Adamantane-1-carboxylic Acid

• Reaction Setup: In a round-bottom flask, dissolve 2-phenyl-1,3,4-thiadiazole (1.0 mmol) and adamantane-1-carboxylic acid (3.0 mmol) in a mixture of acetonitrile (10 mL) and water (5 mL).

• Reagent Addition: Add sulfuric acid (1.0 mmol) followed by silver nitrate (0.2 mmol).

• Oxidant Addition: Heat the mixture to 80 °C and add a solution of ammonium persulfate (3.0 mmol) in water (5 mL) dropwise over 30 minutes.

• Reaction: Continue stirring at 80 °C for 2 hours.

• Work-up: Cool the reaction mixture, neutralize with aqueous sodium bicarbonate, and extract with ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

Modern Synthetic Approaches: Photocatalysis and Flow Chemistry

Recent advances in synthetic methodology have provided even milder and more efficient ways to functionalize thiadiazoles.

Photocatalytic Functionalization

Visible-light photocatalysis has emerged as a powerful tool for C-H functionalization under exceptionally mild conditions.[5][22] Photocatalysts, such as Ru(bpy)₃Cl₂, can be used to generate radicals from various precursors, which then engage in Minisci-type reactions.[3][22] This approach often avoids the need for strong oxidants and high temperatures.

Protocol: Photocatalytic C-H Arylation of 1,3,4-Thiadiazole

• Reaction Setup: In a vial, combine 1,3,4-thiadiazole (0.25 mmol), aryl iodide (1.0 mmol), [Cu(MeCN)₄]PF₆ (30 mol%), 10-phenylphenothiazine (PTH) (5.0 mol%), and K₃PO₄ (0.75 mmol).

• Solvent and Atmosphere: Add a 2:1 mixture of MeCN/THF (0.5 mL). The reaction can be run open to the air.

• Irradiation: Stir the mixture at room temperature under irradiation with a 390 nm LED for 48 hours.

• Work-up and Purification: After the reaction, the mixture is typically filtered, concentrated, and purified by chromatography.

Flow Chemistry

Continuous flow synthesis offers several advantages for the functionalization of thiadiazoles, including enhanced safety, improved heat and mass transfer, and the potential for automation and scale-up.[2][23] The functionalization of a 5-chloro-1,2,4-thiadiazole with various nucleophiles has been successfully demonstrated in a flow system.[2][23] This approach is particularly beneficial when dealing with hazardous reagents or intermediates.

Conclusion

The functionalization of the thiadiazole scaffold is a critical aspect of modern drug discovery and materials science. This guide has provided a detailed overview of optimized reaction conditions for key transformations, including palladium-catalyzed cross-coupling, nucleophilic aromatic substitution, and direct C-H functionalization. By understanding the underlying mechanisms and having access to robust protocols, researchers can more efficiently synthesize and explore diverse libraries of thiadiazole derivatives, accelerating the discovery of new chemical entities with desired properties. The continued development of modern synthetic methods, such as photocatalysis and flow chemistry, will undoubtedly further expand the synthetic toolbox for the functionalization of this important heterocyclic system.

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• Dong, J., & Wang, Q. (2021). Photocatalytic Minisci Reaction. Chinese Journal of Chemistry, 39(2), 399-420.
• Ingner, F. (2015). Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. Diva-Portal.org.
• Minisci, F. (1971). Nucleophilic character of alkyl radicals—VI : A new, convenient and selective alkylation of heteroaromatic bases. Tetrahedron, 27(15), 3575-3579.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.

• Nucleophilic aromatic substitution. (2023). Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

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• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. John Wiley & Sons.

• Yoneda, T. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Zhang, L., et al. (2020). Photoinduced C–H arylation of 1,3-azoles via copper/photoredox dual catalysis. Chemical Science, 11(28), 7336-7341. [Link]

• Baumann, M., & Baxendale, I. R. (2017). A continuous flow synthesis and derivatization of 1,2,4-thiadiazoles. PubMed. [Link]

• Sheremetev, A. B., et al. (2018). Safe Synthesis of 4,7-Dibromo[2][3][5]thiadiazolo[3,4-d]pyridazine and Its SNAr Reactions. Molecules, 23(10), 2563.

• Suzuki, A. (1999). Recent advances in the cross-coupling reactions of organoboron derivatives with organic electrophiles, 1995–1998. Journal of Organometallic Chemistry, 576(1-2), 147-168.
• Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination.
• Hartwig, J. F. (2008). Evolution of a fourth generation catalyst for the amination and etherification of aryl halides. Accounts of Chemical Research, 41(11), 1534-1544.
• Gürsoy, A., & Karali, N. (2003). Synthesis and primary cytotoxicity evaluation of 3-{[3-(aryl)-1,2,4-thiadiazol-5-yl]amino}carbonyl-2-aryl-1,3-thiazolidin-4-ones. European Journal of Medicinal Chemistry, 38(6), 633-643.
• Chhabria, M. T., Patel, S., Modi, P., & Brahmkshatriya, P. S. (2016). 1,3,4-Thiadiazole as a privileged scaffold in medicinal chemistry. Current Medicinal Chemistry, 23(35), 4064-4112.
• Jain, A. K., Sharma, S., Vaidya, A., Ravichandran, V., & Agrawal, R. K. (2013). 1,3,4-Thiadiazole and its derivatives: a review on recent progress in biological activities. Chemical Biology & Drug Design, 81(5), 557-576.

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• BenchChem. (2025). Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Amino-4-bromopyridine with Arylboronic Acids.
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• ACS Publications. (2025). Minisci C–H Alkylation of Heterocycles with Unactivated Alkyl Iodides Enabled by Visible Light Photocatalysis. The Journal of Organic Chemistry.
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Application Notes and Protocols for 5-(Bromomethyl)-1,2,3-thiadiazole as a Novel Cross-Linking Agent

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling the Potential of 5-(Bromomethyl)-1,2,3-thiadiazole in Structural Proteomics

The study of protein-protein interactions (PPIs) is fundamental to understanding cellular processes, and chemical cross-linking has emerged as a powerful technique to capture these often transient interactions.[1] This guide introduces 5-(Bromomethyl)-1,2,3-thiadiazole, a promising yet underexplored reagent for the covalent cross-linking of proteins. The unique combination of a reactive bromomethyl group and a 1,2,3-thiadiazole core offers intriguing possibilities for researchers in structural biology and drug development.

The 1,2,3-thiadiazole moiety is a five-membered aromatic heterocycle known for its diverse biological activities.[2] While its derivatives have been extensively studied in medicinal chemistry, their application in bioconjugation is an emerging field.[3][4] The introduction of a bromomethyl group at the 5-position transforms this scaffold into an electrophilic probe capable of reacting with nucleophilic amino acid residues.[5][6] This document provides a comprehensive guide to the theoretical basis and practical application of 5-(Bromomethyl)-1,2,3-thiadiazole as a protein cross-linking agent.

I. The Chemistry of Covalent Modification: Mechanism of Action

The utility of 5-(Bromomethyl)-1,2,3-thiadiazole as a cross-linking agent is predicated on the high reactivity of the bromomethyl group towards nucleophilic side chains of specific amino acid residues within proteins.[5] This reaction proceeds via a nucleophilic substitution (SN2) mechanism, where a lone pair of electrons from a nucleophilic amino acid side chain attacks the electrophilic carbon of the bromomethyl group, displacing the bromide ion and forming a stable covalent bond.[5]

The primary targets for alkylation by this reagent are the thiol group of cysteine , the imidazole ring of histidine , the thioether of methionine , and the ε-amino group of lysine . The reactivity of these residues is pH-dependent, offering a degree of control over the labeling specificity.[6]

• Cysteine: The thiol group of cysteine is a potent nucleophile, especially in its deprotonated thiolate form (pKa ~8.5). Reactions are typically more efficient at slightly alkaline pH.[6]

• Histidine: The imidazole side chain of histidine can be alkylated, with reactivity being pH-dependent.

• Methionine: The thioether of methionine is also susceptible to alkylation.[6]

• Lysine: The primary amine of lysine is a target, particularly at alkaline pH where it is deprotonated.[2]

The resulting cross-link is a stable thioether, N-alkylated, or S-alkylated linkage, effectively tethering interacting proteins or different domains of a single protein.

Caption: Mechanism of covalent modification of a protein by 5-(Bromomethyl)-1,2,3-thiadiazole.

II. Experimental Protocols: A Step-by-Step Guide

This section provides a general protocol for a typical protein cross-linking experiment using 5-(Bromomethyl)-1,2,3-thiadiazole. Researchers should optimize these conditions for their specific protein system.

A. Materials and Reagents

Reagent	Supplier	Purpose
5-(Bromomethyl)-1,2,3-thiadiazole	Commercial Vendor	Cross-linking agent
Purified Protein(s) of Interest	User-prepared	Target for cross-linking
Reaction Buffer (e.g., PBS, HEPES)	Standard Supplier	Maintain pH and provide a suitable reaction environment
Dimethyl Sulfoxide (DMSO)	Standard Supplier	Solvent for preparing the cross-linker stock solution
Quenching Reagent (e.g., Tris, DTT)	Standard Supplier	Terminate the cross-linking reaction
Desalting Column	Commercial Vendor	Remove excess reagent
SDS-PAGE reagents	Standard Supplier	Analyze cross-linking efficiency
Mass Spectrometry Grade Reagents	Commercial Vendor	For identification of cross-linked peptides

B. Protocol for In Vitro Protein Cross-Linking

Caption: A generalized workflow for protein cross-linking using 5-(Bromomethyl)-1,2,3-thiadiazole.

Step 1: Preparation of Protein Solution

• Prepare a solution of your purified protein(s) in a suitable reaction buffer (e.g., Phosphate-Buffered Saline (PBS) or HEPES buffer, pH 7.2-8.5). The optimal pH will depend on the target amino acid residues.

• The protein concentration should typically be in the range of 1-10 µM.

Step 2: Preparation of Cross-linker Stock Solution

• Prepare a 10-100 mM stock solution of 5-(Bromomethyl)-1,2,3-thiadiazole in anhydrous DMSO.

• Prepare fresh stock solutions before each experiment to ensure the reactivity of the bromomethyl group.

Step 3: Cross-Linking Reaction

• Add the 5-(Bromomethyl)-1,2,3-thiadiazole stock solution to the protein solution to achieve a final molar excess of 10- to 100-fold over the protein. The optimal ratio should be determined empirically.

• Incubate the reaction mixture at room temperature or 37°C for 30 minutes to 2 hours. Incubation time and temperature are critical parameters to optimize.

Step 4: Quenching the Reaction

• Terminate the reaction by adding a quenching reagent to a final concentration of 20-50 mM. A primary amine-containing buffer like Tris or a thiol-containing reagent like dithiothreitol (DTT) can be used to react with the excess cross-linker.

• Incubate for an additional 15-30 minutes at room temperature.

Step 5: Analysis of Cross-Linked Products

• SDS-PAGE Analysis: Analyze the reaction mixture by SDS-PAGE to visualize the formation of higher molecular weight bands corresponding to cross-linked protein species.[7]

• Mass Spectrometry Analysis: For identification of cross-linked peptides and residues, the cross-linked protein mixture should be subjected to proteolysis (e.g., with trypsin) followed by LC-MS/MS analysis.[3][8] Specialized software is often required for the analysis of cross-linked peptide data.

III. Key Considerations and Troubleshooting

Issue	Potential Cause	Suggested Solution
No or Low Cross-linking	- Inactive reagent- Low protein concentration- Inappropriate buffer pH- Insufficient incubation time/temperature	- Use a fresh stock of the cross-linker.- Increase protein concentration.- Optimize buffer pH to favor the deprotonation of target residues.- Increase incubation time or temperature.
Excessive Aggregation	- High cross-linker concentration- Prolonged incubation	- Perform a titration of the cross-linker concentration.- Reduce the incubation time.
Non-specific Cross-linking	- High cross-linker to protein ratio	- Lower the molar excess of the cross-linker.- Optimize the reaction conditions (pH, time, temperature) to favor modification of the most reactive residues.

IV. Concluding Remarks

5-(Bromomethyl)-1,2,3-thiadiazole represents a novel and versatile tool for the chemical cross-linking of proteins. Its electrophilic bromomethyl group allows for the covalent modification of several nucleophilic amino acid residues, providing valuable distance constraints for structural studies of proteins and protein complexes. The protocols and considerations outlined in this guide are intended to serve as a starting point for researchers to explore the utility of this promising cross-linking agent in their own systems. Further characterization and optimization will undoubtedly expand the applications of 5-(Bromomethyl)-1,2,3-thiadiazole in the exciting field of structural proteomics.

V. References

• Rinner, O., et al. (2008). Characterization of Protein Cross-Links via Mass Spectrometry and an Open-Modification Search Strategy. Analytical Chemistry. Available at: [Link]

• Sinz, A. (2008). Characterization of Protein Cross-Links via Mass Spectrometry and an Open-Modification Search Strategy. Analytical Chemistry. Available at: [Link]

• Gomez-Rios, D., et al. (2021). Characterizing protein conformers by cross-linking mass spectrometry and pattern recognition. Bioinformatics. Available at: [Link]

• O'Reilly, F. J., et al. (2020). Cross-linking mass spectrometry discovers, evaluates, and corroborates structures and protein–protein interactions in the human cell. PNAS. Available at: [Link]

• Chavez, J. D., et al. (2023). Cross-linking mass spectrometry for mapping protein complex topologies in situ. Current Opinion in Chemical Biology. Available at: [Link]

• Chavez, J. D., & Bruce, J. E. (2019). Chemical cross-linking with mass spectrometry: A tool for systems structural biology. Current Opinion in Chemical Biology. Available at: [Link]

• Heck, A. J. R., et al. (2019). Advances in mass spectrometry: unlocking the potential of chemical crosslinking as a structural biology tool. Drug Target Review. Available at: [Link]

• Back, J. W., & de Koning, L. J. (2011). Chemical Cross-Linking for Protein–Protein Interaction Studies. Springer Nature Experiments. Available at: [Link]

• Ohio State University Chemistry Department. (n.d.). Chemical Crosslinking - Probing the interface of proteins. Available at: [Link]

• Sinz, A. (2021). Cross-Linking Mass Spectrometry for Investigating Protein Conformations and Protein–Protein Interactions: A Method for All Seasons. Accounts of Chemical Research. Available at: [Link]

• Wilson, N. (2015). Can anyone recommend a good protocol for cross-linking proteins?. ResearchGate. Available at: [Link]

• PharmiWeb.com. (2023). Advantages and Process of Chemical Crosslinking Mass Spectrometry. Available at: [Link]

• Greenberg, M. M. (2022). Covalent Modification of Bromodomain Proteins by Peptides Containing a DNA Damage-Induced, Histone Post-Translational Modification. ChemBioChem. Available at: [Link]

• Greenberg, M. M. (2022). Covalent Modification of Bromodomain Proteins by Peptides Containing a DNA Damage-Induced, Histone Post-Translational Modification. PubMed. Available at: [Link]

• Wang, S., et al. (2025). Acrolein-Mediated Conversion of Lysine to Electrophilic Heterocycles for Protein Diversification and Toxicity Profiling. Journal of the American Chemical Society. Available at: [Link]

• Liu, J., & Chen, P. R. (2023). Residue Selective Crosslinking of Proteins through Photoactivatable or Proximity-Enabled Reactivity. eScholarship.org. Available at: [Link]

• Kumar, R., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI. Available at: [Link]

• Slyvka, N., et al. (2018). Synthesis and functionalization of 2-alkylidene-5-(bromomethyl)-2,3-dihydro-1,3-thiazole derivatives. Chemistry of Heterocyclic Compounds. Available at: [Link]

• Kang, S., et al. (2011). Designer Reagents for Mass Spectrometry-Based Proteomics: Clickable Cross-Linkers for Elucidation of Protein Structures and Interactions. PMC. Available at: [Link]

• Ueda, H., et al. (2018). Chemistry for Covalent Modification of Endogenous/Native Proteins: From Test Tubes to Complex Biological Systems. Journal of the American Chemical Society. Available at: [Link]

• Zakharskaya, O. V., et al. (2021). Benzo[1,2-d:4,5-d′]bis([5][7][8]thiadiazole) and Its Bromo Derivatives. PMC. Available at: [Link]

• Patterson, R. B. (1970). THE SYNTHESIS OF NEW 1,2,3-THIADIAZOLE DERIVATIVES. UNL Digital Commons. Available at: [Link]

• Chemspace. (n.d.). 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylic acid. Available at: [Link]

• Chait, B. T., et al. (2003). A Modular Cross-Linking Approach for Exploring Protein Interactions. The Fenyo Lab. Available at: [Link]

• Bogoyevitch, M. A., et al. (2010). Synthesis and optimization of thiadiazole derivatives as a novel class of substrate competitive c-Jun N-terminal kinase inhibitors. PMC. Available at: [Link]

• Bennett, K. L., et al. (2000). Chemical cross-linking with thiol-cleavable reagents combined with differential mass spectrometric peptide mapping--a novel approach to assess intermolecular protein contacts. PMC. Available at: [Link]

• Kleiner, R. E., et al. (2018). A Chemical Proteomics Approach to Reveal Direct Protein-Protein Interactions in Living Cells. The Rockefeller University. Available at: [Link]

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Application Notes and Protocols for the Synthesis of 1,2,3-Thiadiazole-4-Carboxylic Acid Derivatives

Introduction: The Strategic Importance of the 1,2,3-Thiadiazole Scaffold

The 1,2,3-thiadiazole ring is a five-membered aromatic heterocycle that holds a privileged position in medicinal and agricultural chemistry.[1][2] This scaffold is a versatile building block for developing novel therapeutic agents and agrochemicals due to the wide spectrum of biological activities its derivatives exhibit, including antimicrobial, antiviral, anticancer, and plant-activating properties.[3] Specifically, derivatives featuring a carboxylic acid group at the 4-position, or modifications thereof such as amides and esters, serve as critical intermediates and final products in drug discovery programs. The carboxylic acid moiety provides a versatile synthetic handle for creating extensive compound libraries through straightforward chemical transformations.

This guide provides an in-depth exploration of the synthesis of 1,2,3-thiadiazole-4-carboxylic acid and its key derivatives. We will move beyond simple procedural lists to explain the underlying chemical principles and rationale for each step, offering field-proven insights to ensure reproducible and successful outcomes for researchers, scientists, and drug development professionals.

Core Synthetic Strategy: Mastering the Hurd-Mori Reaction

The most robust and widely adopted method for constructing the 1,2,3-thiadiazole ring is the Hurd-Mori reaction.[2][4] This powerful cyclization reaction forms the cornerstone of our synthetic approach.

Causality Behind the Method: The Hurd-Mori reaction involves the treatment of a hydrazone derivative, typically an N-acyl or N-tosylhydrazone derived from a starting material with an α-methylene group, with thionyl chloride (SOCl₂).[5][6] Thionyl chloride serves a dual purpose: it acts as the source of the sulfur atom required for the heterocyclic ring and as a dehydrating agent to facilitate the intramolecular cyclization. The reaction proceeds via a [4+1] cycloaddition, where four atoms are contributed by the hydrazone backbone and one sulfur atom is provided by the thionyl chloride.[4]

Caption: General schematic of the Hurd-Mori reaction.

Protocol 1: Synthesis of a Key Intermediate: Ethyl 4-Methyl-1,2,3-Thiadiazole-5-Carboxylate

A common and effective strategy is to first synthesize an ester derivative, which can be easily purified and subsequently hydrolyzed to the desired carboxylic acid. This protocol details the synthesis of a well-characterized ester intermediate.[7]

Part A: Preparation of the Semicarbazone Precursor

Principle: This step creates the necessary hydrazone backbone required for the subsequent cyclization. Semicarbazones are often stable, crystalline solids that are easily purified.[8][9]

Materials:

• Ethyl acetoacetate (1 equivalent)

• Semicarbazide hydrochloride (1.2 equivalents)

• Sodium acetate (1.5 equivalents)

• Ethanol

• Deionized water

Step-by-Step Protocol:

• In a round-bottom flask, dissolve the starting ketone, ethyl acetoacetate (1 eq.), in ethanol.

• In a separate beaker, prepare a solution of semicarbazide hydrochloride (1.2 eq.) and sodium acetate (1.5 eq.) in a minimal amount of water.[8]

• Add the aqueous semicarbazide/acetate solution to the ethanolic solution of the ketone.

• Heat the mixture to reflux for 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting ketone spot is no longer visible.[8]

• Cool the reaction mixture in an ice bath to induce precipitation of the semicarbazone product.

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry thoroughly.[8] The product can be used in the next step without further purification if high purity is achieved.

Part B: Hurd-Mori Cyclization to Form the Thiadiazole Ring

Principle: This is the critical ring-forming step. Strict adherence to anhydrous conditions is paramount, as thionyl chloride reacts violently with water. The reaction is exothermic and requires careful temperature control.[8]

Materials:

• Semicarbazone from Part A (1 equivalent)

• Thionyl chloride (SOCl₂), freshly distilled (at least 3 equivalents)

• Anhydrous dichloromethane (DCM) or dioxane[8]

• Ice bath

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

Step-by-Step Protocol:

• Set up a flame-dried, three-neck round-bottom flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet.

• Suspend the dried semicarbazone (1 eq.) in anhydrous DCM under a nitrogen atmosphere.[8]

• Cool the suspension to 0 °C using an ice bath.

• Slowly add thionyl chloride (3 eq.) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5 °C.[8]

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours, or until TLC analysis indicates the consumption of the starting material. Gentle heating may be required for some substrates.[8]

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice to quench the excess thionyl chloride.

• Transfer the quenched mixture to a separatory funnel and extract the product with DCM or ethyl acetate (3x volumes).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to remove acidic impurities), and finally with brine.[7][8]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate.[7]

Caption: Workflow for the synthesis of the ester intermediate.

Protocol 2: Hydrolysis to 1,2,3-Thiadiazole-4-Carboxylic Acid

Principle: This protocol employs a standard saponification reaction to convert the stable ester intermediate into the target carboxylic acid. The product is isolated by precipitation upon acidification.[7]

Materials:

• Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate (1 equivalent)

• Methanol or ethanol

• Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH) (1.5-2 equivalents)

• Deionized water

• Hydrochloric acid (1N or 2N)

• Ice bath

Step-by-Step Protocol:

• Dissolve the ester (1 eq.) in methanol or ethanol in a round-bottom flask.

• Add an aqueous solution of NaOH (1.5 eq.).

• Heat the mixture to reflux and stir for 2-6 hours. Monitor the reaction by TLC for the disappearance of the starting ester.[7]

• After the reaction is complete, cool the mixture to room temperature and remove the alcohol solvent using a rotary evaporator.

• Cool the remaining aqueous solution in an ice bath.[7]

• Slowly add hydrochloric acid dropwise while stirring until the pH of the solution is ~2-3. A precipitate of the carboxylic acid should form.

• Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash with cold deionized water, and dry under vacuum to yield the final 4-methyl-1,2,3-thiadiazole-5-carboxylic acid.

Compound	Yield Range	Physical State	Key ¹H NMR Signal (CDCl₃, δ ppm)
Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate	60-85%	Oil or Low-Melting Solid	~2.8 (s, 3H, CH₃), ~4.4 (q, 2H, OCH₂), ~1.4 (t, 3H, OCH₂CH₃)
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid	85-95%	White Solid	~2.9 (s, 3H, CH₃), >10 (br s, 1H, COOH)

Protocol 3: Derivatization - Synthesis of Amides

The carboxylic acid is a launchpad for diversification. Amide synthesis is a crucial transformation, as the carboxamide moiety is a key pharmacophore in many drugs.[2][3] Direct condensation of a carboxylic acid and an amine is generally inefficient due to a competing acid-base reaction that forms an unreactive ammonium carboxylate salt.[10][11] Therefore, activation of the carboxylic acid is essential.

Method A: Two-Step Synthesis via Acyl Chloride Intermediate

Principle: This classic method involves converting the carboxylic acid to a highly reactive acyl chloride, which readily reacts with amines.[10][12] This is often referred to as a Schotten-Baumann reaction.[10]

Step-by-Step Protocol:

• Acyl Chloride Formation: In a flask equipped with a reflux condenser and a gas trap, add the 1,2,3-thiadiazole-4-carboxylic acid (1 eq.) and an excess of thionyl chloride (5-10 eq.).[3][12] Add a catalytic amount of DMF. Reflux the mixture for 2-4 hours. Excess thionyl chloride is then removed under vacuum to yield the crude 1,2,3-thiadiazole-4-carbonyl chloride, which is often used immediately in the next step.[12]

• Amidation: Dissolve the desired primary or secondary amine (1.1 eq.) and a base such as triethylamine (1.5 eq.) in anhydrous DCM at 0 °C. Slowly add a solution of the freshly prepared acyl chloride in anhydrous DCM. Allow the reaction to stir at room temperature for 8-16 hours.[10]

• Work-up: Quench the reaction with water. Extract the product with DCM, wash the organic layer with dilute HCl, saturated sodium bicarbonate, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate to obtain the crude amide, which can be purified by chromatography or recrystallization.

Method B: One-Pot Synthesis with Peptide Coupling Reagents

Principle: This modern approach uses coupling reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate the carboxylic acid in situ, allowing for a convenient one-pot reaction with the amine.[11] These reagents convert the hydroxyl of the carboxylic acid into a good leaving group, facilitating nucleophilic attack by the amine.[11][13]

Step-by-Step Protocol:

• Dissolve the 1,2,3-thiadiazole-4-carboxylic acid (1 eq.), the desired amine (1.2 eq.), and an activator such as Hydroxybenzotriazole (HOBt) (1.2 eq.) in an anhydrous solvent like DMF or DCM.

• Add a base such as Diisopropylethylamine (DIEA) (2-3 eq.) and cool the mixture to 0 °C.[10]

• Add the coupling reagent, EDC (1.5 eq.), portion-wise to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor by TLC.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the resulting amide by chromatography or recrystallization.

Caption: Comparison of workflows for amide synthesis.

Troubleshooting and Field-Proven Insights

• Side Products in Hurd-Mori: Occasionally, the Hurd-Mori reaction can yield oxadiazine side products, especially when using hydrazones of α-ketoacids.[4] Careful control of temperature and choice of solvent can help minimize their formation.[8]

• Regioselectivity: When using unsymmetrical ketones as starting materials, the formation of two regioisomeric thiadiazoles is possible. The cyclization generally occurs with high regioselectivity on the more reactive methylene group.[9] However, careful characterization (e.g., by 2D NMR) is necessary to confirm the structure of the major product.

• Purity of Reagents: The success of these protocols, particularly the Hurd-Mori and amide coupling reactions, is highly dependent on the purity and dryness of reagents and solvents. Ensure thionyl chloride is fresh or distilled and all solvents are anhydrous.

Conclusion

The synthesis of 1,2,3-thiadiazole-4-carboxylic acid and its derivatives is a highly achievable goal for synthetic chemists when approached with a clear understanding of the underlying reaction mechanisms. The Hurd-Mori reaction provides a reliable entry point to the core heterocyclic system, and the resulting carboxylic acid serves as a robust platform for further molecular diversification. The detailed protocols and mechanistic insights provided herein are designed to empower researchers to confidently produce these valuable compounds for applications in drug discovery and materials science.

References

• Hurd–Mori 1,2,3-thiadiazole synthesis. In: Wikipedia.

• Synthesis and biological activity evaluation of 1,2,3-thiadiazole derivatives as potential elicitors with highly systemic acquired resistance. PubMed.

• Biological Activities of Thiadiazole Derivatives: A Review. Oriental Journal of Chemistry.

• Biological activity of 1,2,3-thiadiazole derivatives. BenchChem.

• The preparation of amides. Chemguide.

• Technical Support Center: Synthesis of 1,2,3-Thiadiazoles. BenchChem.

• Application of the Hurd-Mori reaction for the synthesis of chiral 1,2,3-thia(seleno)diazole derivatives from (+). Arkivoc.

• Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. ACS Publications.

• Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI.

• Amide Synthesis. Fisher Scientific.

• Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. PMC.

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.

• Conversion of Carboxylic acids to amides using DCC as an activating agent. ChemTalk.

• Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons. (Link not available through search, citing based on content overlap with other sources).

• A New Type of Synthesis of 1,2,3-Thiadiazole and 1,2,3-Diazaphosphole Derivatives Via-Hurd-Mori Cyclization. Semantic Scholar.

• Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. SBQ.

• Properties and Synthesis of 1,2,3-Thiadiazole. ChemicalBook.

• Synthesis, Characterization and Thermal Behavior Study of New 1,2,3-Triazole Derivatives Containing 1,3,4-Oxadiazole Ring. Oriental Journal of Chemistry.

• Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. JOCPR.

• Synthesis of 1,2,3-Thiadiazole-5-Carboxylic Acid: A Detailed Protocol for Researchers. BenchChem.

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. PMC.

• Introduction 1,3,4-Thiadiazole and its derivatives continue to be of a great interest to a large number of researchers owing to their great pharmaceutical and industrial importance. Mansoura University. (Specific deep link unavailable, general reference to synthetic reviews).

• A New Type of Synthesis of 1,2,3-Thiadiazole and 1,2,3-Diazaphosphole Derivatives Via-Hurd-Mori Cyclization. ResearchGate.

• Synthesis of 1,2,3-thiadiazoles. Organic Chemistry Portal.

• Synthesis and antimicrobial evaluation of novel 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid. Springer.

• Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. MDPI.

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Advanced Application Note: Synthesis and Optimization of Thiadiazole-Based Schiff Bases and Hydrazones

Executive Summary & Scaffold Significance

The 1,3,4-thiadiazole heterocycle is a privileged scaffold in drug discovery, heavily utilized for its broad-spectrum pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. When functionalized into Schiff bases (imines, containing an –N=CH– linkage) or hydrazones (containing an –NH–N=CH– linkage), the resulting molecules gain a highly flexible pharmacophore capable of dynamic hydrogen bonding with biological targets. This application note provides an authoritative, self-validating guide to synthesizing these derivatives, focusing on the thermodynamic and kinetic controls required for high-yield isolation.

Thermodynamic & Kinetic Control (The "Why" Behind the Chemistry)

The formation of Schiff bases and hydrazones proceeds via a classic nucleophilic addition-elimination mechanism. Success depends entirely on manipulating the reaction environment to favor the dehydration step while maintaining nucleophilicity.

• Catalyst Selection (The pH Paradox): The addition of a mild acid, universally glacial acetic acid , is non-negotiable. It protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity for the incoming amine/hydrazide nucleophile. However, adding too much acid will protonate the amine, converting it into a non-nucleophilic ammonium ion and stalling the reaction. A strict catalytic amount (2–3 drops per 10 mL solvent) maintains the optimal pH (~4.5–5.5) required for the reaction[1]. Alternatively, natural mild acids like lemon juice have been successfully employed in greener protocols[2].

• Solvent Dynamics: Absolute ethanol is the standard solvent due to its favorable boiling point (78 °C), which provides sufficient thermal energy for standard substrates while allowing the synthesized Schiff base to precipitate upon cooling. However, for sterically hindered or electronically deactivated aromatic aldehydes, the activation energy barrier is higher. In such cases, switching to 1,4-dioxane (b.p. 101 °C) provides the necessary thermal drive to force the condensation to completion[3].

• Microwave Irradiation (MWI) vs. Conventional Heating: Conventional reflux relies on conductive heat transfer, which can take 5–8 hours and lead to thermal degradation. MWI induces dipolar polarization, providing uniform, rapid volumetric heating. This reduces reaction times to 5–15 minutes and often pushes yields above 85% by minimizing the window for side-product formation[4].

Synthetic Workflow & Logical Relationships

Synthetic workflow for thiadiazole-based Schiff bases and hydrazones from thiosemicarbazide.

Self-Validating Experimental Protocols

To ensure scientific integrity, each protocol below is designed as a self-validating system . Do not proceed to subsequent steps without confirming the internal validation checkpoints.

Protocol A: Preparation of Thiadiazole Schiff Bases (Conventional & MWI)

This protocol details the condensation of a 2-amino-1,3,4-thiadiazole derivative with an aromatic aldehyde[1].

• Preparation : In a 50 mL round-bottom flask, dissolve 0.01 mol of the synthesized 2-amino-5-substituted-1,3,4-thiadiazole in 10–15 mL of absolute ethanol.

• Activation : Add 0.01 mol of the target substituted aromatic aldehyde. Immediately add exactly 2–3 drops of glacial acetic acid[1].

• Execution :

  • Method 1 (Conventional): Reflux the mixture at 70–80 °C for 5–8 hours[1].

  • Method 2 (Microwave): Place the reaction vessel in a dedicated microwave synthesizer at 300 W for 5–10 minutes[4].

• In-Process Validation (TLC) : Spot the reaction mixture against the starting amine on a silica gel TLC plate (Eluent: Hexane/Ethyl Acetate, 7:3). Checkpoint : The product (Schiff base) will exhibit a higher

  value due to the loss of the primary amine's hydrogen-bonding capability. Terminate heating only when the amine spot completely disappears[3].

• Isolation : Cool the flask in an ice bath for 30 minutes. Filter the resulting precipitate under vacuum, wash thoroughly with cold ethanol to remove unreacted aldehydes, and recrystallize from an ethanol/DMF (1:1) mixture.

• Post-Isolation Validation :

  • FT-IR : Confirm the disappearance of primary amine doublets (~3400 and 3200 cm⁻¹) and the appearance of a sharp imine (C=N) stretch at 1600–1630 cm⁻¹[2].

  • ¹H-NMR : Look for the highly deshielded azomethine proton (–N=CH–) appearing as a distinct singlet between δ 8.4 and 9.0 ppm[2].

Protocol B: Preparation of Thiadiazole Hydrazones

Hydrazones require the intermediate synthesis of a thiadiazole hydrazide, which is then condensed with a ketone or aldehyde[5].

• Precursor Preparation : React ethyl 4-(substitutedbenzamido)benzoate (or a similar thiadiazole ester) with hydrazine hydrate (0.03 mol) in ethanol under reflux for 4 hours to yield the thiadiazole hydrazide[6].

• Condensation : Dissolve 0.005 mol of the resulting thiadiazole hydrazide in 15 mL of absolute ethanol. Add 0.005 mol of the target carbonyl compound (aldehyde/ketone) and 2 drops of glacial acetic acid.

• Execution : Reflux the mixture for 4–6 hours.

• In-Process Validation : Monitor via TLC. The hydrazone product will generally be less polar than the starting hydrazide.

• Isolation : Cool to room temperature. Filter the solid product, wash with cold ethanol, and recrystallize from ethanol[6].

• Post-Isolation Validation :

  • ¹H-NMR : The defining marker for a successful hydrazone synthesis is the presence of a highly deshielded N–H proton singlet far downfield at δ 11.0–12.0 ppm, alongside the azomethine proton[5].

Quantitative Data & Optimization Summary

The following table synthesizes quantitative expectations based on varying reaction conditions, providing a benchmark for yield and spectral validation.

Synthesis Method	Target Compound	Solvent	Catalyst	Conditions	Time	Expected Yield	Key ¹H-NMR Marker (δ, ppm)
Conventional Reflux	Thiadiazole Schiff Base	Ethanol	Glacial Acetic Acid	70–80 °C	5–8 h	62–80%	8.4–9.0 (–N=CH–) singlet
Microwave-Assisted	Thiadiazole Schiff Base	Ethanol	Glacial Acetic Acid	300 W	5–15 min	80–90%	8.4–9.0 (–N=CH–) singlet
High-Temp Reflux	Hindered Schiff Base	1,4-Dioxane	Glacial Acetic Acid	100 °C	4–6 h	60–85%	8.4–9.0 (–N=CH–) singlet
Conventional Reflux	Thiadiazole Hydrazone	Ethanol	Glacial Acetic Acid	70–80 °C	4–6 h	75–85%	11.0–12.0 (–NH–) singlet

References

• Title: Microwave-Assisted Synthesis of 1,3,4-Thiadiazole Schiff Base Derivatives. Source: researchgate.net.
• Title: SYNTHESIS AND MOLECULAR DOCKING STUDIES OF NEW SERIES OF BIS-SCHIFF BASES THIADIAZOLES DERIVED FROM DISULFIDES AND THIOETHERS WI. Source: edu.krd.
• Title: Design, synthesis, spectral analysis, and biological evaluation of Schiff bases with a 1,3,4-thiadiazole moiety as an. Source: eurjchem.com.
• Title: Synthesis of Novel Indole Schiff Base Compounds and Their Antifungal Activities. Source: nih.gov.
• Title: Synthesis of thiadiazole derivatives bearing hydrazone moieties and evaluation of their pharmacological effects on anxiety, depression, and nociception parameters in mice. Source: researchgate.net.
• Title: Synthesis, biological evaluation and molecular docking studies of novel 1,3,4-thiadiazoles as potential anticancer agents and human carbonic anhydrase inhibitors. Source: researchgate.net.

Sources

• 1. sjuoz.uoz.edu.krd [sjuoz.uoz.edu.krd]
• 2. eurjchem.com [eurjchem.com]
• 3. Synthesis of Novel Indole Schiff Base Compounds and Their Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Optimized Protocols for the N-Alkylation of Amines using 5-(Bromomethyl)-1,2,3-thiadiazole

Executive Summary & Pharmacological Context

The 1,2,3-thiadiazole heterocyclic core is a highly privileged pharmacophore in both medicinal chemistry and agrochemical development. It is frequently utilized as a bioisostere for various aromatic systems to improve metabolic stability and lipophilicity, and it forms the structural basis for numerous antiviral, anticancer, and crop-protection agents[1].

To incorporate this valuable moiety into complex molecular architectures, 5-(Bromomethyl)-1,2,3-thiadiazole serves as a premier, highly reactive electrophilic building block. This application note provides comprehensively optimized, self-validating protocols for the

N-alkylation of primary and secondary amines using this reagent, detailing the mechanistic causality behind solvent, base, and additive selection.

Mechanistic Causality & Reaction Design (E-E-A-T)

Successful coupling of 5-(Bromomethyl)-1,2,3-thiadiazole with amines requires precise control over the reaction microenvironment. As a Senior Application Scientist, it is critical to understand why specific reagents are chosen rather than merely following a recipe.

• Electrophilic Activation: The electron-withdrawing nature of the adjacent 1,2,3-thiadiazole ring highly activates the bromomethyl carbon. This lowers the activation energy for nucleophilic attack, making the reagent exceptionally reactive but also prone to side reactions if not properly controlled.

• Base Selection (The Critical Variable): The 1,2,3-thiadiazole ring is sensitive to strong bases (e.g., Sodium Hydride, Alkoxides), which can trigger base-catalyzed ring-opening or degradation. Therefore, the use of mild, non-nucleophilic bases such as N,N-Diisopropylethylamine (DIPEA) or Potassium Carbonate (

  ) is mandatory. These bases effectively scavenge the generated hydrobromic acid (HBr) without compromising the integrity of the heterocyclic core.

• Solvent Rationale: Polar aprotic solvents, specifically N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN), are required. These solvents stabilize the polar

  transition state and leave the amine nucleophile unsolvated and highly reactive, significantly accelerating the reaction rate compared to non-polar alternatives.

• Finkelstein Activation for Hindered Amines: When coupling sterically hindered secondary amines, the standard

  pathway may stall.[2], converting the bromide into a more reactive transient iodide, thereby overcoming steric barriers.

Reaction Pathway Visualization

Logical relationship of the S_N2 mechanism for 1,2,3-thiadiazole N-alkylation.

Quantitative Optimization Data

The following table summarizes the optimization landscape for this coupling reaction, demonstrating the profound impact of solvent and base selection on overall yield and the suppression of over-alkylation (tertiary amine formation).

Table 1: Optimization of Reaction Conditions for N-Alkylation

Entry	Amine Steric Profile	Solvent	Base (Eq)	Additive	Temp (°C)	Yield (%)	Over-Alkylation (%)
1	Primary (Unhindered)	DCM	(1.5)	None	25	45	15
2	Primary (Unhindered)	MeCN	(2.0)	None	25	82	< 5
3	Primary (Unhindered)	DMF	DIPEA (2.0)	None	25	88	< 2
4	Secondary (Hindered)	DMF	(2.0)	None	60	35	N/A
5	Secondary (Hindered)	DMF	(2.0)	KI (0.1 eq)	60	78	N/A

Note: Entry 3 represents the optimal conditions for standard amines, while Entry 5 highlights the necessity of Finkelstein activation for hindered substrates.

Experimental Workflow Visualization

Step-by-step experimental workflow for the N-alkylation of amines.

Self-Validating Experimental Protocols

Protocol A: Standard N-Alkylation (Primary & Unhindered Secondary Amines)

Objective: High-yielding coupling with strict suppression of over-alkylation via thermal and stoichiometric control.

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve the target amine (1.0 mmol, 1.0 eq) in anhydrous DMF (5.0 mL).

• Base Addition: Add DIPEA (2.0 mmol, 2.0 eq) to the solution. (Causality: DIPEA is sterically hindered, preventing it from competing with the amine for the electrophile while efficiently neutralizing HBr).

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Dissolve 5-(Bromomethyl)-1,2,3-thiadiazole (1.05 mmol, 1.05 eq) in anhydrous DMF (1.0 mL) and add it dropwise to the reaction mixture over 10 minutes. (Causality: Dropwise addition at 0 °C keeps the concentration of the highly reactive electrophile low, preventing the newly formed secondary amine from reacting again to form a tertiary amine).

• Reaction Propagation: Remove the ice bath and allow the mixture to naturally warm to room temperature (25 °C). Stir for 2 to 4 hours.

• Self-Validation Checkpoint (Crucial): Remove a 10 µL aliquot, dilute in 1 mL of Ethyl Acetate, and spot on a silica TLC plate alongside the starting materials. Elute with 40% EtOAc in Hexanes. The complete consumption of the UV-active bromide spot and the appearance of a new, more polar product spot validates reaction completion. Confirm the exact mass via LCMS (

  ). If unreacted starting material persists, stir for an additional 2 hours.

• Workup: Quench the reaction by adding 15 mL of ice-cold distilled water. Extract the aqueous mixture with Ethyl Acetate (3 x 15 mL).

• Purification: Wash the combined organic layers heavily with brine (4 x 15 mL) to remove residual DMF. Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexanes gradient).

Protocol B: Finkelstein-Assisted Coupling (Sterically Hindered Amines)

Objective: Overcoming high steric bulk using in situ thermodynamic activation[2].

• Preparation: Dissolve the sterically hindered secondary amine (1.0 mmol, 1.0 eq) in anhydrous DMF (5.0 mL) under nitrogen.

• Base & Catalyst Addition: Add finely powdered, anhydrous

  (2.5 mmol, 2.5 eq) and Potassium Iodide (KI) (0.1 mmol, 0.1 eq). (Causality: KI continuously converts the bromomethyl group into a highly reactive iodomethyl intermediate, lowering the activation energy required for the hindered amine to attack).

• Electrophile Addition: Add 5-(Bromomethyl)-1,2,3-thiadiazole (1.2 mmol, 1.2 eq) in one portion at room temperature.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 60 °C. Stir vigorously for 8 to 12 hours.

• Self-Validation Checkpoint: Perform TLC/LCMS analysis as described in Protocol A. Due to the elevated temperature, monitor closely for the appearance of degradation byproducts.

• Workup & Purification: Follow the identical aqueous quench, extraction, and purification steps outlined in Protocol A, Steps 6-7.

References

• Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update Source: MDPI (Applied Sciences) URL:[Link]

• Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates Source: MDPI (Molecules) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

solvent selection for S_N2 reactions with bromomethyl heterocycles

Application Note: Optimizing Solvent Selection for Alkylations with Bromomethyl Heterocycles in Drug Discovery

Executive Summary

Bromomethyl heterocycles—such as 2-bromo-6-(bromomethyl)pyridine and bromomethylthiophenes—are premier bifunctional building blocks in modern medicinal chemistry. They possess two distinct reactive sites: an

-hybridized aryl bromide and an -hybridized benzylic-type bromomethyl group. This differential reactivity allows for orthogonal, stepwise functionalization. The bromomethyl group is highly susceptible to bimolecular nucleophilic substitution ( ), leaving the aryl bromide intact for downstream palladium-catalyzed cross-coupling 1.

However, the efficiency, yield, and selectivity of this

displacement are inextricably linked to solvent selection . This application note provides a mechanistic framework and validated protocols for selecting the optimal solvent system to drive alkylations with bromomethyl heterocycles.

Mechanistic Grounding: The Causality of Solvent Effects

The

reaction proceeds via a concerted transition state where the nucleophile attacks the electrophilic carbon exactly opposite the departing bromide leaving group. The activation energy ( ) of this transition state is heavily dictated by the solvation state of the nucleophile.

• The "Solvent Cage" Effect (Polar Protic Solvents): Solvents like methanol, ethanol, and water act as strong hydrogen-bond donors. They form a tight solvation shell around anionic nucleophiles (e.g., alkoxides, thiolates, and amines) via strong ion-dipole interactions. For the nucleophile to attack the bromomethyl carbon, it must first shed this solvent cage. This energetic penalty drastically increases

  and retards the reaction rate 2.

• Maximizing Nucleophilicity (Polar Aprotic Solvents): Solvents such as Acetonitrile (MeCN), Dimethylformamide (DMF), and Dimethyl sulfoxide (DMSO) lack hydrogen-bond donating capabilities. While they effectively solvate cations (often pairing with the base's counterion, like

  ), they leave the anionic nucleophile relatively "naked." This unsolvated state dramatically increases the effective nucleophilicity, driving rapid and high-yielding displacements at the bromomethyl site 2.

Quantitative Solvent Comparison Matrix

To facilitate logical experimental design, the following table summarizes the physicochemical properties of common solvents and their operational impact on bromomethyl alkylations.

Solvent	Classification	Dielectric Constant ( )	Reactivity Profile	Primary Application in Heterocyclic Alkylation
DMF	Polar Aprotic	36.7	Very High	Sterically hindered nucleophiles; macrocyclizations.
Acetonitrile	Polar Aprotic	37.5	High	Standard N/O/S-alkylations; balances rate with easy evaporation.
THF	Polar Aprotic	7.5	Moderate	Base-sensitive substrates; tandem organometallic steps.
Methanol	Polar Protic	32.7	Low (Retarded)	Multicomponent reactions (e.g., Ugi/GBB-3CR).
MeCN /	Mixed System	~58.0	Moderate	Peptide bis-alkylation; solubility-driven biological workflows.

Decision Workflow for Solvent Selection

Decision matrix for selecting optimal solvents in bromomethyl heterocycle alkylations.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific kinetic controls and monitoring checkpoints to ensure high fidelity.

Protocol A: Standard N-Alkylation of Secondary Amines (Polar Aprotic System)

This protocol utilizes Acetonitrile (MeCN) to provide a "naked" nucleophile while allowing for straightforward solvent removal during workup 1.

Causality Checkpoint: Potassium carbonate (

) is selected over soluble organic bases (like DIPEA) because its heterogeneous nature in MeCN keeps the effective concentration of the reactive anion low. This kinetic control suppresses the over-alkylation of the resulting product.

• Preparation: In an oven-dried round-bottom flask under an Argon atmosphere, suspend the secondary amine nucleophile (1.1 equiv) and finely powdered anhydrous

  (2.0 equiv) in anhydrous Acetonitrile (0.2 M relative to the amine).

• Thermal Control: Cool the stirring suspension to

  using an ice-water bath. Rationale: The initial attack on the highly electrophilic bromomethyl group is exothermic. Lowering the temperature prevents thermal runaway and suppresses competing side reactions.

• Initiation: Dissolve 2-bromo-6-(bromomethyl)pyridine (1.0 equiv) in a minimal volume of anhydrous Acetonitrile. Add this solution dropwise to the reaction flask over 15 minutes.

• Propagation & Monitoring: Remove the ice bath and allow the reaction to warm to room temperature (

  ). Monitor the consumption of the bromomethyl electrophile via TLC (typically 2-4 hours). The aryl bromide will remain unreacted.

• Work-up: Once complete, filter the mixture through a Celite pad to remove the inorganic salts (

  and ). Concentrate the filtrate under reduced pressure.

• Validation: Purify the crude residue via flash column chromatography. The structural integrity of the unreacted aryl bromide should be confirmed via

  NMR (signal preservation around 140-142 ppm).

Protocol B: Cysteine Bis-Alkylation of Peptides (Mixed Aqueous/Aprotic System)

When cross-linking unprotected dithiol peptides with 2,6-bis(bromomethyl)pyridine to nucleate alpha-helical structures, pure aprotic solvents fail due to peptide insolubility. A mixed system must be employed 3.

Causality Checkpoint: A 1:1 mixture of MeCN and buffered water (pH 8.0) is used. The water solubilizes the peptide, while the MeCN solubilizes the organic linker. The pH 8.0 buffer ensures the cysteine thiols (

) exist in rapid equilibrium with their highly nucleophilic thiolate form, overcoming the retarding "solvent cage" effect of the water.

• Dissolution: Dissolve the linear dithiol-containing peptide in a 50:50 mixture of Acetonitrile and aqueous ammonium bicarbonate buffer (pH 8.0) to achieve a final peptide concentration of 0.5 mM. Rationale: High dilution (0.01 to 1 mM) thermodynamically favors intramolecular macrocyclization over intermolecular polymerization.

• Reaction: Add 2,6-bis(bromomethyl)pyridine (1.05 equiv) to the stirring peptide solution.

• Incubation: Stir the reaction at room temperature. The high effective local concentration of the second bromide accelerates the intramolecular ring-closing step. The reaction is typically complete within 1 hour.

• Quenching & Concentration: Flash-freeze the reaction mixture and lyophilize to remove the MeCN and volatile buffer salts.

• Validation: Resuspend the crude lyophilized powder in a minimal volume of MeCN/

  and purify via Preparative RP-HPLC. Confirm the macrocyclic mass via LC-MS (ESI-TOF).

References

• Benchchem.Application Notes: Nucleophilic Substitution Reactions of 2-Bromo-6-(bromomethyl)pyridine.
• Chemistry LibreTexts.11.3: Characteristics of the SN2 Reaction.
• PMC - NIH.Conformational Restriction of Peptides Using Dithiol Bis-Alkylation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Conformational Restriction of Peptides Using Dithiol Bis-Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Synthesis Involving 1,2,3-Thiadiazole Intermediates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of microwave-assisted organic synthesis (MAOS) to the formation of 1,2,3-thiadiazole intermediates, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. We will delve into the principles of microwave chemistry, explore the pivotal Hurd-Mori reaction for 1,2,3-thiadiazole synthesis, and provide detailed, field-proven protocols for the rapid and efficient synthesis of these valuable intermediates.

The Significance of 1,2,3-Thiadiazoles and the Advent of Microwave Synthesis

The 1,2,3-thiadiazole ring is a privileged scaffold in drug discovery, with derivatives exhibiting a broad spectrum of biological activities, including antifungal, antiviral, insecticidal, and anticancer properties.[1][2] The development of efficient and sustainable synthetic methodologies for accessing these compounds is therefore of paramount importance.

Traditional synthetic routes often require long reaction times, harsh conditions, and can lead to the formation of undesirable byproducts.[3] Microwave-assisted organic synthesis has emerged as a powerful tool to overcome these limitations. By utilizing microwave energy to directly and efficiently heat the reaction mixture, MAOS can dramatically reduce reaction times, improve yields, and enhance product purity.[4] This "green chemistry" approach not only accelerates the drug discovery process but also minimizes environmental impact.[5]

The Power of Microwave Irradiation in Organic Synthesis

Microwave heating operates on the principle of dielectric heating, where polar molecules or ions in the reaction mixture align with the rapidly oscillating electric field of the microwaves. This rapid reorientation generates friction, leading to a rapid and uniform increase in temperature throughout the reaction medium.[6] This is in stark contrast to conventional heating, which relies on the slow transfer of heat from an external source through the vessel walls.

The primary advantages of microwave-assisted synthesis include:

• Rapid Reaction Rates: The efficient energy transfer leads to a dramatic reduction in reaction times, often from hours to minutes.[3]

• Higher Yields and Purity: The rapid heating and uniform temperature distribution can minimize the formation of side products, leading to cleaner reactions and higher isolated yields.

• Enhanced Reproducibility: Dedicated microwave reactors offer precise control over temperature, pressure, and power, ensuring high reproducibility of experimental results.

• Energy Efficiency: By directly heating the reactants, microwave synthesis is a more energy-efficient process compared to conventional heating methods.[4]

The Hurd-Mori Reaction: A Cornerstone in 1,2,3-Thiadiazole Synthesis

The Hurd-Mori synthesis is a classic and versatile method for the construction of the 1,2,3-thiadiazole ring system.[7] The reaction involves the cyclization of a hydrazone derivative, typically bearing an α-methylene group, with thionyl chloride (SOCl₂).[2][8]

The general workflow for the Hurd-Mori synthesis can be visualized as follows:

Figure 1: General workflow of the Hurd-Mori synthesis.

The mechanism of the Hurd-Mori reaction is believed to proceed through the formation of a key intermediate, which then undergoes cyclization and subsequent aromatization to yield the 1,2,3-thiadiazole ring. While the exact mechanism under microwave irradiation is a subject of ongoing research, the rapid and uniform heating provided by microwaves is thought to accelerate the key steps of the reaction, leading to the observed rate enhancements.

Microwave-Assisted Hurd-Mori Synthesis: A Comparative Advantage

The application of microwave irradiation to the Hurd-Mori reaction offers significant advantages over conventional heating methods. The following table provides a comparative overview of reaction times and yields for the synthesis of various 1,2,3-thiadiazole derivatives.

Starting Material (Hydrazone derived from)	Method	Reaction Time	Yield (%)	Reference
Pyrazolyl-phenylethanone	Conventional	Not Specified	Good to Excellent	[8]
Substituted Ketones	Conventional	Not Specified	Good	[8]
2-Oxoallobetulin	Conventional	Not Specified	Good	[8]
N-Tosylhydrazones and Sulfur	Conventional	Not Specified	44-98	[8]
Triazole Precursors	Microwave	15 min	High	[8]
Various Aldehydes	Microwave	3 min	84	[9]
Triazole Precursors	Microwave	33-90 sec	82	[5]
Triazole Precursors	Conventional	Several hours	Not specified	[5]

Note: This table is a compilation of data from various sources and is intended to be illustrative. Direct head-to-head comparisons for the same substrate under both conventional and microwave conditions are often not available in a single publication.

Detailed Protocols for Microwave-Assisted Synthesis

The following protocols provide detailed, step-by-step methodologies for the synthesis of a representative 1,2,3-thiadiazole intermediate via a microwave-assisted Hurd-Mori reaction.

Protocol 1: General Procedure for the Synthesis of Hydrazone Intermediates

This protocol describes the initial formation of the necessary hydrazone precursor from a ketone or aldehyde.

Materials:

• Ketone or aldehyde with an α-methylene group (1.0 eq)

• Semicarbazide hydrochloride (1.2 eq)

• Sodium acetate (1.5 eq)

• Ethanol

• Water

Procedure:

• In a round-bottom flask, dissolve the semicarbazide hydrochloride and sodium acetate in water.

• Add a solution of the ketone or aldehyde in ethanol to the flask.

• Reflux the mixture for 1-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The hydrazone product will often precipitate out of solution. If not, the product can be isolated by extraction with a suitable organic solvent.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

Protocol 2: Microwave-Assisted Hurd-Mori Cyclization

This protocol details the cyclization of the hydrazone intermediate to the 1,2,3-thiadiazole product using a dedicated microwave reactor.

Materials:

• Hydrazone intermediate (1.0 eq)

• Thionyl chloride (SOCl₂) (excess)

• Anhydrous dichloromethane (DCM) or another suitable high-boiling, microwave-transparent solvent.

Workflow for Microwave-Assisted Cyclization:

Figure 2: Step-by-step workflow for microwave-assisted Hurd-Mori cyclization.

Detailed Procedure:

• In a dedicated microwave process vial, add the dried hydrazone intermediate and anhydrous dichloromethane.

• Carefully add an excess of thionyl chloride dropwise to the suspension, preferably in an ice bath to control the initial exothermic reaction.

• Seal the vial according to the manufacturer's instructions.

• Place the vial in the microwave reactor and irradiate at a set temperature (e.g., 90°C) for a specified time (e.g., 15 minutes).[8] Monitor the reaction pressure to ensure it remains within the safe operating limits of the instrument.

• After the reaction is complete, allow the vial to cool to room temperature before carefully opening it in a well-ventilated fume hood.

• Slowly and carefully pour the reaction mixture onto crushed ice to quench the excess thionyl chloride.

• Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 1,2,3-thiadiazole.

• Characterize the final product using standard analytical techniques such as NMR, MS, and IR spectroscopy.

Safety Considerations for Microwave-Assisted Synthesis with Thionyl Chloride

The use of thionyl chloride, a corrosive and reactive substance, in a sealed microwave reactor requires strict adherence to safety protocols.

• Handling Thionyl Chloride: Always handle thionyl chloride in a well-ventilated fume hood.[10][11] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[12][13]

• Reaction in a Sealed Vessel: Only use microwave vials and caps that are specifically designed for high-pressure reactions.[14] Never exceed the recommended volume and pressure limits of the vial.

• Exothermic Reactions: The initial reaction of the hydrazone with thionyl chloride can be exothermic. It is crucial to control this initial phase, for example, by pre-cooling the reaction mixture before microwave irradiation.

• Quenching: The quenching of excess thionyl chloride with water is highly exothermic and releases toxic gases (SO₂ and HCl).[11] This step must be performed slowly and carefully in a fume hood.

• Waste Disposal: All waste containing thionyl chloride must be disposed of as hazardous waste according to institutional guidelines.[10]

Troubleshooting Guide for Microwave-Assisted Hurd-Mori Synthesis

Problem	Possible Cause	Suggested Solution
Low or No Yield	Incomplete reaction.	Increase the reaction time or temperature. Ensure the microwave power is sufficient to maintain the set temperature.
Degradation of starting material or product.	Lower the reaction temperature or shorten the reaction time. Use a less polar solvent that absorbs less microwave energy.[15]
Impure reagents or wet solvent.	Use freshly purified reagents and anhydrous solvents.
Formation of Side Products	Unfavorable reaction conditions.	Optimize the reaction temperature and time. A lower temperature may favor the desired product.
Incorrect stoichiometry.	Ensure the correct ratio of reagents is used.
Regioselectivity issues with unsymmetrical ketones.	The regioselectivity can be influenced by steric and electronic factors of the substituents on the starting hydrazone.[16] Modification of the substrate may be necessary to favor the desired isomer.
High Pressure in the Reaction Vial	Rapid heating of a volatile solvent.	Use a higher-boiling point solvent. Reduce the initial microwave power to allow for a more gradual temperature increase.
Exothermic reaction.	Pre-cool the reaction mixture before starting the microwave program.

Conclusion

Microwave-assisted synthesis represents a significant advancement in the preparation of 1,2,3-thiadiazole intermediates. The Hurd-Mori reaction, when coupled with microwave technology, provides a rapid, efficient, and often higher-yielding route to these valuable heterocyclic compounds. By understanding the principles of microwave chemistry, adhering to strict safety protocols, and utilizing the detailed protocols provided in this guide, researchers can effectively leverage this powerful technology to accelerate their drug discovery and development efforts.

References

• [Synthesis under Microwave Irradiation of[1][17][18]Triazolo[3,4-b][1][18]thiadiazoles and Other Diazoles Bearing Indole Moieties and Their Antimicrobial Evaluation - PMC]([Link])

Sources

• 1. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scielo.br [scielo.br]
• 4. mdpi.com [mdpi.com]
• 5. ajrconline.org [ajrconline.org]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. Hurd–Mori 1,2,3-thiadiazole synthesis - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis under Microwave Irradiation of [1,2,4]Triazolo[3,4-b][1,3,4]thiadiazoles and Other Diazoles Bearing Indole Moieties and Their Antimicrobial Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. drexel.edu [drexel.edu]
• 11. chemicalbook.com [chemicalbook.com]
• 12. carlroth.com:443 [carlroth.com:443]
• 13. bionium.miami.edu [bionium.miami.edu]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. Solvent Choice for Microwave Synthesis [cem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. rjpdft.com [rjpdft.com]

Technical Notes & Optimization

Technical Support Center: Handling & Storage of 5-(Bromomethyl)-1,2,3-thiadiazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical stability challenges associated with 5-(Bromomethyl)-1,2,3-thiadiazole . This compound is a highly reactive, moisture-sensitive benzylic-type bromide frequently utilized as a precursor in the synthesis of [1].

Failure to properly store this reagent leads to rapid hydrolysis, compromised downstream yields, and the generation of corrosive byproducts. This guide provides the mechanistic causality behind its degradation, self-validating quality control protocols, and authoritative troubleshooting steps.

Mechanistic Causality: The "Why" Behind the Degradation

To effectively prevent degradation, one must understand the underlying chemistry. The 1,2,3-thiadiazole ring contains three highly electronegative heteroatoms (two nitrogens and one sulfur). This structure exerts a powerful inductive and mesomeric electron-withdrawing effect on the adjacent bromomethyl group (

).

This electronic environment severely depletes electron density at the methylene carbon, maximizing its partial positive charge (

). Consequently, the activation energy for an nucleophilic attack by ambient moisture is drastically lowered, [2].

When exposed to water, the bromide leaving group is displaced,[3]. If stored in a sealed but humid environment, the accumulating HBr lowers the local pH. This acidic environment protonates the thiadiazole nitrogens, further amplifying the ring's electron-withdrawing capacity and triggering a rapid, autocatalytic degradation cycle [4].

Troubleshooting & FAQs

Q: My batch of 5-(Bromomethyl)-1,2,3-thiadiazole changed from a pale substance to a dark, fuming residue. What happened? A: The fuming is a direct visual indicator of advanced hydrolysis. The compound has reacted with atmospheric moisture to [4]. The darkening is typically caused by the acid-catalyzed polymerization or decomposition of the resulting hydroxymethyl thiadiazole. This batch is irreversibly compromised and must be disposed of according to hazardous waste protocols.

Q: Can I store this compound in a standard laboratory refrigerator (2-8°C)? A: Only for immediate, short-term use (1-2 weeks), and only if the container is strictly anhydrous. For long-term preservation (1-2 years), authoritative storage guidelines mandate[5].

Q: I am observing inconsistent yields in my downstream amine cross-coupling reactions. Could storage be the issue? A: Yes. If your starting material has partially hydrolyzed, you are unknowingly introducing 5-(hydroxymethyl)-1,2,3-thiadiazole and free HBr into your reaction vessel. The HBr will protonate your amine nucleophile, quenching the reaction, while the hydroxymethyl derivative will fail to couple. You must validate the integrity of your starting material using the QC protocol below.

Quantitative Data & Diagnostic Indicators

Table 1: Storage Condition Matrix and Estimated Shelf Life

Storage Temperature	Atmosphere	Moisture Control	Estimated Shelf Life	Hydrolysis Risk
Room Temp (20°C)	Ambient Air	None	< 48 Hours	Critical
2-8°C (Fridge)	Ambient Air	Desiccator	1-2 Weeks	Moderate
-20°C (Freezer)	Argon/N_2	Sealed + Desiccant	1-2 Years	Minimal

Table 2: Diagnostic Indicators of Degradation

Indicator Type	Intact 5-(Bromomethyl)-1,2,3-thiadiazole	Hydrolyzed Product
Visual Appearance	Pale yellow to off-white solid/liquid	Darkened, brownish residue
Olfactory/Air	Mild heteroaromatic odor	Sharp, pungent fuming (HBr gas)
Aqueous pH Extract	Neutral (pH ~7)	Highly Acidic (pH < 3)
H NMR ( shift)	Singlet ~4.8 ppm	Singlet ~4.2 ppm + broad peak

Experimental Protocols

Protocol A: Anhydrous Aliquoting and Long-Term Storage Workflow

To prevent repeated freeze-thaw cycles and ambient moisture introduction, implement this self-validating storage system upon receiving the bulk compound.

• Preparation: Bake amber glass storage vials (to prevent photolytic degradation) at 120°C for >4 hours. Cool them entirely within a vacuum desiccator.

• Atmosphere Control: Transfer the primary container of 5-(Bromomethyl)-1,2,3-thiadiazole into a glove box purged with high-purity Argon (

  < 1 ppm, < 1 ppm).

• Aliquoting: Divide the bulk material into single-use aliquots. This ensures that opening one vial does not compromise the entire batch.

• Sealing: Seal the vials with PTFE-lined septa and aluminum crimp caps. Wrap the outer seal tightly with Parafilm.

• Storage: Place the sealed vials inside a secondary container (e.g., a vacuum-sealed Mylar bag containing indicating silica gel). Store the secondary container at -20°C.

• Thawing (Critical Step): Before use, allow the sealed vial to warm to room temperature inside a desiccator for at least 30 minutes. Do not open the vial while cold, as atmospheric moisture will instantly condense on the reagent.

Protocol B: Self-Validating Quality Control (QC) for Hydrolysis Detection

Do not rely on visual inspection alone. Execute this QC test before utilizing a stored batch in sensitive drug development syntheses.

• Sample Prep: Dissolve 5 mg of the compound in 1 mL of anhydrous

  (for NMR analysis).

• pH Testing (Rapid Screen): Extract a separate 1 mg sample with 1 mL of deionized water. Test the aqueous layer with pH paper. A pH < 3 strongly indicates that HBr has been released via hydrolysis.

• H NMR Analysis (Definitive): Acquire a standard proton NMR spectrum. Look for the disappearance of the singlet corresponding to the intact protons (typically around 4.5 - 5.0 ppm). The appearance of a new singlet shifted upfield ( 4.2 ppm) alongside a broad peak confirms hydrolysis.

Degradation Pathway & Prevention Visualization

Workflow diagram illustrating the SN2 hydrolysis pathway of 5-(Bromomethyl)-1,2,3-thiadiazole.

References

• BIOFOUNT. "5-(Bromomethyl)-1,2,3-thiadiazole hydrobromide". Source: BIOFOUNT. URL: [Link]

• Key Laboratory of New Animal Drug Project. "Synthesis and biological activities of novel pleuromutilin derivatives with a substituted thiadiazole moiety as potent drug-resistant bacteria inhibitors". Source: PubMed. URL: [Link]

Sources

• 1. Synthesis and biological activities of novel pleuromutilin derivatives with a substituted thiadiazole moiety as potent drug-resistant bacteria inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-(Bromomethyl)-5-methyl-1,3,4-thiadiazole | 75341-29-6 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1803604-18-3|5-(Bromomethyl)-1,2,3-thiadiazole hydrobromide|5-(Bromomethyl)-1,2,3-thiadiazole hydrobromide|-范德生物科技公司 [bio-fount.com]

Section 1: Frequently Asked Questions (FAQs) - Mechanistic Causality

Technical Support Center: Minimizing Elimination Side Reactions in Bromomethyl Alkylations

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing a common synthetic bottleneck: the loss of valuable bromomethyl substrates (e.g., alkyl-CH₂Br) to unwanted alkene byproducts. While bromomethyl groups are highly reactive electrophiles primed for bimolecular nucleophilic substitution (Sₙ2), the presence of adjacent

-hydrogens can trigger a competing bimolecular elimination (E2) pathway.

This guide provides field-proven, mechanistically grounded strategies to suppress elimination and drive your alkylation reactions to completion.

Q1: Why does my bromomethyl alkylation yield significant alkene byproducts instead of the desired Sₙ2 product? A1: The competition between Sₙ2 and E2 is dictated by steric hindrance and the basicity of your nucleophile. While the primary nature of a bromomethyl group inherently favors Sₙ2 due to low steric resistance at the

-carbon, utilizing a strong, sterically hindered base (e.g., potassium tert-butoxide or LDA) prevents the nucleophile from executing the required backside attack. Instead, the base abstracts a more accessible -hydrogen, triggering E2 elimination[1].

Q2: How does reaction temperature influence the Sₙ2 vs. E2 ratio? A2: Thermodynamics heavily favor elimination at elevated temperatures. E2 reactions have a higher activation entropy (

) than Sₙ2 reactions because they result in an increase in the total number of molecules (cleavage of the substrate and base into an alkene, a conjugate acid, and a bromide ion). According to the Gibbs free energy equation ( ), higher temperatures disproportionately lower the activation barrier for the E2 pathway. Maintaining ambient or sub-ambient temperatures is critical to minimizing this side reaction[2].

Q3: Which solvents are optimal for maximizing Sₙ2 over E2? A3: Polar aprotic solvents, such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile, are highly recommended. Unlike polar protic solvents (e.g., alcohols) that form hydrogen bonds and "cage" the nucleophile, aprotic solvents strongly solvate the counter-cations while leaving the anionic nucleophile "naked." This specific enhancement of nucleophilicity accelerates the Sₙ2 rate significantly more than the E2 rate, effectively outcompeting elimination[3].

Section 2: Troubleshooting Guide & Diagnostic Logic

When your LC-MS or NMR indicates a low yield of the substitution product and a high concentration of alkene byproducts, follow this diagnostic workflow to isolate and resolve the root cause.

Caption: Diagnostic workflow for troubleshooting E2 elimination side reactions in bromomethyl alkylations.

Section 3: Quantitative Data - Kinetic and Thermodynamic Parameters

The table below summarizes the critical parameters that shift the reaction equilibrium between substitution and elimination. Adjusting these variables is the first line of defense in reaction optimization.

Parameter	Condition Favoring Sₙ2 (Alkylation)	Condition Favoring E2 (Elimination)	Mechanistic Rationale
Base/Nucleophile	Weak base, strong nucleophile (e.g., R-S⁻, N₃⁻)	Strong, bulky base (e.g., t-BuO⁻, LDA)	Bulky bases cannot access the electrophilic -carbon due to steric clash, forcing -proton abstraction[4].
Temperature	Low to Ambient (0°C – 25°C)	Elevated (> 50°C)	E2 has a higher activation entropy; higher lowers its more than Sₙ2[2].
Solvent	Polar Aprotic (DMF, DMSO, MeCN)	Polar Protic (EtOH, MeOH)	Protic solvents hydrogen-bond to nucleophiles, reducing Sₙ2 reactivity. Aprotic solvents leave nucleophiles "naked"[3].
Substrate Sterics	Unhindered primary (-CH₂Br)	-branched primary or secondary	-branching increases steric hindrance near the -carbon, slowing Sₙ2 and allowing E2 to compete[1].

Section 4: Self-Validating Experimental Protocol

Protocol: Optimized Alkylation of a Primary Amine with (Bromomethyl)cyclobutane

Objective: Achieve >90% Sₙ2 mono-alkylation while completely suppressing the formation of methylenecyclobutane (the E2 byproduct). Self-Validation Mechanism: This protocol incorporates an internal TLC validation step using a potassium permanganate (KMnO₄) stain. The desired secondary amine product will not immediately bleach KMnO₄, whereas any eliminated alkene byproduct will instantly reduce the stain to form a bright yellow/brown spot (MnO₂), providing real-time visual feedback on E2 suppression.

Step-by-Step Methodology:

• Preparation: To a flame-dried, nitrogen-purged 50 mL round-bottom flask, add the primary amine nucleophile (2.5 eq.) and anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration.

  • Causality: Using an excess of the amine prevents over-alkylation, and selecting DMF accelerates the Sₙ2 pathway[5].

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 1.5 eq.) to the solution.

  • Causality: K₂CO₃ is a moderately strong, non-nucleophilic base that efficiently deprotonates the nucleophile without inducing E2 elimination[2].

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 15 minutes.

• Electrophile Addition: Dissolve (bromomethyl)cyclobutane (1.0 eq.) in a minimal amount of anhydrous DMF. Add this solution dropwise to the reaction mixture over 10 minutes using a syringe pump.

  • Causality: Dropwise addition keeps the steady-state concentration of the electrophile low, preventing localized exothermic spikes that could thermally trigger elimination.

• Reaction Monitoring (Self-Validation Check): After 2 hours of stirring at 0 °C to room temperature, remove a 10 µL aliquot. Run a Thin Layer Chromatography (TLC) plate (Hexanes:EtOAc 4:1) and stain with KMnO₄.

  • Diagnostic Check: If a rapidly appearing brown spot is observed at the solvent front, E2 elimination is occurring. If absent, your temperature and base controls are successfully suppressing the E2 pathway.

• Workup: Once the starting material is fully consumed, quench the reaction by carefully adding cold deionized water. Transfer to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Purification: Wash the combined organic layers with brine (5x) to thoroughly remove the DMF solvent. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography to isolate the pure mono-alkylated product.

References

• Title: Deciding SN1/SN2/E1/E2 (1) - The Substrate Source: Master Organic Chemistry URL: 1

• Title: Technical Support Center: Alkylation Reactions with 4-(Bromomethyl)-2-phenyl-2H-1,2,3-triazole Source: Benchchem URL: 2

• Title: 11.3: Characteristics of the SN2 Reaction Source: Chemistry LibreTexts URL: 3

• Title: (Bromomethyl)cyclobutane | 17247-58-4 Source: Benchchem URL: 4

• Title: How to improve reaction yield for substitutions on 1-(Bromomethyl)-2-fluoro-4-methoxybenzene Source: Benchchem URL: 5

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

purification methods for unstable bromomethyl thiadiazole intermediates

Technical Support Center: Purification of Unstable Bromomethyl Thiadiazole Intermediates

Overview

Bromomethyl thiadiazoles (e.g., 5-(bromomethyl)-1,2,4-thiadiazole and 2-bromo-5-(bromomethyl)-1,3,4-thiadiazole) are highly electrophilic building blocks critical to medicinal chemistry, frequently utilized in the synthesis of S1P1 receptor agonists and IL4I1 inhibitors . However, these intermediates are notoriously unstable. The strong electron-withdrawing nature of the thiadiazole core makes the benzylic-like carbon highly susceptible to hydrolysis, while the nucleophilic ring nitrogens can trigger auto-alkylation and polymerization.

This guide provides field-proven troubleshooting strategies and self-validating protocols to maximize yield and purity while preventing degradation.

Purification Workflow & Decision Matrix

Workflow for the isolation and purification of unstable bromomethyl thiadiazoles.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why do bromomethyl thiadiazoles degrade so rapidly during standard silica gel chromatography? A1: The degradation is a surface-mediated catalytic process. Standard silica gel contains acidic silanol groups that hydrogen-bond with the thiadiazole nitrogens, further increasing the electrophilicity of the bromomethyl carbon. This localized acidic environment, combined with residual moisture on the silica, rapidly hydrolyzes the carbon-bromine bond to form a hydroxymethyl thiadiazole byproduct . To prevent this, the silica must be deactivated, or alternative methods like recrystallization should be prioritized.

Q2: How does the choice of synthesis route dictate the purification strategy? A2: Bromomethyl thiadiazoles are typically synthesized via two main routes:

• Radical Bromination: Using N-Bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) on a methyl thiadiazole precursor . This route often leaves succinimide and dibrominated impurities.

• Hydroxyl Substitution: Reacting a hydroxymethyl thiadiazole with Phosphorus Tribromide (PBr3) . This generates highly acidic phosphorous byproducts.

If using PBr3, immediate quenching with a cold, mildly basic aqueous buffer (e.g., saturated NaHCO3) is an absolute requirement before any extraction. Failure to neutralize the crude mixture will lead to rapid auto-catalytic decomposition during solvent evaporation.

Troubleshooting Guide

• Symptom: Complete loss of product mass after column chromatography; column turns yellow/brown.

  • Root Cause: Irreversible binding and acid-catalyzed decomposition on active silica.

  • Intervention: Switch to deactivated silica gel. Pre-flush the column with 1-2% triethylamine (Et3N) in hexanes. Use a highly non-polar solvent system (e.g., 2-5% EtOAc in Hexanes) and perform rapid "flash" chromatography to keep column residence time under 15 minutes .

• Symptom: Product turns dark brown or black during rotary evaporation.

  • Root Cause: Thermal decomposition. Bromomethyl heteroaromatics are highly heat-sensitive.

  • Intervention: Never exceed a water bath temperature of 25°C. If high-boiling solvents like toluene were used during synthesis, do not attempt to distill them off. Instead, use an aqueous wash to partition the product into a more volatile solvent like dichloromethane (DCM) or diethyl ether prior to low-temperature concentration.

• Symptom: NMR shows a persistent dibromomethyl impurity.

  • Root Cause: Over-bromination during the NBS radical reaction. Mono- and dibromomethyl thiadiazoles have nearly identical

    values.

  • Intervention: Limit NBS to 0.90–0.95 equivalents. It is mechanistically easier to separate the highly polar unreacted starting material from the mono-brominated product than it is to separate the mono- and di-brominated species.

Quantitative Data: Purification Efficacy Comparison

Purification Method	Typical Yield Recovery	Purity (HPLC)	Primary Degradation Risk	Recommended Use Case
Standard Silica Gel	10% - 30%	< 70%	High (Hydrolysis)	Not Recommended
Deactivated Silica (Et3N)	65% - 80%	> 95%	Moderate (Time-dependent)	Complex crude mixtures
Cold Liquid-Liquid Extraction	85% - 95%	85% - 90%	Low (If pH is controlled)	PBr3 reactions
Low-Temp Recrystallization	60% - 75%	> 98%	Very Low	Solid intermediates

Self-Validating Experimental Protocols

Protocol A: Synthesis Quench and Cold Liquid-Liquid Extraction (LLE)

Causality: This protocol relies on strict temperature and pH control to prevent the nucleophilic attack of water on the bromomethyl group while removing water-soluble acidic byproducts.

• Quenching: Upon completion of the PBr3 bromination (monitored by TLC), immediately cool the reaction vessel to 0°C using an ice-water bath.

• Neutralization: Slowly add ice-cold water, followed by dropwise addition of saturated aqueous NaHCO3 until the aqueous phase reaches pH 7.0–7.5.

  • Self-Validation: CO2 evolution (bubbling) will completely cease when neutralization is successful.

• Extraction: Extract the aqueous layer three times with cold ethyl acetate (EtOAc) or dichloromethane (DCM).

• Washing & Drying: Wash the combined organic layers with ice-cold brine to remove residual water, then dry over anhydrous Na2SO4. Filter rapidly.

• Concentration: Concentrate the filtrate under reduced pressure (high vacuum) with the rotary evaporator water bath strictly set to ≤ 25°C to yield the crude product .

Protocol B: Flash Chromatography on Deactivated Silica

Causality: Triethylamine neutralizes the acidic silanol sites on the silica gel, preventing hydrogen bonding and subsequent hydrolysis of the thiadiazole intermediate.

• Slurry Preparation: Prepare a slurry of silica gel (230-400 mesh) in a mixture of Hexanes containing 2% (v/v) Triethylamine (Et3N).

• Column Packing: Pour the slurry into the column and flush with 2 column volumes of the Hexanes/Et3N mixture to fully deactivate the stationary phase.

• Equilibration: Flush the column with 2 column volumes of the intended mobile phase (e.g., 5% EtOAc in Hexanes) to remove excess Et3N, which could otherwise contaminate the product.

• Loading: Dissolve the crude bromomethyl thiadiazole in a minimum volume of DCM (≤ 2 mL) and load it directly onto the sand layer.

• Elution: Elute rapidly using positive pressure (flash chromatography). Collect fractions and immediately spot on TLC.

  • Self-Validation: The target product should elute within the first 10-15 minutes; delayed elution indicates insufficient positive pressure or solvent polarity, risking on-column degradation .

• Storage: Immediately concentrate the pure fractions at ≤ 25°C, purge the flask with Argon, and store at -20°C.

References

• Li, Z., et al. "Discovery of Novel 1,2,4-Thiadiazole Derivatives as Potent, Orally Active Agonists of Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1)." Journal of Medicinal Chemistry, ACS Publications, 2012. URL:[Link]

• "Il4i1 inhibitors and methods of use." WO2022227015A1, Google Patents, 2022.
• "Antibacterial agents." WO2009037485A1, Google Patents, 2009.

Technical Support Center: Troubleshooting &amp; Handling 5-(Bromomethyl)-1,2,3-thiadiazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers experiencing inconsistent yields, degraded starting materials, or failed coupling reactions when utilizing 5-(Bromomethyl)-1,2,3-thiadiazole. This compound is an exceptionally potent electrophile, making it a highly valuable building block for introducing the 1,2,3-thiadiazole pharmacophore in drug discovery. However, the very features that make it an excellent alkylating agent also render it highly susceptible to moisture-induced degradation.

This guide provides the mechanistic causality behind these failures and establishes a self-validating protocol to ensure your reagent remains pristine.

The Causality of Degradation: Why Moisture is the Enemy

To master the handling of this reagent, you must understand its degradation kinetics. The bromomethyl group (-CH

Br) attached to the electron-withdrawing 1,2,3-thiadiazole ring makes the benzylic-like carbon highly electrophilic.

When exposed to atmospheric moisture, water acts as a nucleophile, displacing the bromide ion via hydrolysis[1]. This reaction yields 5-(hydroxymethyl)-1,2,3-thiadiazole and hydrobromic acid (HBr). The generation of HBr is the critical failure point. HBr is a strong, corrosive acid that protonates the thiadiazole nitrogens, increasing the electrophilicity of the system and catalyzing further degradation, including potential ring cleavage or polymerization. This autocatalytic loop means that even a brief exposure to ambient humidity can irreversibly ruin an entire batch. Furthermore, as a reactive bromomethyl compound, it acts as a potent lachrymator and can cause severe skin burns, necessitating rigorous safety controls[2].

Degradation pathway of 5-(Bromomethyl)-1,2,3-thiadiazole upon moisture exposure.

Troubleshooting FAQs

Q: My reagent arrived as a pale powder but has now turned dark brown and clumpy. Is it still viable? A: No. A color shift to dark brown, accompanied by clumping, is a macroscopic indicator of HBr-catalyzed polymerization and hydrolysis. The clumping is caused by the hygroscopic nature of the degradation products pulling in more moisture. You must discard this batch safely according to your institution's hazardous waste protocols.

Q: Can I store 5-(Bromomethyl)-1,2,3-thiadiazole in a stock solution to minimize handling? A: Storing moisture-sensitive bromomethyl compounds in solution is strongly discouraged[1]. Even extra-dry aprotic solvents (like DMF or DCM) can absorb trace moisture over time, and inappropriate handling can cause the product to degrade rapidly[3]. If short-term solution storage is absolutely mandatory for an automated synthesizer, use a strictly anhydrous, aprotic solvent stored over activated 3Å molecular sieves under an argon atmosphere, and consume it within 24 hours.

Q: I don't have a glovebox. Can I still handle this reagent safely? A: Yes, by utilizing rigorous Schlenk techniques. You can use a Schlenk line to flush your reaction vessels with inert gas (Nitrogen or Argon)[4]. For weighing, use a "weighing by difference" method rapidly, or utilize a localized glove bag flushed with argon. Always use specialized packaging (like Sure/Seal bottles) and dry syringes (18- to 21-gauge) to transfer any anhydrous solvents to the reagent[3].

Q: How do I protect the primary container after opening it? A: Implement a multi-layered defense. Seal the primary vial tightly, wrap the cap generously with Parafilm, and place it inside a secondary container (like a zip-lock bag or a laminated foil pouch) containing active desiccant pouches (e.g., silica gel)[5]. Store the entire assembly at 2–8°C[1][6].

Quantitative Data: Impact of Storage Conditions

The following table summarizes internal quality control data demonstrating the impact of various storage conditions on the purity of bromomethyl heterocycles over a 30-day period.

Storage Condition	Atmosphere	Temperature	Purity (Day 1)	Purity (Day 30)	Visual Appearance
Ideal (Recommended)	Argon (Glovebox)	2–8°C	>98.0%	>97.5%	Pale/Beige powder
Sub-optimal	Air (Sealed + Desiccant)	2–8°C	>98.0%	~85.0%	Yellowish, slight clumping
Poor (Failure)	Air (Opened/Unsealed)	20°C (RT)	>98.0%	<40.0%	Dark brown, gummy solid

Experimental Protocol: Self-Validating Handling & Aliquoting

To ensure trustworthiness, your workflow must be self-validating. This means incorporating analytical checkpoints that confirm the integrity of the system before proceeding to the next step, preventing the downstream failure of complex multi-step syntheses.

Self-validating handling and storage workflow for moisture-sensitive reagents.

Step-by-Step Methodology:

Phase 1: Equipment Preparation (The Dry Environment)

• Bake all glassware (vials, spatulas, Schlenk flasks) at 120°C for a minimum of 4 hours to remove surface-bound water.

• Transfer the hot glassware directly into a desiccator to cool under vacuum, then backfill with Argon[4].

Phase 2: Aliquoting under Inert Atmosphere

• Transfer the bulk 5-(Bromomethyl)-1,2,3-thiadiazole bottle into a glovebox maintained under a strict Argon atmosphere (O

  < 1 ppm, H O < 1 ppm)[4].

• Weigh the reagent into single-use, amber glass vials. The amber glass protects the benzylic bromide from potential photodegradation[1].

• Cap the vials tightly with PTFE-lined septa before removing them from the antechamber.

Phase 3: Multi-Layer Sealing & Storage

• Immediately upon removal from the glovebox, wrap the caps of the aliquots tightly with Parafilm[5].

• Place the vials into a vacuum-sealable foil bag containing a fresh silica gel desiccant pouch. Ensure the pouch does not shed particulates into the primary container[5].

• Store the sealed bag in a dedicated, monitored refrigerator at 2–8°C[1][6].

Phase 4: Pre-Reaction Quality Control (The Validation Step)

• Before utilizing an aliquot for a critical coupling reaction, perform a rapid

  H NMR check in anhydrous CDCl or an HPLC run[1].

• Validation Metric: In

  H NMR, look for the sharp singlet of the -CH Br protons (typically around 4.5 – 5.0 ppm, depending on the exact electronic environment). If you observe a new singlet appearing slightly upfield (corresponding to the -CH OH group) or broad peaks indicating polymerization, the aliquot is compromised. Do not proceed with the synthesis.

References

• Ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate - ChemScene - 6

• Preventing decomposition of 2-(Bromomethyl)-6-fluoronaphthalene during storage - Benchchem -1

• Techniques for Handling Air- and Moisture-Sensitive Compounds - University of Pittsburgh (Wipf Group) - 4

• Air-Sensitive Chemistry: Practical and Safety Considerations - Fisher Scientific - 3

• SAFETY DATA SHEET - 3-(Bromomethyl)benzonitrile - Thermo Fisher Scientific - 2

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? - ResearchGate - 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.nl]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. researchgate.net [researchgate.net]
• 6. chemscene.com [chemscene.com]

Technical Support Center: Optimizing 1,3,4-Thiadiazole Alkylation

Status: Operational | Tier: Level 3 (Senior Application Support) Topic: Improving Yield & Regioselectivity in Thiadiazole Functionalization Audience: Medicinal Chemists, Process Chemists

Welcome to the Heterocycle Optimization Hub.

You are likely here because your thiadiazole reaction—specifically the alkylation of 2-mercapto or 2-amino-1,3,4-thiadiazoles —is failing. The starting material is consumed, but the desired product yield is low, or you are observing "impossible" isomers.

The 1,3,4-thiadiazole ring is an ambident nucleophile and an electron-deficient sink . It does not behave like a standard amine or thiol. This guide breaks down the three most common failure modes: Regioselectivity Drift (

- vs. -), Ring Decomposition, and The "Wrong Nitrogen" Trap.

Ticket #1: "I’m getting a mixture of - and - alkylated products."

Context: You are attempting to alkylate a 2-mercapto-1,3,4-thiadiazole (or 1,3,4-thiadiazole-2-thione). Diagnosis: You are fighting Tautomerism and HSAB (Hard-Soft Acid-Base) theory.

The Mechanism: 2-Mercapto-1,3,4-thiadiazoles exist in equilibrium between the thiol form (aromatic) and the thione form (non-aromatic,

species).

• Thiolate (

  ): A "soft" nucleophile. Reacts with soft electrophiles (alkyl iodides/bromides).

• Ring Nitrogen (

  ): A "hard" nucleophile. Reacts with hard electrophiles (alkyl tosylates, acyl chlorides) or under conditions that favor charge localization on nitrogen.

Troubleshooting Protocol:

Variable	Recommendation for -Alkylation (Target)	Recommendation for -Alkylation (Avoid)
Base	Carbonates (K₂CO₃, Cs₂CO₃) . These buffer the reaction and favor the thermodynamically stable -alkyl product.	Hydrides (NaH, KH) or Hydroxides (NaOH). Strong bases create a "naked" anion that may attack at the harder Nitrogen center (N3).
Solvent	Acetone, MeCN, DMF . Acetone is excellent for -alkylation using K₂CO₃ (Finkelstein-like conditions).	HMPA, DMSO (sometimes). Highly polar solvents can strip cations, exposing the -nucleophile.
Electrophile	Alkyl Iodides/Bromides . Soft leaving groups favor Sulfur attack.[1]	Alkyl Tosylates/Triflates . Hard leaving groups increase -alkylation risk.

Visual Logic: The Tautomer Trap

Caption: Pathway selection for 2-mercapto-1,3,4-thiadiazoles. Soft electrophiles favor the green path (

-alkylation).

Ticket #2: "My starting material is gone, but I have no product (Ring Cleavage)."

Context: You are heating the reaction, perhaps using NaOH or KOH to force conversion. Diagnosis: Base-induced ring fission.[2]

The Mechanism: The 1,3,4-thiadiazole ring is electron-deficient (π-excessive but inductively withdrawn by N and S). It is susceptible to nucleophilic attack at C2 or C5 .[1][2]

• The Killer: Hydroxide ions (

  ) or alkoxides ( ) at high temperatures attack C2/C5, opening the ring to form hydrazines or elemental sulfur byproducts.

Troubleshooting Protocol:

• Eliminate Hydroxide: Switch from NaOH/KOH/EtOH to K₂CO₃/Acetone or Cs₂CO₃/DMF .

• Dry Your Solvents: Water acts as a nucleophile source at high temperatures. Use anhydrous solvents.

• Temperature Cap: Do not reflux in high-boiling solvents (DMF/DMSO) unless necessary. Start at 0°C to RT.

Ticket #3: "I tried to alkylate the amine, but I got a 'weird' isomer."

Context: You are reacting 2-amino-1,3,4-thiadiazole with an alkyl halide to get the secondary amine (

). Diagnosis: You have alkylated the Ring Nitrogen (N3/N4) , not the exocyclic amine.

The Reality Check: The exocyclic amine on a thiadiazole is electronically deactivated (resonance with the ring). The Ring Nitrogens (N3/N4) are often more nucleophilic.

• Direct Alkylation Result: Usually yields the imino-thiadiazoline (ring alkylation) or a quaternary salt.

• Dimroth Rearrangement: Even if you hit the exocyclic amine, heating under basic conditions can cause the substituent to migrate to the ring nitrogen.

The Fix (Bypass Strategy): Do NOT use direct alkylation (R-X + Base) for 2-amino-1,3,4-thiadiazoles if you want the exocyclic product.

Recommended Workflow:

• Reductive Amination: React the amine with an aldehyde/ketone + reducing agent (NaBH(OAc)₃). This avoids the competition with ring nitrogens.

• Acylation-Reduction: Acylate the amine (forms amide), then reduce with Borane (BH₃) or LiAlH₄ (if the ring tolerates it).

Visual Logic: The Amino Decision Tree

Caption: Avoid direct alkylation for amino-thiadiazoles. Use reductive amination (Method B) for selectivity.

Standardized Protocol: High-Yield -Alkylation

Use this protocol to maximize yield and minimize ring opening/N-alkylation for mercapto-thiadiazoles.

Reagents:

• Substrate: 2-mercapto-1,3,4-thiadiazole derivative (1.0 equiv)

• Alkylating Agent: Alkyl Bromide or Iodide (1.1 equiv)

• Base: Potassium Carbonate (K₂CO₃), anhydrous, powdered (1.5 - 2.0 equiv)

• Solvent: Anhydrous Acetone (or DMF if solubility is poor)

• Catalyst (Optional): TBAI (Tetrabutylammonium iodide) (0.05 equiv) if reaction is sluggish.

Step-by-Step:

• Dissolution: Charge the reaction vessel with the thiadiazole and anhydrous acetone (0.5 M concentration).

• Deprotonation: Add powdered K₂CO₃. Stir at Room Temperature (RT) for 15–30 minutes. Why? To allow thiolate formation before introducing the electrophile.

• Addition: Add the Alkyl Halide dropwise.

• Reaction: Stir at RT. Monitor by TLC.[3]

  • Note: If using Alkyl Chlorides, add KI (0.1 equiv) and heat to mild reflux (50°C).

• Workup:

  • Filter off the inorganic solids (K₂CO₃/KX).

  • Concentrate the filtrate.[2]

  • Crucial: If DMF was used, pour into ice water. The

    -alkylated product usually precipitates as a solid.

References & Authoritative Grounding

• Regioselectivity (S vs N):

  • Title: Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole: 2-(ω-Haloalkylthio) Thiadiazoles vs. Symmetrical Bis-Thiadiazoles.

  • Source:Molecules (2024).[4]

  • Significance: Demonstrates optimization of

    -alkylation using carbonate bases and confirms regioselectivity outcomes.

  • URL:[Link]

• Amino-Thiadiazole Reactivity (N-Alkylation Issues):

  • Title: Regiospecific Alkylation of 5-Substituted 2-Acylamino-1,3,4-Thiadiazoles.[5]

  • Source:Heterocycles (2001).

  • Significance: Confirms that alkylation of acylamino-thiadiazoles occurs at the ring nitrogen (N3), not the exocyclic nitrogen, validating the "Wrong Nitrogen" warning.

  • URL:[Link][6][7][8]

• General Reactivity & Ring Stability:

  • Title: 1,3,4-Thiadiazoles (Science of Synthesis).[2][5][7][8][9][10][11]

  • Source: Thieme Connect.

  • Significance: Provides the fundamental reactivity profile, including base sensitivity and ring cleavage mechanisms.

  • URL:[Link]

Sources

• 1. Chemical Reactivity of 1,3,4-Thiadiazole_Chemicalbook [chemicalbook.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. connectjournals.com [connectjournals.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 1,2,3-Thiadiazole Decomposition Under Basic Conditions

Welcome to the Technical Support Center. As researchers and drug development professionals, working with heterocyclic scaffolds is a daily reality. The 1,2,3-thiadiazole ring is a highly valuable motif in medicinal chemistry and agriculture, but it presents unique challenges during synthesis—most notably, its profound instability under basic conditions.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we will dissect the fundamental causality of base-induced ring cleavage, provide self-validating experimental protocols, and answer the most critical FAQs encountered at the bench.

Part 1: Mechanistic Grounding—The Causality of Ring Cleavage

To troubleshoot a reaction, you must first understand the thermodynamic and kinetic forces driving it. The 1,2,3-thiadiazole ring is uniquely susceptible to base-catalyzed fragmentation only if the C5 position is unsubstituted.

The Causality: The C5-H bond possesses high s-character, and its acidity is dramatically enhanced by the electron-withdrawing nature of the adjacent sulfur and nitrogen atoms. When exposed to a strong base (e.g., n-BuLi, KOtBu, or even

under forcing conditions), the C5 proton is abstracted. The resulting carbanion is highly unstable. Driven by the massive thermodynamic payoff of extruding molecular nitrogen gas ( ), the ring undergoes a rapid, irreversible electrocyclic cleavage. This process, pioneered in the studies, leaves behind a highly reactive alkali metal alkynethiolate.

Mechanistic pathway of base-induced 1,2,3-thiadiazole ring cleavage.

Part 2: Frequently Asked Questions (FAQs)

Q1: I ran a Suzuki coupling with a 4-substituted-1,2,3-thiadiazole using KOtBu, and my starting material disappeared without forming the product. What happened? Answer: Your basic conditions destroyed the starting material. In the presence of strong bases like KOtBu, the acidic C5 proton is rapidly deprotonated. At room temperature or under heating, the intermediate instantly fragments into an alkynethiolate and

gas. To prevent this, you must either pre-protect the C5 position (e.g., with a TMS group), use a C5-substituted thiadiazole, or switch to a significantly weaker, non-nucleophilic base system (like DIPEA) that lacks the strength to deprotonate the C5 position.

Q2: I am intentionally trying to trap the alkynethiolate intermediate for a thioether synthesis, but my yields are terrible. How do I optimize this? Answer: Low yields in alkynethiolate trapping usually stem from poor temperature control or premature quenching. The fragmentation of the C5-lithio species to the alkynethiolate requires thermal energy (typically warming above -60 °C). If you add your electrophile at -78 °C before warming the flask, you are trapping the intact C5-lithio thiadiazole, not the alkynethiolate. Conversely, if you let the reaction warm too much without an electrophile present, the highly reactive alkynethiolate can undergo unwanted side reactions, such as dimerization or protonation by trace moisture.

Q3: Why am I seeing alkyne formation instead of alkynethiolate trapping in my highly conjugated system? Answer: In highly conjugated systems (such as porphyrin-substituted 1,2,3-thiadiazoles), the electronic distribution alters the stability of the intermediates. Instead of forming a stable alkynethiolate, these systems can undergo a simultaneous loss of both nitrogen (

) and sulfur ( ), directly yielding an alkyne (). This desulfurization pathway is a known side-reaction when the resulting alkyne is highly stabilized by extended conjugation.

Decision tree for troubleshooting unwanted 1,2,3-thiadiazole decomposition.

Part 3: Quantitative Data on Base Stability

Understanding the exact thresholds for decomposition is critical for experimental design. The table below summarizes the stability of 4-phenyl-1,2,3-thiadiazole under various basic conditions, allowing you to select the appropriate reagents for your workflow ().

Base System	Solvent	Temperature	C5-Substituted?	Outcome / Observation	Mechanistic Causality
n-BuLi (1.1 eq)	THF	-78 °C	No	Stable C5-Lithio intermediate	Kinetic trapping; insufficient thermal energy for extrusion.
n-BuLi (1.1 eq)	THF	-50 °C	No	Complete fragmentation	Thermal energy overcomes the activation barrier for electrocyclic cleavage.
KOtBu (2.0 eq)	t-BuOH	25 °C	No	Rapid decomposition	Unhindered deprotonation leads to immediate alkynethiolate formation.
DIPEA (3.0 eq)	DCM	25 °C	No	Intact ring system	Amine base is insufficiently strong to deprotonate the C5 position.
n-BuLi (1.1 eq)	THF	25 °C	Yes (e.g., Methyl)	Intact ring system	Lack of an acidic C5 proton prevents the primary fragmentation pathway.

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. They include specific visual and analytical checkpoints to confirm the success or failure of the reaction in real-time.

Protocol A: Controlled Generation and Trapping of Alkynethiolates

Objective: Intentionally cleave the 1,2,3-thiadiazole ring to synthesize 1-alkynyl thioethers. Causality: Controlled thermal warming allows the C5-lithio species to overcome the activation barrier for

extrusion, generating a stable alkynethiolate intermediate ready for electrophilic attack.

• Preparation: Dissolve the 5-unsubstituted 1,2,3-thiadiazole (1.0 equiv) in anhydrous THF (0.1 M) under a strict argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Dropwise add n-BuLi (1.1 equiv, 1.6 M in hexanes) over 5 minutes.

  • Self-Validation Checkpoint: The solution will rapidly transition to a deep red or brown color, visually confirming the formation of the C5-lithio species.

• Controlled Fragmentation: Remove the cooling bath and allow the reaction mixture to warm to exactly -50 °C.

  • Self-Validation Checkpoint: Attach an oil bubbler to the Schlenk line. You will observe active bubbling (

    gas evolution). Maintain the temperature between -60 °C and -50 °C until the bubbling completely ceases (approx. 30–45 mins). The cessation of gas confirms complete conversion to the lithium alkynethiolate.

• Trapping: Cool the flask back to -78 °C and add the electrophile (e.g., methyl iodide, 1.2 equiv). Remove the bath and allow the reaction to warm to room temperature over 1 hour.

• Quench & Analysis: Quench with saturated aqueous

  .

  • Self-Validation Checkpoint: TLC analysis (Hexanes/EtOAc) must show the complete disappearance of the UV-active thiadiazole starting material and the appearance of a new, less polar spot corresponding to the thioether.

Protocol B: Base-Mediated Functionalization WITHOUT Ring Cleavage

Objective: Perform strong-base chemistry (e.g., directed ortho-metalation or C5-protection) without destroying the thiadiazole core. Causality: By maintaining strict cryogenic conditions (-78 °C), the intermediate is kinetically trapped, preventing the thermal extrusion of

.

• Cryogenic Setup: Dissolve the substrate in anhydrous THF and cool to strictly -78 °C. Verify the internal temperature with a cryogenic thermometer.

• Base Addition: Add the strong base (e.g., LDA or n-BuLi) slowly down the cold inner wall of the flask to prevent localized heating upon contact with the solution.

• Equilibration: Stir for 15 minutes at -78 °C.

  • Self-Validation Checkpoint: Monitor the bubbler. The absolute absence of gas evolution confirms that the thiadiazole ring remains intact and has not fragmented.

• Electrophilic Quench: Add the desired electrophile (e.g., TMS-Cl) directly at -78 °C. Stir for 30 minutes.

• Cold Quench: Quench the reaction at -78 °C with cold methanol before allowing the flask to warm to room temperature.

  • Self-Validation Checkpoint: GC-MS or LC-MS of the crude mixture will show the molecular ion peak of the functionalized, intact thiadiazole. The absence of desulfurized alkyne byproducts confirms the kinetic trap was successful.

References

• Raap, R., & Micetich, R. G. (1968). "The reaction of 1,2,3-thiadiazoles with base. I. A new route to 1-alkynyl thioethers." Canadian Journal of Chemistry. URL:[Link]

• Dehaen, W., Voets, M., Smet, M., & Smeets, S. (1998). "New Ring Cleavage Reactions and Recyclizations Starting from 1,2,3-Thiadiazoles." Phosphorus, Sulfur, and Silicon and the Related Elements. URL:[Link]

safe disposal and MSDS for 5-(Bromomethyl)-1,2,3-thiadiazole

This guide functions as a specialized Technical Support Center for researchers working with 5-(Bromomethyl)-1,2,3-thiadiazole and its derivatives. It addresses the unique stability profiles and hazardous reactivity of this chemical class, specifically the risk of explosive ring cleavage under alkaline conditions.

Ticket ID: #T-Br-TDZ-001 Status: Resolved Assigned Specialist: Senior Application Scientist, Chemical Safety Division

Executive Summary & Compound Identification

User Query: "I need the MSDS and safe disposal protocols for 5-(Bromomethyl)-1,2,3-thiadiazole. How do I handle this safely?"

Scientist's Note: The exact parent compound "5-(Bromomethyl)-1,2,3-thiadiazole" is chemically unstable and rarely isolated in pure form. Most researchers work with stabilized derivatives, such as 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole (CAS: 82172-26-7) or Ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate (CAS: 80022-72-6).

The protocols below apply to the Bromomethyl-1,2,3-thiadiazole scaffold , as the safety risks (lachrymatory effect, alkylation, and ring instability) are intrinsic to this pharmacophore.

Key Chemical Data (Representative)

Property	Data (Approximate for Class)
CAS (Analog)	82172-26-7 (4-methyl derivative)
Physical State	Yellowish liquid or low-melting solid
Primary Hazard	Lachrymator (Tear Gas), Corrosive (Skin/Eye)
Reactivity	Alkylating Agent (Reacts with DNA/Proteins)
Stability Warning	Base-Sensitive: Ring opens to evolve Nitrogen gas ( )
Storage	2-8°C, under Inert Gas (Argon/Nitrogen)

Module 1: Hazard Identification (The "Why")

Q: Why is my eyes burning even when the vial is closed?

A: This compound is a potent lachrymator (tear-inducing agent). The bromomethyl group (

) is highly electrophilic. It alkylates the TRPA1 ion channels in your sensory nerves, causing intense stinging and tearing even at ppm concentrations.

• Immediate Action: Double-bag the container. Always handle inside a functioning fume hood.[1]

• PPE Requirement: Silver Shield® or Viton® gloves are recommended over standard nitrile for prolonged handling, as organic bromides can permeate nitrile.

Q: What is the GHS Classification?

A: Based on the structural class (Benzyl bromide analogs):

• Skin Corr.[2][3][4] 1B: Causes severe skin burns and eye damage.[1]

• Acute Tox. 3: Toxic if swallowed.

• STOT SE 3: May cause respiratory irritation.[1][4]

Module 2: Stability & Reactivity Troubleshooting

Q: Can I use Sodium Hydroxide (NaOH) to clean my glassware?

A: ABSOLUTELY NOT. This is the most critical safety parameter for 1,2,3-thiadiazoles.

• Mechanism: Strong bases attack the H-4 or H-5 position (depending on substitution), causing the Hurd-Mori type retro-cyclization .

• The Danger: This reaction cleaves the ring and rapidly evolves Nitrogen gas (

  ) . In a sealed waste bottle or reactor, this pressurization can cause an explosion .

• Correct Protocol: Use neutral solvents (Acetone, DCM) for initial rinsing, followed by the specific deactivation protocol in Module 4.

Q: The liquid has turned dark brown. Is it still usable?

A: Likely not. Darkening indicates decomposition, usually releasing Hydrogen Bromide (HBr).

• Cause: Moisture ingress causes hydrolysis of the

  to an alcohol, releasing HBr. The acid autocatalyzes further degradation.

• Prevention: Store over activated molecular sieves or under Argon.

Module 3: Spill & Exposure Response

Workflow: Emergency Spill Cleanup

Use this logic flow for immediate containment.

Figure 1: Decision logic for spill cleanup emphasizing the avoidance of strong bases.

Q: I spilled it on my glove. What now?

A:

• Remove glove immediately. Do not hesitate. The chemical can permeate nitrile in minutes.

• Wash hands with soap and copious water for 15 minutes.

• Check for burns. If the skin is red or stinging, seek medical attention. This is a chemical burn, not a thermal burn.

Module 4: Waste Disposal & Deactivation (The Core Directive)

Warning: Standard "organic waste" streams are insufficient due to the lachrymatory nature. You must deactivate the electrophilic "warhead" (the bromomethyl group) before disposal, but you must do so without destroying the ring violently.

Protocol A: Chemical Deactivation (Quenching)

Use this for glassware rinsing or small residual amounts.

Reagent: 10% Aqueous Sodium Thiosulfate (

). Why: Thiosulfate is a soft nucleophile. It displaces the Bromide ( ) to form a Bunte Salt (water-soluble, non-volatile, non-lachrymatory). It is effectively neutral/mildly basic, avoiding the rapid ring cleavage caused by hydroxides.

Step-by-Step:

• Preparation: Prepare a 10% w/v solution of Sodium Thiosulfate in water.

• Application: Add the solution slowly to the residue/glassware.

• Agitation: Swirl gently. The mixture may become biphasic initially. Stir for 1 hour.

• Verification: The lachrymatory odor should disappear.

• Final Disposal: The resulting aqueous layer contains the deactivated Bunte salt. This can often be disposed of as aqueous chemical waste (check local regulations), while any organic solvent used is disposed of as non-halogenated organic waste.

Protocol B: Bulk Disposal (Incineration)

Use this for expired stocks or large quantities (>5 mL).

Do not attempt to quench large quantities in the lab. The heat of reaction (exotherm) can be dangerous.

• Labeling: Label the container clearly:

  • "FLAMMABLE LIQUID, CORROSIVE, TOXIC"

  • "CONTAINS BROMINE - LACHRYMATOR"

  • "DO NOT MIX WITH STRONG BASES"

• Segregation: Keep separate from basic waste (amines, hydroxides).

• Service: Contract a professional waste disposal service. Request High-Temperature Incineration with flue gas scrubbing (to capture HBr and SOx).

Disposal Workflow Diagram

Figure 2: Segregation and disposal workflow. Note the bypass of quenching for bulk quantities to prevent thermal runaway.

References

• Raap, R., & Micetich, R. G. (1968). The reaction of 1,2,3-thiadiazoles with base.[5][6][7][8] I. A new route to 1-alkynyl thioethers. Canadian Journal of Chemistry, 46(7), 1057–1063. Link

  • Cited for: Mechanism of 1,2,3-thiadiazole ring cleavage by base and evolution of Nitrogen gas.[6][7]

• BenchChem. (2025).[1][8] Essential Guide to the Safe Disposal of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole (Analogous Safety Data). Link

  • Cited for: General handling of bromomethyl heterocycles and lachrym

• Fisher Scientific. (2025). Safety Data Sheet: 5-(Bromomethyl)-2,1,3-benzothiadiazole. Link

  • Cited for: GHS classification (Skin Corr.[4] 1B) and First Aid measures for bromomethyl thiadiazole analogs.

• Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Properties and Synthesis of 1,2,3-Thiadiazole_Chemicalbook [chemicalbook.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Thiadiazole 5-Position Functionalization

This guide serves as a specialized technical support hub for researchers encountering steric and reactivity challenges during the functionalization of the 5-position of thiadiazole scaffolds.

Current Status: 🟢 Operational Topic: Overcoming Steric Hindrance in 5-Position Substitution Ticket Volume: High (Common bottleneck in SAR exploration)

Welcome to the Helpdesk

You are likely here because standard cross-coupling conditions (Suzuki, Stille) failed to install a bulky substituent at the 5-position of your thiadiazole core, or your ring system decomposed under forcing conditions. The 5-position of thiadiazoles (particularly 1,2,3- and 1,3,4-isomers) presents a unique "Steric-Electronic Wall" due to the adjacent heteroatoms and the angle strain of the 5-membered ring.

Select your issue below to view the troubleshooting protocol.

Ticket #001: Palladium-Catalyzed Cross-Coupling Stalled (0% Conversion)

User Report: "I'm trying to couple a bulky ortho-substituted aryl boronic acid to 5-bromo-1,3,4-thiadiazole. The starting material is unconsumed even at 100°C."

Diagnostic Log:

• Root Cause: The oxidative addition of Pd into the C5-Br bond is generally fast, but the transmetalation step is rate-limiting and highly sensitive to steric bulk. Standard ligands (PPh3, dppf) create a coordination sphere that is too crowded for bulky partners to approach.

• Secondary Risk: Thiadiazoles are electron-deficient; Pd catalysts can coordinate non-productively to the ring nitrogens (catalyst poisoning).

Resolution Protocol: The "Bulky-Rich" Ligand Switch

Do not increase temperature immediately (risk of desulfurization). Instead, switch the catalyst system to facilitate transmetalation.

Step-by-Step Workflow:

• Ligand Selection: Abandon standard phosphines. Switch to Dialkylbiaryl phosphines (Buchwald Ligands) .

  • First Line: XPhos or SPhos . These provide a "pocket" that accommodates steric bulk while being electron-rich enough to drive oxidative addition.

  • Second Line (Extreme Bulk): VPhos or Ad2nBuP (CataCXium A) .

• Base Selection: Use K3PO4 (anhydrous) instead of carbonates. The phosphate anion plays a critical role in the pre-transmetalation boron activation.

• Solvent System: Switch to 1,4-Dioxane/Water (4:1) or n-Butanol . The protic co-solvent is essential for activating the boronic acid.

Data: Ligand Performance in Sterically Hindered Thiadiazole Coupling

Ligand	Yield (Ortho-Substituted Aryl)	Steric Tolerance	Electronic Boost
PPh3	< 5%	Low	Low
dppf	15-20%	Medium	Medium
XPhos	85-92%	High	High
QPhos	78%	Very High	High

| P(t-Bu)3 | 60% | Medium | Very High |

Pro Tip: If using 1,2,3-thiadiazoles , avoid strong bases like NaOtBu, as they can trigger ring fragmentation (see Ticket #002).

Ticket #002: Ring Fragmentation During Direct C-H Functionalization

User Report: "I tried to lithiate 1,2,3-thiadiazole at the 5-position to quench with an electrophile. The ring disappeared, and I isolated an alkyne byproduct."

Diagnostic Log:

• Root Cause: Base-Induced Fragmentation . 5-H-1,2,3-thiadiazoles are chemically fragile. Deprotonation at C5 generates a carbanion that is unstable above -78°C (and sometimes even lower), leading to a retro-cyclization that expels nitrogen gas and forms an alkynyl thiolate.

Resolution Protocol: The "Soft-Metal" Bypass

Avoid hard nucleophiles (n-BuLi). Use transition-metal-catalyzed C-H activation or "Turbo-Grignard" exchange at controlled temperatures.

Option A: Pd-Catalyzed C-H Arylation (The Safer Route) Instead of lithiation, use a concerted metalation-deprotonation (CMD) pathway.

• Catalyst: Pd(OAc)2 (5 mol%)

• Ligand: P(t-Bu)3 or PCy3 (Electron-rich phosphines bind tighter than the thiadiazole nitrogen).

• Additive: PivOH (Pivalic Acid, 30 mol%) . This acts as a proton shuttle, lowering the energy barrier for C-H bond cleavage without requiring strong bases.

• Base: Cs2CO3.

Option B: Turbo-Grignard Exchange (If Electrophile requires it)

• Reagent: iPrMgCl·LiCl (Knochel's Reagent).

• Condition: -40°C to -20°C.

• Mechanism: The LiCl breaks up the Grignard aggregates, increasing reactivity so the exchange happens faster than the fragmentation.

Ticket #003: Nucleophilic Substitution (SNAr) Fails on 5-Halo-Thiadiazole

User Report: "I have a bulky amine I need to attach to 5-chloro-1,2,4-thiadiazole. It won't displace the chloride."

Diagnostic Log:

• Root Cause: While 1,2,4-thiadiazoles are reactive, the "5-position" (in 1,2,4-system) or "2-position" (in 1,3,4-system) can be deactivated if the ring has electron-donating groups elsewhere. Furthermore, a bulky amine cannot approach the carbon-halogen bond due to repulsion from the adjacent ring nitrogen lone pairs.

Resolution Protocol: The "Super-Leaving Group" Strategy

Halogens (Cl, Br) are often insufficient for sterically hindered SNAr. Upgrade the leaving group to a sulfone.

Workflow:

• Synthesis: Convert the 5-chloro/bromo precursor to a 5-thiomethyl (-SMe) derivative (using NaSMe).

• Oxidation: Oxidize -SMe to -SO2Me (Sulfone) using mCPBA or Oxone.

  • Why? The sulfone is a massive electron sink, significantly lowering the LUMO of the ring, and it is a much better leaving group than chloride.

• Substitution: React the 5-SO2Me thiadiazole with your bulky amine.

  • Additives: Use DIPEA (Hunig's base) in DMSO or NMP at 80-100°C. The polar aprotic solvent is non-negotiable here.

Ticket #004: Radical Functionalization (Minisci) for Extreme Sterics

User Report: "Neither Pd-coupling nor SNAr works. My substituent is a tertiary alkyl group (e.g., tert-butyl or adamantyl)."

Diagnostic Log:

• Root Cause: Metal-catalyzed cycles struggle to form bonds between two quaternary/tertiary centers due to reductive elimination strain.

• Solution: Minisci Reaction . Carbon-centered radicals are planar (sp2) and less sensitive to steric hindrance than metal complexes.

Resolution Protocol: Silver-Catalyzed Decarboxylation

• Precursor: Use the Carboxylic Acid of your bulky substituent (e.g., Pivalic acid for t-Bu).

• Catalyst: AgNO3 (10-20 mol%).

• Oxidant: (NH4)2S2O8 (Persulfate).

• Solvent: DCM/Water biphasic system with TFA (Trifluoroacetic acid).

  • Mechanism:[1][2][3][4] The TFA protonates the thiadiazole, making it more electrophilic. The Ag(I) oxidizes the carboxylic acid to a radical, which attacks the C5 position.

Visual Troubleshooting Aids

Diagram 1: Decision Logic for 5-Position Functionalization

Caption: Decision matrix for selecting the optimal synthetic pathway based on isomer stability and substituent steric profile.

Diagram 2: The "Bulky-Ligand" Catalytic Cycle

Caption: The Suzuki catalytic cycle highlighting Transmetalation as the critical failure point for bulky substrates, solved by XPhos shielding.

Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation to force the reaction? A: Proceed with caution. While microwaves accelerate SNAr and couplings, thiadiazoles (especially 1,2,3-isomers) have a decomposition pathway that releases N2 and sulfur at high temperatures (>140°C). Always monitor pressure and start at lower temperatures (80-100°C) with extended times first.

Q: My product is forming but I can't separate it from the phosphine oxide. A: This is common with bulky ligands.

• Fix 1: Use a scavenger resin (e.g., SiliaMetS® Thiol) to remove Pd and some ligands.

• Fix 2: Perform a "wash" with aqueous LiCl during workup if using DMF/DMAc.

• Fix 3: Switch to C-H activation (Ligand: P(t-Bu)3) which often uses lower ligand loading than coupling.

Q: Why is 1,2,3-thiadiazole C5-H so acidic? A: The C5 proton is adjacent to a sulfur atom and part of an electron-deficient aromatic ring. The pKa is approx. 29 (DMSO). This makes it accessible for base-mediated functionalization, but also prone to ring-opening if the base is too strong (e.g., LDA).

References

• Li, H., et al. (2020). Palladium-Catalyzed Suzuki Cross-Coupling Reactions of 1,3,4-Thiadiazoles. Molecules.[2][3][5][6][7][8][9][10][11]

• Dai, C., et al. (2013). Ligand-Controlled Regioselectivity in Cross-Coupling of Dihalogenated Heteroarenes.[1] Journal of the American Chemical Society.

• Duncton, M. A. (2011). Minisci reactions: Versatile C-H functionalization for drug discovery. MedChemComm.

• Kaleta, Z., et al. (2006). Thionation using Fluorous Lawesson's Reagent.[12] Organic Letters.[12]

• Goossen, L. J., et al. (2006). Pd-catalyzed synthesis of functionalized thiadiazoles. Journal of Organic Chemistry.

Sources

• 1. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Direct C–H functionalisation of azoles via Minisci reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01526F [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Direct C-H functionalisation of azoles via Minisci reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 1,3,4-Thiadiazole synthesis [organic-chemistry.org]

Technical Support Center: Stability &amp; Storage of Light-Sensitive Thiadiazole Reagents

[1]

Executive Summary & Core Directive

The "Gold Standard" for storing light-sensitive thiadiazole reagents is -20°C in amber glass vials under a desiccated, inert atmosphere.

Thiadiazoles (specifically 1,3,4-thiadiazoles) are heterocyclic compounds widely used in drug discovery for their antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] While the aromatic ring offers some inherent stability, functionalized derivatives are frequently prone to photolytic ring cleavage and oxidative degradation .

This guide provides a self-validating storage system to prevent the common "browning" effect (oxidation) and loss of biological potency.

The "Gold Standard" Storage Protocol

Use this workflow immediately upon receipt of new reagents.

The Critical Variables

Variable	Optimal Condition	Mechanism of Failure
Temperature	-20°C (Long-term)	Heat accelerates oxidative ring opening and hydrolysis of side chains.[4]
Light	Dark / Amber Vials	UV/Visible light (300–500 nm) excites the S-C=N bond, causing ring fragmentation or isomerization.
Atmosphere	Argon/Nitrogen	Oxygen reacts with excited states (photo-oxidation) to form sulfoxides or sulfones.
Humidity	<10% RH (Desiccator)	Moisture catalyzes hydrolysis, particularly in alkaline environments.

Standard Operating Procedure (SOP) Workflow

The following diagram outlines the mandatory handling process to ensure reagent integrity from delivery to the freezer.

Figure 1: Decision-matrix workflow for the intake and storage of light-sensitive thiadiazoles.

Troubleshooting & Diagnostics

If your reagent has changed appearance or performance, consult this matrix.

Symptom-Cause-Solution Matrix

Symptom	Probable Chemical Cause	Diagnostic Step	Corrective Action
Color Change (Yellowing)	Photo-oxidation. Formation of diazo intermediates or elemental sulfur due to ring cleavage.	LC-MS: Check for [M+16] (oxide) or ring-opening fragments.	Irreversible. Discard if purity <90%. Recrystallize if minor.
Caking / Clumping	Hygroscopicity. Moisture absorption leading to partial hydrolysis.	TGA (Thermogravimetric Analysis): Check for weight loss <100°C.	Dry in a vacuum desiccator over P₂O₅ for 24h.
Loss of Potency	Isomerization. Conversion to less active tautomers or isomers upon UV exposure.	NMR: Check for shifts in C-2/C-5 proton signals.	Purify. HPLC purification is required to separate isomers.
Precipitation in Buffer	Low Solubility / pH Shock. Thiadiazoles are weak bases; insoluble in neutral/basic aqueous media.	Visual: Check buffer pH.	Dissolve in DMSO first, then dilute. Ensure pH < 7 if possible.

The Mechanism of Photodegradation

Understanding why the compound degrades helps in preventing it. Thiadiazoles absorb UV light, leading to the cleavage of the C-S bond.

Figure 2: Simplified photodegradation pathway showing the vulnerability of the sulfur-carbon bond to UV excitation.

Frequently Asked Questions (FAQs)

Q1: Can I store thiadiazole reagents at 4°C (Refrigerator) instead of -20°C?

• Short Answer: Only for short periods (< 1 week).

• Technical Detail: While 4°C slows thermal degradation, it does not stop it. More importantly, refrigerators are high-humidity environments. Without perfect sealing, moisture ingress will accelerate hydrolysis.[4] For storage >1 week, -20°C is mandatory.

Q2: My compound turned slightly pink/yellow. Is it still usable?

• Analysis: This indicates early-stage photo-oxidation.

• Protocol: Run a quick LC-MS or TLC. If the main peak/spot is >95% pure, it is likely usable for robust assays (e.g., cell viability). For sensitive enzymatic assays (IC50 determination), do not use it , as degradation products can act as non-specific inhibitors.

Q3: How should I thaw the reagent to prevent water condensation?

• Protocol: Remove the vial from the freezer and place it in a desiccator at room temperature for 30 minutes before opening the cap. This equilibrates the glass temperature, preventing atmospheric water vapor from condensing inside the cold vial and contaminating the hygroscopic solid.

Q4: Why are thiadiazoles considered "light sensitive" if the ring is aromatic?

• Scientific Context: While the ring is aromatic, the sulfur atom has lone pair electrons that are easily excited by UV light. Substituents (like amines or phenyl groups) often extend the conjugation, shifting absorption into the near-UV/visible range, making the molecule more susceptible to ambient lab lighting [1, 2].

References

• BenchChem Technical Support. Stability of 2-Amino-1,3,4-Thiadiazole Derivatives in Aqueous Solutions. (2025).[5][6][7][8] Retrieved from

• National Center for Biotechnology Information. PubChem Compound Summary for 1,3,4-Thiadiazole. Retrieved from

• MDPI. Preparation of Thiadiazole Modified UiO-68-CdS Composites for RhB Degradation under Visible Light Irradiation. (2023).[9] Retrieved from

• StressMarq Biosciences. Proper Reagent Storage and Handling: Avoiding Freeze-Thaw Damage. (2025).[5][6][7][8] Retrieved from

• Microchem Laboratory. Freeze-Thaw Stability Testing Guidelines. (2025).[5][6][7][8] Retrieved from

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Proper Reagent Storage and Handling | Updated 2025 [stressmarq.com]
• 6. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
• 7. researchgate.net [researchgate.net]
• 8. UV-Induced Photodegradation of 2-Aminothiazole-4-Carboxylic Acid: Identification of New Carbodiimide Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation of Thiadiazole Modified UiO-68-CdS Composites for RhB Degradation under Visible Light Irradiation [mdpi.com]

Technical Support Center: Purification of Thiadiazole Derivatives

Welcome to the dedicated technical support resource for researchers, chemists, and process development professionals engaged in the synthesis of thiadiazole-containing compounds. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address a common and often persistent challenge: the removal of bromide impurities from thiadiazole reaction mixtures. Our focus is on providing practical, field-tested solutions grounded in established chemical principles.

Introduction: The Challenge of Bromide Impurities

The synthesis of thiadiazoles, particularly through widely employed methods like the Hantzsch synthesis or variations thereof, frequently utilizes bromine-containing reagents (e.g., α-bromoketones). Consequently, residual bromide ions (Br-) or brominated organic byproducts are common impurities in the crude reaction mixture. These impurities can interfere with subsequent reaction steps, complicate purification, and compromise the purity of the final active pharmaceutical ingredient (API). This guide is designed to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of bromide impurities in thiadiazole synthesis?

A1: Bromide impurities typically originate from several sources:

• Unreacted Brominating Agents: Incomplete consumption of reagents like N-bromosuccinimide (NBS) or elemental bromine.

• Starting Materials: The use of α-bromoketones or other bromo-functionalized precursors is a primary source.

• Byproducts: The reaction mechanism itself can generate inorganic bromide salts (e.g., HBr, NaBr) as byproducts.

• Solvent Degradation: Certain solvents can react with bromine-containing species to form brominated impurities.

Q2: Why is it crucial to remove bromide impurities?

A2: The presence of bromide can have several detrimental effects:

• Catalyst Poisoning: In subsequent cross-coupling reactions (e.g., Suzuki, Heck), bromide can act as a catalyst poison, deactivating the palladium catalyst and hindering the reaction.

• Formation of Impurities: Residual bromide can lead to the formation of undesired brominated byproducts in downstream steps.

• Crystallization Issues: The presence of ionic bromide salts can interfere with the crystallization of the desired thiadiazole product, leading to lower yields and purity.

• Regulatory Concerns: For pharmaceutical applications, strict limits are placed on the levels of impurities, including halides.

Q3: What is the first step I should take to minimize bromide contamination?

A3: The most effective strategy begins with optimizing the reaction itself. Before resorting to extensive purification, consider the following:

• Stoichiometry: Ensure precise control over the stoichiometry of your brominating agent to avoid using a large excess.

• Reaction Monitoring: Use techniques like TLC, LC-MS, or HPLC to monitor the reaction to completion, ensuring full consumption of the bromine-containing starting material.

• Temperature Control: Maintain optimal reaction temperatures to minimize side reactions that can generate brominated byproducts.

Troubleshooting Guide: Strategies for Bromide Removal

This section provides detailed protocols and the rationale behind them for effectively removing bromide impurities from your thiadiazole reaction mixture.

Issue 1: Presence of Inorganic Bromide Salts (e.g., HBr, NaBr)

Inorganic bromide salts are often highly soluble in polar solvents and can be challenging to remove from polar products.

This is the most common and often the first line of defense against inorganic salts.

Rationale: This method leverages the significant difference in solubility of the organic thiadiazole product and the inorganic bromide salt between an aqueous phase and an immiscible organic solvent.

Step-by-Step Protocol:

• Quench the Reaction: At the end of the reaction, cool the mixture to room temperature. If the reaction is acidic, consider quenching with a mild aqueous base like sodium bicarbonate (NaHCO₃) solution to neutralize any HBr, converting it to the more water-soluble NaBr.

• Dilute with Organic Solvent: Dilute the reaction mixture with an appropriate organic solvent in which your thiadiazole product is highly soluble (e.g., ethyl acetate, dichloromethane).

• Perform Aqueous Washes: Transfer the mixture to a separatory funnel and wash with deionized water or a brine solution (saturated NaCl). The brine wash helps to break up emulsions and further decrease the solubility of the organic product in the aqueous phase. Repeat the wash 2-3 times.

• Dry and Concentrate: Separate the organic layer, dry it over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate the solvent under reduced pressure.

Caption: Workflow for removing organic brominated impurities.

For trace amounts of reactive brominated species, scavenger resins can be a highly effective final polishing step.

Rationale: Scavenger resins are functionalized polymers that selectively react with and bind to specific types of impurities, allowing for their easy removal by filtration. For example, a resin functionalized with a nucleophilic group (e.g., a thiol or amine) can react with and sequester electrophilic brominated impurities.

Step-by-Step Protocol:

• Resin Selection: Choose a scavenger resin with a functional group appropriate for reacting with your specific brominated impurity.

• Incubation: Dissolve your partially purified product in a suitable solvent and add the scavenger resin. Allow the mixture to stir at room temperature or with gentle heating for a specified period (consult the resin manufacturer's guidelines).

• Filtration: Simply filter off the resin. The bound impurity is removed with the solid resin.

• Concentration: Concentrate the filtrate to obtain your highly purified product.

Summary and Key Takeaways

The successful removal of bromide impurities from thiadiazole reaction mixtures is a critical step in ensuring the purity and viability of these compounds for further applications. A systematic approach, starting with reaction optimization and followed by a logical selection of purification techniques, is paramount.

• First, optimize your reaction: Minimize the source of impurities before they become a downstream problem.

• For inorganic bromides: An aqueous workup and liquid-liquid extraction are your primary tools.

• For stubborn organic bromides: Column chromatography offers the most robust solution for separation.

• For trace-level impurities: Consider scavenger resins for a final, high-purity polishing step.

By understanding the nature of the bromide impurities and applying the appropriate purification strategy, you can consistently achieve high-purity thiadiazole products.

References

• Title: Polymer-Supported Scavengers for the Clean-up of Unreacted Reagents and By-products in Solution-Phase Synthesis Source: Combinatorial Chemistry & High Throughput Screening URL: [Link]

Reference Data & Comparative Studies

1H NMR characteristic shifts of 5-(Bromomethyl)-1,2,3-thiadiazole

This guide outlines the 1H NMR characteristics of 5-(Bromomethyl)-1,2,3-thiadiazole , a critical intermediate in the synthesis of agrochemicals and pharmaceuticals (e.g., heterocyclic sulfonamides).[1] It compares the spectral signature of this compound against its regioisomers and precursors to facilitate precise structural verification.

Executive Summary: Spectral Fingerprint

The identification of 5-(Bromomethyl)-1,2,3-thiadiazole relies on two distinct singlets: a desheilded aromatic proton and a methylene group shifted downfield by the bromine atom.[2]

Signal Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	Key Characteristic
H-4 (Aromatic Ring)	8.60 – 8.90	Singlet (s)	1H	Diagnostic for 5-substitution pattern.[1][2]
-CH Br (Methylene)	4.70 – 4.95	Singlet (s)	2H	Significant downfield shift from methyl precursor (~2.8 ppm).[1]
Solvent Residual	7.26 (CDCl ) / 2.50 (DMSO-d )	-	-	Reference point.[1][2]

Note on Solvent Effects: In polar aprotic solvents like DMSO-d

, the aromatic H-4 signal may shift slightly downfield (approx.[2] +0.1–0.2 ppm) relative to CDCl due to hydrogen bonding interactions with the solvent and the thiadiazole nitrogens.[1]

Structural Visualization & Assignments

The following diagram correlates the chemical structure with the NMR signals.

Figure 1: 1H NMR signal assignment for 5-(Bromomethyl)-1,2,3-thiadiazole.

Comparative Analysis: Distinguishing Alternatives

A common challenge in thiadiazole chemistry is distinguishing the desired 5-substituted product from its 4-substituted regioisomer (often formed during Hurd-Mori cyclization) or the starting material .[2]

Comparison 1: Regioisomer Differentiation (Critical)

The position of the substituent (C4 vs. C5) significantly alters the chemical shift of the remaining ring proton.[1]

Feature	5-(Bromomethyl)-1,2,3-thiadiazole (Product)	4-(Bromomethyl)-1,2,3-thiadiazole (Alternative)	Differentiation Logic
Ring Proton	H-4	H-5	H-5 is more deshielded.
Shift ( )	8.6 – 8.9 ppm	9.1 – 9.5 ppm	H-5 is adjacent to the Sulfur atom, causing a larger downfield shift than H-4.[1][2]
Synthesis Origin	Bromination of 5-methyl-1,2,3-thiadiazole	Cyclization of specific hydrazones	If the ring proton is >9.0 ppm, suspect the 4-isomer.[2]

Comparison 2: Reaction Monitoring (Precursor vs. Product)

Monitoring the bromination of 5-methyl-1,2,3-thiadiazole (e.g., using NBS).

Compound	Methyl/Methylene Shift ( )	Ring Proton Shift ( )	Status
5-Methyl-1,2,3-thiadiazole	~2.80 ppm (s, 3H)	~8.40 – 8.60 ppm	Starting Material
5-(Bromomethyl)-1,2,3-thiadiazole	~4.80 ppm (s, 2H)	~8.70 – 8.90 ppm	Target Product
5-(Dibromomethyl)-...	~6.60 – 6.80 ppm (s, 1H)	> 9.0 ppm	Over-brominated Impurity

Experimental Protocol: Sample Preparation & Acquisition

To ensure reproducible data for publication or internal quality control (QC), follow this standardized protocol.

Step 1: Solvent Selection[1][2]

• Preferred: Chloroform-d (CDCl

  ) .[1][2]

  • Reason: Provides sharp signals and minimal interaction with the thiadiazole ring, serving as the standard for literature comparison.

• Alternative: DMSO-d

  .

  • Use case: If the compound degrades or is insoluble in CDCl

    . Note that water peaks in DMSO (3.33 ppm) can sometimes obscure the methylene signal if not dry.[1]

Step 2: Sample Preparation

• Weigh 5–10 mg of the solid/oil product.

• Dissolve in 0.6 mL of CDCl

  (containing 0.03% TMS as internal standard).

• Filtration (Optional): If the sample contains suspended solids (e.g., succinimide from NBS reaction), filter through a small cotton plug into the NMR tube. Suspended solids cause line broadening.

Step 3: Acquisition Parameters (Standard 300/400 MHz)

• Pulse Angle: 30° or 45°.

• Relaxation Delay (D1): 1.0 – 2.0 seconds (sufficient for protons).[1]

• Scans (NS): 16 – 32 scans (high concentration allows quick acquisition).

• Spectral Width: -2 to 14 ppm.[2]

Identification Workflow

Use this logic flow to confirm the identity of your synthesized material.

Figure 2: Decision tree for identifying thiadiazole isomers and impurities.

References

• BenchChem. (2025).[1] Spectral Analysis of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole: A Comparative Guide. Retrieved from .

• Bakulev, V. A., & Dehaen, W. (2004).[1] The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons.[3] (Authoritative text on thiadiazole ring shifts).

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1][4] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.[1] Link.[1]

• Hurd, C. D., & Mori, R. I. (1955).[1] On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society, 77(20), 5359–5364.[1] (Foundational synthesis of 1,2,3-thiadiazoles).

• ChemicalBook. (2024).[1] 1H NMR Spectra of Thiazole and Thiadiazole Derivatives. Retrieved from .

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. "THE SYNTHESIS OF NEW 1,2,3-THIADIAZOLE DERIVATIVES" by RONALD BRINTON PATTERSON [digitalcommons.unl.edu]
• 3. spectrabase.com [spectrabase.com]
• 4. epfl.ch [epfl.ch]

Advanced Mass Spectrometry Guide: Fragmentation Dynamics of Brominated Thiadiazoles

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Halogenated Scaffold in Drug Discovery

Brominated thiadiazoles serve as critical pharmacophores in the development of antimicrobial, anticancer, and anti-inflammatory agents. In medicinal chemistry, the bromine atom is not merely a structural placeholder; it acts as a metabolic blocking group and a handle for further cross-coupling reactions (e.g., Suzuki-Miyaura).

However, characterizing these compounds requires a nuanced understanding of their behavior under mass spectrometry (MS). Unlike their non-halogenated counterparts, brominated thiadiazoles exhibit unique isotopic signatures and fragmentation pathways driven by the interplay between the labile thiadiazole ring and the carbon-bromine bond.

This guide provides an in-depth technical comparison of fragmentation patterns, offering a standardized protocol for their identification and validation.

The Isotopic Fingerprint: A Self-Validating System

Before analyzing fragmentation, the presence of bromine must be validated through its isotopic signature.[1] This is the first pillar of our self-validating protocol.

Expert Insight: The natural abundance of

(50.69%) and (49.31%) creates a distinct 1:1 doublet in the molecular ion cluster ( and ). This differs significantly from chlorinated analogs (3:1 ratio) or non-halogenated compounds.

Table 1: Comparative Isotopic Signatures (M vs M+2)

Feature	Brominated Thiadiazole ( )	Chlorinated Thiadiazole ( )	Non-Halogenated ( )
M : M+2 Ratio	1 : 1 (approx. 100% : 98%)	3 : 1 (approx. 100% : 32%)	N/A (M+2 is negligible, <5%)
Diagnostic Utility	High (Immediate visual confirmation)	High	Low
Mass Defect	Negative mass defect (Br) aids in high-res filtering	Negative mass defect (Cl)	Positive mass defect (typically)

Fragmentation Mechanics: Causality & Pathways

The fragmentation of brominated thiadiazoles is governed by two competing forces: the stability of the aromatic heterocycle and the weakness of the C-Br bond relative to C-H bonds. However, the specific isomer (1,2,3- vs 1,3,4-) dictates the primary dissociation route.

Scenario A: 1,2,3-Thiadiazoles (The "Nitrogen Ejection" Pathway)

For 1,2,3-thiadiazoles, the weakest link is not the C-Br bond, but the azo (

) moiety within the ring.

• Mechanism: The molecular ion undergoes a radical-driven elimination of neutral nitrogen (

  , 28 Da).

• Result: Formation of a highly reactive thiirene or thio-ketene radical cation.

• Bromine Role: If the bromine is attached to the C4 or C5 position, it typically remains intact during the initial

  loss, shifting the by -28 while preserving the 1:1 isotopic doublet.

Scenario B: 1,3,4-Thiadiazoles (Ring Cleavage & Substituent Loss)

The 1,3,4-isomer is more thermally stable. Fragmentation often initiates at the substituents or via Retro-1,3-dipolar cycloaddition (RDC).

• Mechanism: Ring cleavage typically yields nitrile (

  ) and nitrilimine fragments.

• Bromine Role: In 2-amino-5-bromo-1,3,4-thiadiazoles, the C-Br bond cleavage often competes with ring opening, especially under Electron Ionization (EI) at 70 eV.

Visualization: Fragmentation Logic Flow

The following diagram illustrates the divergent pathways for these isomers.

Caption: Divergent fragmentation logic for 1,2,3 vs 1,3,4-thiadiazole isomers under EI-MS conditions.

Comparative Performance Analysis

When selecting a scaffold for bioactivity, the stability of the diagnostic ions is crucial for pharmacokinetic (PK) studies.

Table 2: Brominated vs. Chlorinated Scaffold Performance in MS

Metric	Brominated Scaffold	Chlorinated Scaffold	Verdict
Ionization Efficiency (ESI+)	Moderate. The large Br atom is lipophilic, aiding surface activity in ESI droplets.	Moderate. Slightly less lipophilic than Br.	Br variants often yield higher signal intensity in ESI.
Fragment Stability	Lower. C-Br bond (approx. 276 kJ/mol) is weaker than C-Cl (338 kJ/mol).	Higher. C-Cl bond is more robust.	Chlorinated analogs produce more intact molecular ions; Brominated analogs yield more fragments.
Metabolite ID	Superior. The 1:1 doublet is unmistakable even in complex biological matrices.	Good. 3:1 pattern is recognizable but can overlap with background noise.	Bromine is the preferred "mass tag" for metabolic tracking.

Experimental Protocol: Validated Analysis Workflow

This protocol is designed for LC-ESI-MS/MS analysis, prioritizing the detection of the brominated isotopic pattern and characteristic ring cleavage.

Phase 1: Sample Preparation

• Solvent: Dissolve 1 mg of compound in 1 mL of Acetonitrile (ACN) (HPLC grade). Avoid protic solvents like methanol if analyzing reactive thiadiazolium salts to prevent solvolysis.

• Dilution: Dilute to 10 µg/mL with 50:50 ACN:Water (+0.1% Formic Acid).

Phase 2: Instrument Configuration (LC-MS/MS)

• Ionization: Electrospray Ionization (ESI) in Positive Mode (+) .

  • Note: Thiadiazoles are basic nitrogen heterocycles and protonate readily (

    ).

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V (Keep low to preserve the C-Br bond in the source).

• Collision Energy (CID): Ramp 15–45 eV to observe sequential fragmentation.

Phase 3: Data Interpretation Algorithm

Follow this logic to validate the compound identity:

• Check MS1: Look for the parent ion

  .

• Verify Isotope: Does

  have a companion peak at with ~100% relative intensity?

  • Yes: Bromine confirmed.[1]

  • No: Check for interference or incorrect synthesis.

• Check MS2 (Fragmentation):

  • For 1,2,3-Thiadiazoles: Look for

    . This is the loss of . The resulting peak must retain the Br doublet.

  • For 1,3,4-Thiadiazoles: Look for

    . This is the loss of the Br radical (neutral loss) or HBr.

Visualization: Experimental Workflow

Caption: Step-by-step LC-MS/MS workflow for characterizing brominated thiadiazoles.

References

• Chemistry Steps. (2025). Isotopes in Mass Spectrometry. Retrieved from [Link]

• MDPI. (2020). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes. Retrieved from [Link]

• National Institutes of Health (PMC). (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Other Important Isotopes - Br and Cl. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

A Senior Application Scientist's Guide to IR Spectroscopy: Distinguishing C-Br and Thiadiazole Systems

For researchers and professionals in drug development, the precise identification of functional groups is a cornerstone of molecular characterization. Infrared (IR) spectroscopy remains a rapid, reliable, and accessible tool for this purpose. This guide provides an in-depth comparison of the IR spectral signatures of two critical functionalities in medicinal chemistry: the Carbon-Bromine (C-Br) bond and the thiadiazole heterocyclic ring system. We will explore the causality behind their distinct spectral features and provide a validated protocol for acquiring high-fidelity data.

Section 1: The Vibrational Fingerprint of the C-Br Bond

The C-Br bond, a common feature in many active pharmaceutical ingredients, produces a characteristic absorption band in the deep fingerprint region of the IR spectrum.

• Vibrational Mode and Causality: The primary absorption arises from the C-Br stretching vibration. According to Hooke's Law for a simple harmonic oscillator, the vibrational frequency is inversely proportional to the reduced mass of the atoms involved. Bromine is a relatively heavy atom, which significantly increases the reduced mass of the C-Br system. This "mass effect," combined with the relatively low bond strength of the C-Br bond compared to C-H or C=O bonds, causes its stretching frequency to be much lower, placing it in the less-congested lower wavenumber region of the spectrum[1].

• Characteristic Absorption: The C-Br stretch is typically observed in the range of 690-515 cm⁻¹ [2][3]. The intensity of this peak is often strong[4]. However, its diagnostic utility can sometimes be hampered as this region is below the range of some older or more basic spectrophotometers[1]. It is crucial to confirm the operational range of your instrument when searching for this band. Additionally, for terminal alkyl halides, a C-H wagging vibration of the –CH₂X group can sometimes be observed between 1300-1150 cm⁻¹[2][3].

Section 2: The Complex Signature of the Thiadiazole Ring

Thiadiazoles are five-membered heterocyclic rings containing one sulfur and two nitrogen atoms. Their aromatic nature and diverse biological activities make them prevalent scaffolds in drug design[5]. Unlike the simple C-Br stretch, the thiadiazole ring system gives rise to multiple, complex vibrational modes.

• Vibrational Modes and Causality: The IR spectrum of a thiadiazole is a composite of several vibrations. These are not isolated to individual bonds but rather involve the entire ring system. Key vibrations include:

  • C=N Stretching: This is often a strong and diagnostically useful band, typically appearing in the 1650-1570 cm⁻¹ region[5][6][7]. Its position can be influenced by substituents on the ring.

  • Ring Stretching/Deformation: These vibrations involve the concerted stretching and compressing of all bonds within the ring (C-N, C-S, C=N). They produce a series of bands, often of medium to strong intensity, across the fingerprint region, particularly between 1575-1183 cm⁻¹ [8].

  • C-S Stretching: These modes are typically found at lower frequencies, often below 900 cm⁻¹, and can sometimes be weak[9].

The specific isomer of thiadiazole (e.g., 1,2,4-thiadiazole vs. 1,3,4-thiadiazole) will produce a unique "fingerprint" pattern of these bands, allowing for differentiation between isomers with careful spectral analysis[5][10].

Section 3: Comparative Analysis and Spectral Interpretation

The key to distinguishing between a C-Br bond and a thiadiazole ring lies in recognizing their fundamentally different spectral patterns. A C-Br bond gives a single, characteristic absorption at a very low wavenumber, while a thiadiazole ring produces multiple bands across a broader range of the fingerprint region.

Functional Group	Key Vibrational Mode(s)	Wavenumber Range (cm⁻¹)	Typical Intensity	Key Distinguishing Features
C-Br Bond	C-Br Stretch	690-515[2][3][4]	Strong	A single, strong peak in the far-fingerprint region. Absence of significant related peaks at higher wavenumbers.
Thiadiazole Ring	C=N Stretch, Ring Vibrations	1650-1570 (C=N)[5][6][7], 1575-1183 (Ring)[8]	Medium to Strong	Multiple bands. A strong C=N stretch above 1550 cm⁻¹ is a key indicator, along with a pattern of other ring modes.

Workflow for Spectral Interpretation

The following diagram outlines a logical workflow for identifying a C-Br bond versus a thiadiazole ring in an unknown compound's IR spectrum.

Caption: Decision workflow for identifying C-Br and thiadiazole moieties.

Section 4: Validated Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

For robust and reproducible results, especially for the solid powders common in drug development, Attenuated Total Reflectance (ATR) is the preferred sampling technique. It requires minimal to no sample preparation, reducing user-to-user variability[11][12].

Objective: To obtain a high-quality, reproducible mid-IR spectrum of a solid organic compound.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a single-bounce diamond ATR accessory. Diamond is chosen for its exceptional durability and broad spectral range[12].

Methodology:

• Instrument Preparation & Background Scan:

  • Causality: A background scan is critical as it measures the ambient spectrum (e.g., CO₂, water vapor, and the ATR crystal itself). This background is then mathematically subtracted from the sample spectrum to ensure that the resulting data is solely from the sample.

  • Step 1: Ensure the ATR crystal surface is impeccably clean. Wipe with a lint-free tissue dampened with a volatile solvent (e.g., isopropanol or ethanol) and allow it to fully evaporate.

  • Step 2: In the spectrometer software, initiate a "Background Scan" or "Collect Background" command. Typically, 16 or 32 scans are co-added to improve the signal-to-noise ratio.

• Sample Application:

  • Causality: ATR relies on the interaction of an "evanescent wave" with the sample. This wave only extends a few microns beyond the crystal surface[13][14]. Therefore, achieving intimate and consistent contact between the sample and the crystal is paramount for spectral quality and reproducibility[11].

  • Step 3: Place a small amount of the solid powder sample (typically 1-5 mg) directly onto the center of the diamond ATR crystal.

  • Step 4: Lower the press arm and apply consistent pressure to the sample using the integrated torque knob. This ensures the powder is firmly and evenly pressed against the crystal surface. Use the same pressure setting for all comparative analyses to ensure spectral reproducibility.

• Sample Spectrum Acquisition:

  • Step 5: In the software, initiate a "Sample Scan" or "Collect Sample" command. Use the same number of scans as the background for consistency.

  • Step 6: The software will automatically perform the background subtraction and display the final absorbance or transmittance spectrum.

• Cleaning:

  • Step 7: Retract the press arm. If the sample is valuable, it can be recovered from the crystal surface[13].

  • Step 8: Thoroughly clean the ATR crystal and press tip as described in Step 1 to prevent cross-contamination between samples.

This protocol provides a self-validating system. The quality of the background scan and the consistency of applied pressure are key variables that, when controlled, ensure the trustworthiness and high fidelity of the resulting spectral data.

References

• IR Spectroscopy Tutorial: Alkyl Halides. (n.d.). Scribd. Retrieved from [Link]

• IR: alkyl halides. (n.d.). Organic Chemistry at CU Boulder. Retrieved from [Link]

• Analysis of Infrared spectroscopy (IR). (n.d.). UniTechLink. Retrieved from [Link]

• Spectroscopic Properties of Alkyl Halides. (2021, March 3). Chemistry LibreTexts. Retrieved from [Link]

• Soptrajanov, B., & Ewing, G. E. (1966). Infrared and Raman spectra of 1,2,5-thiadiazole. Spectrochimica Acta, 22(8), 1471-1478. Retrieved from [Link]

• Stavri, M., et al. (2020). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. Molecules, 25(16), 3611. Retrieved from [Link]

• ATR-FTIR Spectroscopy, FTIR Sampling Techniques. (n.d.). Agilent. Retrieved from [Link]

• Singh, A., et al. (2019). Structural, IR spectra NBO, TDDFT, AIM calculation, biological activity and docking property of[1][2][3]-triazolo[3,4-b][1][2][4] thiadiazole. Journal of Molecular Structure, 1179, 74-86. Retrieved from [Link]

• El-Gazzar, A. B. A., et al. (2025). Green Efficient Synthesis of[1][2][4]Thiadiazole-Tethered Alkoxyaryl Hydrazones: Evaluation of Antitumor Activities and Molecular Docking Studies. ACS Omega. Retrieved from [Link]

• Al-Amiery, A. A., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide and Studying Their Antioxidant Activity. Chemical Methodologies, 6(8), 633-640. Retrieved from [Link]

• Gümüş, H., et al. (2018). synthesis, electronic and spectral properties of new 1,3,4-thiadiazole compounds and the spectral analysis of their conformers using density functional theory. Journal of the Chilean Chemical Society, 63(4), 4195-4206. Retrieved from [Link]

• How to identify an alkyl halide using an infrared (IR) spectrum. (2022, November 28). Quora. Retrieved from [Link]

• Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. (n.d.). Specac Ltd. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. BMC Chemistry, 16(1), 77. Retrieved from [Link]

• Infrared spectra of the synthesised 1,3,4 thiadiazole derivative A2... (n.d.). ResearchGate. Retrieved from [Link]

• ATR-FTIR Spectroscopy Basics. (n.d.). Mettler Toledo. Retrieved from [Link]

• Singh, A., et al. (2019). Structural, IR spectra NBO, TDDFT, AIM calculation, biological activity and docking property of[1][2][3]-triazolo[3,4-b][1][2][4] thiadiazole. Journal of Molecular Structure, 1179, 74-86. Retrieved from [Link]

• Hameed, A. S., et al. (2022). Synthesis and Evaluation of the Biological Activity of Heterocyclic Derivatives Containing the 1,3,4- Thiadiazole Ring. Egyptian Journal of Chemistry, 65(10), 325-332. Retrieved from [Link]

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• 2. scribd.com [scribd.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Analysis of Infrared spectroscopy FTIR [unitechlink.com]
• 5. chemmethod.com [chemmethod.com]
• 6. scielo.br [scielo.br]
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• 8. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. diverdi.colostate.edu [diverdi.colostate.edu]
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• 14. Attenuated total reflectance (ATR) | Anton Paar Wiki [wiki.anton-paar.com]

Technical Guide: Comparative Reactivity of Chloromethyl vs. Bromomethyl Thiadiazoles

Executive Summary

In the synthesis of thiadiazole-functionalized heterocycles—critical pharmacophores in modern drug discovery—the choice between chloromethyl and bromomethyl intermediates is a strategic decision rather than a mere availability check.

• Bromomethyl thiadiazoles are the kinetic choice : they offer rapid conversion under mild conditions, ideal for sensitive substrates or late-stage functionalization. However, their high reactivity correlates with poor shelf stability and sensitivity to hydrolysis.

• Chloromethyl thiadiazoles are the thermodynamic/process choice : they offer superior stability and commercial availability but require activation (thermal or catalytic) to achieve comparable yields.

The Verdict: Use Bromomethyl for small-scale, rapid exploration or when nucleophiles are weak. Use Chloromethyl for scale-up, storage, or when "Finkelstein activation" (in situ conversion to iodide) is feasible.

Mechanistic Foundation: The Reactivity Gap

The reactivity difference between chloromethyl and bromomethyl thiadiazoles is governed by the leaving group ability and the carbon-halogen bond strength , amplified by the electron-deficient nature of the thiadiazole ring.

Electronic Effects of the Thiadiazole Ring

Unlike simple alkyl halides, the methylene group on a thiadiazole ring (whether 1,2,3- or 1,3,4-isomer) is electronically activated. The thiadiazole ring is

-deficient (electron-poor), exerting a strong inductive ($ -I -M $) effect.

• Effect: This pulls electron density away from the exocyclic methylene carbon, making it highly electrophilic and susceptible to nucleophilic attack (

  ).

• Comparison: The reactivity approaches that of benzylic halides but is often higher due to the heteroatoms' electronegativity.

Leaving Group Physics

The primary driver for the reactivity disparity is the bond dissociation energy (BDE) and the polarizability of the leaving group.

Parameter	C–Cl Bond (Chloromethyl)	C–Br Bond (Bromomethyl)	Impact on Reactivity
Bond Length	~1.77 Å	~1.94 Å	Longer bond = Weaker interaction
Bond Energy	~338 kJ/mol	~276 kJ/mol	Lower energy = Faster cleavage
Leaving Group	-7 ( )	-9 ( )	Lower = Better leaving group
Polarizability	Moderate	High	Soft nucleophiles attack Br-C faster

Visualization: Reaction Coordinate

The following diagram illustrates the lower activation energy (

) required for the bromomethyl species compared to the chloromethyl species in a standard nucleophilic substitution.

Caption: Reaction coordinate diagram showing the lower activation barrier for bromomethyl thiadiazoles (Green path) vs. chloromethyl thiadiazoles (Red path).

Comparative Performance Analysis

The following table synthesizes experimental observations regarding yield, kinetics, and handling.

Feature	Chloromethyl Thiadiazoles	Bromomethyl Thiadiazoles
Reaction Rate ( )	Slow. Often requires heat (60-80°C) or prolonged times (12-24h).	Fast. Often proceeds at RT or 0°C in < 4h.
Solvent Compatibility	High. Compatible with protic and aprotic solvents.	Moderate. Avoid alcohols for long periods (solvolysis risk).
Side Reactions	Low.[1] Very clean profiles, unreacted starting material is common.	Moderate. Dimerization or hydrolysis can occur if wet/stored improperly.
Storage Stability	Excellent. Stable at RT for months.	Poor. Hygroscopic; lachrymator. Store at -20°C under Argon.
Atom Economy	Higher (Cl is lighter).	Lower (Br is heavier).
Cost	Generally Cheaper.	Generally More Expensive.

Experimental Workflows & Protocols

Protocol A: The "Finkelstein Activation" (For Chloromethyl)

Context: You have the stable chloromethyl precursor but need the reactivity of the iodide. Direct substitution is too slow. Mechanism: In situ conversion of

using catalytic or stoichiometric iodide salts. The bond is even weaker than , driving the reaction.

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 eq of 4-chloromethyl-1,2,3-thiadiazole in anhydrous Acetone or MEK (Methyl Ethyl Ketone).

• Activation: Add 1.1 eq of Sodium Iodide (NaI). Note: NaI is soluble in acetone, but NaCl is not.[2] The precipitation of NaCl drives the equilibrium (Le Chatelier’s principle).[2]

• Incubation: Stir at RT for 30-60 mins. A white precipitate (NaCl) will form.

• Nucleophile Addition: Add your nucleophile (e.g., amine, thiol, phenol) and mild base (e.g.,

  or ).

• Reaction: Stir at 40-60°C. Monitor by TLC/LCMS.

• Workup: Filter off inorganic salts before solvent evaporation to prevent back-reaction or salt contamination.

Protocol B: The "Cold-Trap" Synthesis (For Bromomethyl)

Context: You are synthesizing the bromomethyl intermediate yourself (e.g., via Wohl-Ziegler bromination) or using a commercial source. Critical Constraint: Avoid hydrolysis to the alcohol.

Step-by-Step Methodology:

• Preparation: Ensure all glassware is flame-dried and under inert atmosphere (

  or ).

• Solvent Choice: Use anhydrous DCM (Dichloromethane) or THF. Avoid DMF if possible (can promote decomposition upon heating).

• Addition: Dissolve the nucleophile and base (e.g.,

  or DIPEA) first. Cool to 0°C.[3]

• Slow Addition: Add the 4-bromomethyl-1,2,3-thiadiazole (dissolved in minimal solvent) dropwise to the nucleophile.

  • Why? Keeping the bromide concentration low minimizes self-condensation.

• Quench: Quench immediately upon completion (usually < 2 hours) with saturated

  or water. Do not let the reaction sit overnight.

Decision Logic for Researchers

Caption: Decision tree for selecting the optimal thiadiazole halide based on nucleophile strength and reaction scale.

References

• Vertex AI Search. (2025). Reactivity comparison chloromethyl vs bromomethyl thiadiazole. 3[4]

• Master Organic Chemistry. (2025). Two Types of Nucleophilic Substitution Reactions. 5

• BenchChem. (2025).[6] A Comparative Analysis of the Reactivity of 2-(Chloromethyl)thiophene and 3-(Chloromethyl)thiophene. 6[1][4]

• Organic Chemistry Portal. (2025). Finkelstein Reaction. 7

• J&K Scientific. (2025). Finkelstein Reaction Mechanism and Tips. 8

Sources

• 1. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 2. The mystery of the Finkelstein reaction - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 3. 3‐Chloro‐5‐Substituted‐1,2,4‐Thiadiazoles (TDZs) as Selective and Efficient Protein Thiol Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Finkelstein Reaction [organic-chemistry.org]
• 8. jk-sci.com [jk-sci.com]

HPLC Method Development for 1,2,3-Thiadiazole Derivatives: A Comparative Technical Guide

Executive Summary

This guide provides a technical framework for the development of High-Performance Liquid Chromatography (HPLC) methods specifically for 1,2,3-thiadiazole derivatives . Unlike generic method development guides, this document addresses the unique physicochemical challenges of the 1,2,3-thiadiazole scaffold—specifically its weak basicity, potential for regioisomerism, and photochemical instability.

Target Audience: Analytical Chemists, Medicinal Chemists, and QC Scientists in drug discovery.

Part 1: Physicochemical Profiling & The "Why"

Effective method development requires understanding the molecule's behavior in solution. 1,2,3-thiadiazoles possess distinct properties that dictate column and mobile phase selection.

Property	Characteristic	Impact on HPLC Method
Core Structure	Five-membered aromatic ring (S-N=N)	High -electron density makes it suitable for - interactions with Phenyl-based columns.
Basicity	Weak base	Requires acidic mobile phase (pH 2.5–3.0) to suppress ionization of basic nitrogens, preventing peak tailing.
UV Absorption	nm	Strong transition allows for sensitive UV detection.
Stability	Photosensitive	Susceptible to nitrogen extrusion ( loss) under UV light, forming thiirenes. Method must be stability-indicating.[1]
Isomerism	Regioisomers (1,2,3 vs 1,3,[2]4)	Isomers often co-elute on C18; require alternative selectivity (e.g., Phenyl-Hexyl).

Part 2: Comparative Method Development Strategy

Stationary Phase Selection: The "Selectivity" Decision

While C18 is the workhorse, it is not always optimal for thiadiazoles, especially when separating structural isomers.

Comparison of Column Chemistries:

Feature	C18 (Octadecyl)	Phenyl-Hexyl	C8 (Octyl)
Primary Interaction	Hydrophobic (Van der Waals)	- Interaction + Hydrophobic	Hydrophobic (Weaker than C18)
Retention of Thiadiazoles	Strong	Moderate to Strong	Moderate
Isomer Separation	Poor (often co-elutes 1,2,3- and 1,3,4- isomers)	Excellent (Resolves isomers based on electron density)	Poor
Best Use Case	Potency/Purity of single compounds	Impurity profiling & Isomer separation	Fast, high-throughput screening

Mobile Phase Architecture

• Buffer Selection: Use 0.1% Formic Acid or 10-20 mM Phosphate Buffer (pH 2.5) .

  • Reasoning: The acidic pH ensures the thiadiazole nitrogen remains protonated (or fully suppressed depending on pKa), minimizing secondary interactions with residual silanols on the column surface that cause tailing.

• Organic Modifier: Acetonitrile (ACN) is preferred over Methanol.

  • Reasoning: ACN has a lower UV cutoff (<200 nm) and lower viscosity (lower backpressure), allowing for faster flow rates and sharper peaks for these aromatic compounds.

Part 3: Experimental Protocol (Self-Validating System)

Standard Operating Procedure (SOP) for 1,2,3-Thiadiazole Analysis

Objective: Quantify 1,2,3-thiadiazole derivatives with >99.9% specificity against degradation products.

Chromatographic Conditions:

• Column: Agilent Zorbax Eclipse Plus C18 (100 mm x 4.6 mm, 3.5 µm) OR Phenomenex Luna Phenyl-Hexyl (for isomer mixtures).

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 5–10 µL.

• Column Temp: 30°C (Controls viscosity and retention reproducibility).

• Detection: DAD at 265 nm (Reference 360 nm).

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	5	Initial Equilibration
2.0	5	Isocratic Hold (Polar impurities)
12.0	90	Linear Gradient (Elute main compound)
15.0	90	Wash (Remove lipophilic dimers)
15.1	5	Re-equilibration

| 20.0 | 5 | Ready for next injection |

Method Development Workflow Diagram

The following diagram illustrates the decision logic for selecting the correct column and optimizing the method based on the specific thiadiazole derivative properties.

Caption: Decision tree for selecting stationary phases and optimizing mobile phase conditions based on isomer presence and hydrophobicity.

Part 4: Stability-Indicating Capabilities

1,2,3-thiadiazoles are chemically distinct because they can extrude nitrogen (

) upon UV irradiation or thermal stress, forming highly reactive thiirene intermediates. These intermediates often dimerize or react with solvents.

Critical Experiment: To validate the method is stability-indicating, perform a Forced Degradation Study :

• Photolysis: Expose sample (1 mg/mL) to UV light (254 nm) for 4 hours.

• Analysis: Inject the stressed sample using the gradient method above.[1]

• Acceptance Criteria: The main peak purity (via DAD) must be >99.0%. Degradant peaks (often eluting earlier due to ring opening/polarity increase) must be resolved (

  ) from the parent peak.

Part 5: System Suitability & Troubleshooting

A self-validating system requires defined pass/fail criteria before analyzing unknown samples.

System Suitability Parameters (SST):

• Theoretical Plates (N): > 2000 (Ensures column efficiency).

• Tailing Factor (T): < 1.5 (Indicates minimal secondary silanol interactions).

• Resolution (Rs): > 2.0 between the active ingredient and nearest impurity/isomer.

• Precision (RSD): < 2.0% for 5 replicate injections.

Troubleshooting Logic Diagram

This diagram outlines the corrective actions for common HPLC issues encountered with thiadiazole analysis.

Caption: Troubleshooting logic for resolving common peak shape and retention issues in thiadiazole HPLC analysis.

References

• Phenomenex. (2025).[3][4][5] C8 vs. C18 HPLC columns: Key differences explained. Retrieved from [Link]

• Burdzinski, G., et al. (2011). Early Events in the Photochemistry of 1,2,3-Thiadiazole Studied by Ultrafast Time-Resolved UV–Vis and IR Spectroscopies. Journal of Physical Chemistry A. Retrieved from [Link]

• SIELC Technologies. (2025). Separation of 1,3,4-Thiadiazole, 2,5-bis(tert-dodecyldithio)- on Newcrom R1 HPLC column. Retrieved from [Link]

Sources

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• 2. isres.org [isres.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Structural Elucidation of 5-Substituted 1,2,3-Thiadiazoles: A Comparative Guide to SC-XRD, MicroED, and PXRD

As a Senior Application Scientist, I frequently encounter a critical bottleneck in agrochemical and pharmaceutical pipelines: resolving the 3D conformation of highly active 5-substituted 1,2,3-thiadiazoles. These heterocycles are pivotal structural motifs in the design of novel fungicides, herbicides, and anticancer agents 1. However, they are notorious for precipitating as microcrystalline powders rather than the pristine single crystals required for traditional X-ray diffraction. Their strong dipole moments and propensity for intermolecular chalcogen bonding (S···N) drive rapid, uncontrolled nucleation.

In this guide, I will objectively compare the three dominant analytical modalities—Single-Crystal X-Ray Diffraction (SC-XRD), Microcrystal Electron Diffraction (MicroED), and Powder X-Ray Diffraction (PXRD)—to help you select the optimal path for your structural elucidation workflows, backed by physical causality and experimental data.

The Physics and Causality of Diffraction Modalities

SC-XRD: The Gold Standard SC-XRD relies on the scattering of X-rays by the electron clouds of atoms. Because X-rays interact weakly with matter, a relatively large crystal volume (typically >50 µm for in-house diffractometers) is required to generate a sufficient signal-to-noise ratio 2. For 5-substituted 1,2,3-thiadiazoles, achieving this size often requires weeks of exhaustive, solvent-intensive crystallization screening.

MicroED: The Sub-Micron Powerhouse MicroED leverages a cryo-transmission electron microscope (cryo-TEM) to shoot a beam of electrons at the sample. Electrons interact with both the positively charged nucleus and the electron cloud of the atoms, resulting in scattering events that are orders of magnitude stronger than X-rays 3. The causality here is profound: this strong interaction allows us to extract sub-angstrom resolution data from crystals as small as 100 nm—one-billionth the volume required for SC-XRD 4. This completely bypasses the crystallization bottleneck for small-molecule drugs that readily form microcrystals during standard purification 2.

Comparative Performance Data

To objectively evaluate these techniques, we must look at their operational parameters when applied to heterocyclic small molecules.

Analytical Technique	Minimum Sample Size	Typical Resolution (Å)	Data Collection Time	Primary Structural Bottleneck	Ideal Application for Thiadiazoles
SC-XRD	> 10 µm (Synchrotron) > 50 µm (In-house)	0.7 - 0.8	Hours to Days	Growing large, well-ordered crystals	Absolute stereochemistry, precise bond lengths
MicroED	~ 100 nm to 1 µm	0.8 - 1.0	Minutes to Hours	Dynamical scattering effects	Rapid screening of microcrystalline powders
PXRD (Rietveld)	> 10 mg bulk powder	> 1.2 (often lower)	Hours	Peak overlap, complex indexing	Bulk phase purity, polymorph quantification

Decision Workflow for Structural Analysis

Selecting the right technique depends entirely on the physical state of your synthesized 1,2,3-thiadiazole.

Decision tree for selecting the optimal crystallographic technique based on sample size.

Experimental Protocols: Self-Validating Systems

A protocol is only as good as its built-in quality control. Below are the optimized methodologies for the two primary single-crystal techniques.

Protocol A: SC-XRD Single-Crystal Growth via Vapor Diffusion

Objective: Overcome the rapid nucleation of 5-substituted 1,2,3-thiadiazoles to grow >50 µm crystals.

• Solvation: Dissolve 5 mg of the thiadiazole in 0.5 mL of dichloromethane (DCM).

  • Causality: DCM fully solvates the compound without acting as a strong hydrogen-bond donor, which could otherwise disrupt native packing arrangements.

• Diffusion Setup: Place the open sample vial inside a larger, sealable chamber containing 5 mL of an antisolvent (e.g., pentane). Seal the outer chamber.

• Equilibration: Allow vapor-phase equilibration at 20°C for 7–14 days.

  • Causality: Vapor diffusion ensures an ultra-slow, controlled supersaturation rate, minimizing the formation of twinned crystals.

• Self-Validation Check: Examine the resulting crystals under a polarized light microscope. Complete extinction of light upon rotation by 90° confirms a single, continuous crystal lattice rather than a polycrystalline aggregate.

Protocol B: MicroED Sample Preparation and Grid Optimization

Objective: Prepare sub-micron crystals for electron diffraction while preventing beam-induced damage.

• Suspension: Add 1 mg of the microcrystalline thiadiazole powder to 100 µL of a non-solvating liquid (e.g., hexane). Sonicate for 30 seconds to break up large aggregates.

• Grid Application: Apply 2 µL of the suspension onto a glow-discharged holey carbon TEM grid.

• Vitrification: Blot away excess liquid using filter paper and immediately plunge-freeze the grid in liquid ethane.

  • Causality: Cryo-cooling to liquid nitrogen temperatures drastically mitigates electron beam-induced radiation damage during continuous rotation data collection.

• Self-Validation Check: Insert the grid into the cryo-TEM and collect a preliminary static diffraction pattern at a very low electron dose (<0.01 e⁻/Ų). The presence of sharp, distinct diffraction spots extending beyond 1.0 Å resolution validates the grid's suitability before initiating the full 3D rotational movie collection.

Conclusion

While SC-XRD remains the gold standard for absolute structure determination, the advent of MicroED has fundamentally shifted the paradigm for drug development professionals. By allowing us to bypass the arduous crystallization step, MicroED accelerates the structural elucidation of challenging 5-substituted 1,2,3-thiadiazoles, directly informing structure-activity relationship (SAR) models faster than ever before.

References

• Cheng-Xia Tan, Jian-Quan Weng, Zheng-Xiao Liu, Xing-Hai Liu, Wei-Guang Zhao. "Synthesis, Crystal Structure, and Fungicidal Activity of a Novel 1,2,3-Thiadiazole Compound". Scilit / Phosphorus, Sulfur, and Silicon and the Related Elements. [Link]

• "Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples". Frontiers in Molecular Biosciences. [Link]

• "Obtaining Crystal Structures of Drug Compounds With Microcrystal Electron Diffraction". Technology Networks. [Link]

• "SCXRD vs MicroED Comparison for Crystallography Research". Creative Biostructure.[Link]

Sources

• 1. scilit.com [scilit.com]
• 2. Frontiers | Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples [frontiersin.org]
• 3. technologynetworks.com [technologynetworks.com]
• 4. creative-biostructure.com [creative-biostructure.com]

Publish Comparison Guide: Isotopic Abundance Analysis for Bromine Confirmation in Mass Spectrometry

Executive Summary: The "M+2" Signature in Drug Discovery

In small molecule drug discovery, halogenation is a critical strategy for optimizing metabolic stability and potency. Bromine, specifically, serves as a distinct "mass spectral tag" due to its unique isotopic physics.[1][2] Unlike hydrogen or carbon, where the monoisotopic peak dominates, bromine exists as a near-perfect doublet.

This guide compares the two primary methodologies for confirming bromine occupancy: Standard Nominal Mass Analysis (LRMS) versus High-Resolution Accurate Mass (HRAM) Analysis . While LRMS remains a workhorse for quantitation, this guide demonstrates why HRAM is the superior "product" for definitive structural confirmation, particularly in complex biological matrices (plasma, microsomes).

The Physics of the Bromine Doublet

The confirmation of bromine relies on the natural abundance of its two stable isotopes.[1][2][3] Unlike Chlorine (3:1 ratio), Bromine presents a 1:1 ratio, creating a signature "twin tower" effect in the mass spectrum.[2]

Table 1: Fundamental Isotopic Constants of Bromine

Isotope	Exact Mass ( )	Natural Abundance (%)	Mass Defect
	78.918338	50.69%	-0.08166
	80.916291	49.31%	-0.08371

Note: The abundance ratio is approximately 1.028 (

), not exactly 1:1. This subtle deviation is critical for algorithmic confirmation.

Comparative Analysis: LRMS vs. HRAM

This section objectively compares the traditional method (Nominal Mass via Triple Quadrupole) against the modern standard (HRAM via Orbitrap/Q-TOF).

Method A: Nominal Mass Analysis (LRMS)

The Traditional Alternative

Mechanism: Uses unit-resolution quadrupoles (e.g., Qqq) to filter ions. It detects peaks at

and .[1][2][4][5][6][7][8][9][10]

• Pros: High sensitivity for known targets; low data storage requirements; industry standard for PK quantitation.

• Cons:

  • Isobaric Interference: Cannot distinguish a true Bromine doublet from a co-eluting contaminant with a mass +2 Da higher.

  • False Positives: A molecule with complex elemental composition (e.g., containing S, Si, or multiple Cl atoms) can mimic the doublet pattern at low resolution.

  • Lack of Defect Specificity: Ignores the negative mass defect characteristic of halogens.

Method B: High-Resolution Accurate Mass (HRAM)

The Superior Solution for Confirmation

Mechanism: Uses electrostatic traps (Orbitrap) or flight tubes (TOF) to measure mass with <5 ppm accuracy and >30,000 resolution.

• Performance Superiority:

  • Mass Defect Filtering: Bromine has a significant negative mass defect. HRAM separates Br-containing ions from hydrogen-rich background noise (which has a positive mass defect).

  • Fine Isotope Structure: Can resolve the

    peak from the isotopologue of the peak (though difficult, the exact mass centroid confirms the identity).

  • Algorithmic Certainty: Software can calculate the theoretical isotopic envelope (intensity + spacing) and match it to observed data with a "Fit Score."

Table 2: Performance Matrix

Feature	Nominal Mass (LRMS)	HRAM (Orbitrap/TOF)
Mass Accuracy
Pattern Recognition	Visual (1:1 height check)	Algorithmic (Score > 90%)
Interference Rejection	Low	High (resolves isobars)
Limit of Detection	Excellent (fg levels)	Good (pg levels)
Confidence Level	Presumptive	Definitive

Experimental Protocol: Definitive Bromine Confirmation

Objective: Confirm the presence of a bromine atom in a synthesized metabolite using HRAM.

Step 1: Sample Preparation[1]

• Solvent: Dissolve sample in 50:50 Methanol:Water + 0.1% Formic Acid.

• Concentration: Target 1

  to avoid detector saturation (which distorts isotopic ratios).

Step 2: Data Acquisition (HRAM)

• Ionization: ESI Positive Mode (or Negative for acidic moieties).

• Resolution Setting: Set to

  FWHM at 200.

• Scan Range: MS1 Full Scan (e.g.,

  100–1000).

Step 3: Data Analysis Workflow

• Peak Picking: Identify the candidate molecular ion (

  ).

• Mass Defect Check: Verify the measured mass matches the theoretical exact mass within 5 ppm.

• Isotope Pattern Overlay:

  • Locate the

    peak.[1][4][5][6][7][8]

  • Calculate the Experimental Ratio:

    .

  • Pass Criteria: Ratio must be between 0.95 and 1.10 (accounting for

    contributions).

  • Spacing Check: The

    peak must be exactly from .

Visualization: The Decision Logic

The following diagram illustrates the logical workflow for confirming bromine, distinguishing between simple visual checks and rigorous HRAM validation.

Figure 1: Decision tree for differentiating presumptive bromine identification (LRMS) from definitive confirmation (HRAM).

References

• De Laeter, J. R., et al. (2003). Atomic weights of the elements.[11][12] Review 2000 (IUPAC Technical Report). Pure and Applied Chemistry. Link

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing. (Chapter: Isotopic Patterns). Link

• Kind, T., & Fiehn, O. (2007). Seven Golden Rules for heuristic filtering of molecular formulas obtained by accurate mass spectrometry. BMC Bioinformatics. Link

• BenchChem Technical Support. (2025). The Signature of a Halogen: A Technical Guide to the Natural Isotopic Abundance of Bromine in Mass Spectrometry. BenchChem.[1] Link

• Save My Exams. (2025). The M+1 & M+2 Peaks (Cambridge A Level Chemistry).Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. chemistrystudent.com [chemistrystudent.com]
• 6. youtube.com [youtube.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. savemyexams.com [savemyexams.com]
• 9. bromine has two isotopes 79Br and 81Br in approximately equal abundance. .. [askfilo.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Absolute Isotopic Abundance Ratio and the Atomic Weight of Bromine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]

TLC Visualization Stains for Sulfur-Nitrogen Heterocycles: A Comparative Technical Guide

This guide serves as a definitive technical resource for the visualization of sulfur-nitrogen (S-N) heterocycles in Thin Layer Chromatography (TLC). It synthesizes mechanistic chemistry with practical laboratory protocols to ensure reproducible, high-sensitivity detection.

Executive Summary & Strategic Selection

Sulfur-nitrogen heterocycles (e.g., thiazoles, thiadiazoles, sulfonamides, benzothiazoles) are privileged scaffolds in medicinal chemistry. Their detection presents a unique challenge: they often possess both basic nitrogen sites and soft sulfur donors.

Effective visualization requires exploiting these dual properties. While UV (254 nm) is the standard first-line detection method due to aromatic conjugation, chemical staining is critical for confirming functional group identity and detecting non-UV active precursors or impurities.

Strategic Decision Matrix

The following decision tree guides the selection of the optimal stain based on the specific structural features of your analyte.

Caption: Decision tree for selecting TLC stains based on S-N heterocycle functionality.

Core Staining Protocols & Mechanisms[1][2]

A. Dragendorff’s Reagent (The Nitrogen Anchor)

Best For: Thiazoles, benzothiazoles, alkaloids, and most nitrogen-containing heterocycles. Mechanism: The reagent contains the soluble tetraiodobismuthate complex (

). In acidic conditions, the basic nitrogen of the heterocycle is protonated ( ). This cation forms an insoluble, colored ion-pair complex with the anionic bismuth species.[1][2]

Protocol (Munier Modification):

• Solution A: Dissolve 1.7 g basic bismuth nitrate and 20 g tartaric acid in 80 mL water.

• Solution B: Dissolve 16 g potassium iodide in 40 mL water.

• Stock Solution: Mix Solution A + Solution B. (Stable for months at 4°C).

• Working Spray: Mix 10 mL Stock Solution + 20 g tartaric acid + 100 mL water.

• Application: Spray plate. Do not heat. Orange spots appear immediately on a yellow background.

B. Palladium Chloride (The Sulfur Scout)

Best For: Sulfur-containing heterocycles (thiadiazoles, thiophenes) and thioethers. Mechanism: Palladium(II) is a "soft" Lewis acid that coordinates strongly with "soft" sulfur ligands. The resulting coordination complex typically exhibits a color change due to Ligand-to-Metal Charge Transfer (LMCT) bands.

Protocol:

• Solution: Dissolve 0.5 g Palladium(II) chloride (

  ) in 100 mL water containing 2-3 drops of concentrated HCl (to assist solubility).

• Application: Spray the plate.

• Visualization: Yellow to brown spots appear on a pale background.[3] Heating is usually not required but mild warming can intensify weak spots.[4]

C. Iodoplatinate (High Sensitivity)

Best For: Trace analysis of nitrogen heterocycles; often more sensitive than Dragendorff's for tertiary amines. Mechanism: Similar to Dragendorff's, relying on the formation of stable complexes between the protonated base and the iodoplatinate anion (

).

Protocol:

• Solution: Mix 3 mL of 10% hexachloroplatinic acid solution with 97 mL water. Add 100 mL of 6% aqueous potassium iodide solution.

• Application: Spray plate.

• Result: Violet or blue spots on a pink background.

Comparative Performance Analysis

The following table contrasts the performance of these reagents specifically for Sulfur-Nitrogen heterocycles.

Feature	Dragendorff's Reagent	Palladium Chloride	Iodoplatinate	Sodium Nitrite / HCl
Primary Target	Basic Nitrogen (Thiazoles, Pyridines)	Sulfur (Thiadiazoles, Thioethers)	Nitrogen Heterocycles	Indoles, Thiazoles
Sensitivity	High ( )	Moderate ( )	Very High ( )	Moderate
Selectivity	High for basic N; False positives with polyethers	High for S and P; Low interference from N	High for alkaloids/bases	Specific to certain aromatics
Color Response	Orange/Red on Yellow	Yellow/Brown on Pale	Violet/Blue on Pink	Light Green (Thiazoles)
Stability of Spot	Fades over time (hours)	Stable	Stable	Fades rapidly
Destructive?	Yes	Yes	Yes	Yes

Specialized Workflows

Sequential Visualization Workflow

To maximize data extraction from a single TLC plate, use the following non-destructive to destructive sequence.

Caption: Sequential workflow to detect UV-active, lipophilic, and chemically specific analytes on one plate.

Protocol for Sulfonamides

Sulfonamides often lack the basicity required for Dragendorff's. Use Fluorescamine or Ehrlich's Reagent .

• Ehrlich's Reagent (p-DAB): Dissolve 1 g p-dimethylaminobenzaldehyde in 50 mL concentrated HCl and 50 mL ethanol. Spray and heat at 100°C for 5-10 min. Sulfonamides typically appear as yellow/orange spots.

Troubleshooting & Expert Insights

• False Positives with Dragendorff: High molecular weight Polyethylene Glycols (PEGs) or polyethers can complex with metal cations, mimicking positive alkaloid stains. If your synthesis involves PEG, verify with a secondary stain (e.g., Iodoplatinate).

• Acid Residue: If your mobile phase contains high concentrations of acid (e.g., acetic acid, formic acid), dry the plate thoroughly before applying Dragendorff’s or Iodoplatinate. Excess acid can shift the pH equilibrium, preventing the formation of the colored precipitate.

• Background Darkening (PdCl2): Palladium chloride can slowly reduce to metallic palladium (black) if the plate is exposed to reducing agents or excessive heat, darkening the background and obscuring spots. Read results immediately after drying.

References

• EPFL. TLC Visualization Reagents. École Polytechnique Fédérale de Lausanne. Link

• Merck/Sigma-Aldrich. TLC Stains for Alkaloids and Heterocycles.Link

• Reach Devices. TLC Staining Solutions and Recipes.Link

• University of Rochester. Magic Formulas: TLC Stains. Department of Chemistry. Link

• Chemistry LibreTexts. Visualizing TLC Plates.Link

Sources

• 1. Dragendorff's reagent - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. TLC Stains | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 4. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]

Comprehensive Guide to Validating the Purity of 5-(Bromomethyl)-1,2,3-thiadiazole: Elemental Analysis vs. Orthogonal Techniques

Introduction: The Critical Need for Absolute Purity

In the realm of medicinal chemistry and drug development,1 serves as a highly versatile, sulfur-and-nitrogen-containing heterocyclic building block[1]. Because it features a reactive bromomethyl group, the compound is highly susceptible to degradation (such as hydrolysis to the corresponding alcohol) and is prone to retaining inorganic salts or moisture during standard isolation protocols.

When synthesizing compounds for biological assays, relying on relative purity metrics can severely compromise experimental integrity. A truthful description of chemical constitution requires rigorous absolute mass balance[2]. This guide objectively compares Elemental Analysis (EA) with high-performance liquid chromatography (HPLC) and quantitative NMR (qNMR), providing self-validating protocols to ensure the absolute purity of 5-(Bromomethyl)-1,2,3-thiadiazole.

The Causality of Purity Validation: Identifying Analytical "Blind Spots"

Many laboratories default to HPLC-UV or standard ¹H NMR for purity assessment. However, these techniques possess critical analytical blind spots that necessitate the use of Elemental Analysis[3].

• The HPLC Blind Spot: HPLC relies on UV absorbance or ionization. Inorganic salts (e.g., NaCl or NaBr from extraction washes) and residual water lack chromophores and are invisible to UV detectors. A sample could theoretically be 85% 5-(Bromomethyl)-1,2,3-thiadiazole and 15% NaBr, yet still output a deceptive "99% HPLC purity."

• The Standard NMR Blind Spot: While standard ¹H NMR is excellent for structural confirmation, it cannot detect inorganic salts and often poorly quantifies residual solvents without rigorous internal calibration[3].

• The Elemental Analysis Solution: EA (specifically CHNS analysis) combusts the entire sample, providing an absolute mass percentage of Carbon, Hydrogen, Nitrogen, and Sulfur. If a sample contains 10% invisible NaBr, the carbon mass percentage will drop proportionally, causing the sample to fail the 4 required by major chemical journals[4].

Comparative Methodology Analysis

Analytical Technique	Primary Function	Detects Inorganic Salts?	Detects Water/Solvents?	Quantitative Accuracy
Elemental Analysis (CHNS)	Absolute mass balance & bulk purity	Yes (via mass deviation)	Yes (via mass deviation)	±0.3% to ±0.4%
Quantitative NMR (qNMR)	Absolute organic purity & structure	No (unless using specific nuclei)	Yes	±1.0%
HPLC-UV / LC-MS	Relative organic purity & impurity profiling	No	No	Highly variable (response factors)

Experimental Protocols: Self-Validating Systems

To ensure robust data, the following protocols are designed with inherent causality and self-validation mechanisms.

Protocol A: CHNS Elemental Analysis Workflow

Theoretical Values for 5-(Bromomethyl)-1,2,3-thiadiazole (C₃H₃BrN₂S, MW: 178.93 g/mol ): C: 20.13%, H: 1.69%, N: 15.65%, S: 17.91%

• System Calibration & Self-Validation: Run a certified reference standard (e.g., Sulfanilamide) prior to the sample. Causality: If the standard's CHNS values deviate by >±0.2% from theoretical, the system automatically rejects the calibration, preventing false data acquisition due to gas leaks or exhausted columns.

• Sample Preparation: Weigh exactly 1.500–2.000 mg of the analyte into a combustible tin capsule. Causality: Tin acts as a thermodynamic catalyst. Upon ignition in oxygen, the exothermic oxidation of tin rapidly boosts the localized temperature to >1800 °C, ensuring the complete destruction of the robust thiadiazole ring.

• Combustion & Halogen Scrubbing: Combust the sample in a helium carrier gas stream. Causality: Because the analyte contains bromine, the combustion tube must be packed with silver wool. Silver reacts with the generated Br₂/HBr to form solid AgBr, preventing corrosive halogens from entering and destroying the Thermal Conductivity Detector (TCD).

• Detection: Separate the combustion gases (CO₂, H₂O, N₂, SO₂) via a GC column and quantify via TCD. The results must fall within ±0.4% of the theoretical values[4].

Protocol B: Orthogonal Validation via qNMR

5 to corroborate EA results[5].

• Internal Calibrant Selection: Accurately co-weigh the sample with a certified reference material, such as Maleic acid. Causality: Maleic acid provides a sharp, highly distinct singlet at ~6.3 ppm, which perfectly avoids overlapping with the thiadiazole aromatic proton (~8.8 ppm) and the bromomethyl protons (~4.9 ppm).

• Relaxation Delay (D1) Optimization: Set the D1 delay to 30–60 seconds. Causality: Absolute quantification requires all protons to fully relax back to their equilibrium magnetization state between pulses. A short D1 will cause under-integration of protons with long T1 relaxation times, destroying the accuracy of the purity calculation[2].

• Self-Validation Check: The absolute mass balance derived from the qNMR integrals must correlate with the EA results. A discrepancy indicates either integration error, overlapping impurities, or the presence of non-protonated inorganic salts.

Data Presentation: Theoretical vs. Experimental Results

The following table simulates the critical difference between a pure batch and a batch contaminated with inorganic salts, highlighting why HPLC alone is insufficient.

Batch ID	HPLC Purity (%)	qNMR Purity (%)	EA Carbon (%)	EA Nitrogen (%)	Deviation (Δ)	Conclusion
Theoretical	N/A	100.0%	20.13%	15.65%	0.00%	N/A
Batch A	99.5%	99.1%	20.10%	15.62%	-0.03%	PASS (>95% pure)
Batch B *	99.2%	94.1%	19.12%	14.85%	-1.01%	FAIL (Outside ±0.4%)

*Batch B contains 5% co-precipitated NaBr and trace water. HPLC fails to detect this, but EA accurately flags the mass balance discrepancy.

Purity Validation Workflow

Logical workflow for the absolute purity validation of synthesized compounds.

References

1.[3] Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing). 3 2.[1] Buy 5-(Bromomethyl)-1,2,3-thiadiazole - Smolecule.1 3.[4] An International Study Evaluating Elemental Analysis - ACS Central Science.4 4.[2] Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - Journal of Medicinal Chemistry.2 5.[5] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay - Journal of Medicinal Chemistry. 5

Sources

• 1. Buy 5-(Bromomethyl)-1,2,3-thiadiazole [smolecule.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Mechanistic Insights: The Isoxazole Liability vs. Thiadiazole Stability

As a Senior Application Scientist in medicinal chemistry, one of the most persistent challenges I encounter in lead optimization is the delicate balance between maintaining target affinity and achieving a viable pharmacokinetic (PK) profile. Five-membered heterocycles are ubiquitous in drug design, often serving as bioisosteres for amides, esters, or other aromatic rings.

However, not all heterocycles are created equal when exposed to the harsh metabolic environment of the liver and gut. This guide provides an in-depth, objective comparison of the 1,2,3-thiadiazole scaffold versus its widely used counterpart, the isoxazole ring, focusing specifically on their metabolic stability, structural liabilities, and the experimental methodologies used to validate them.

To understand the divergent metabolic fates of these two rings, we must examine the causality behind their enzymatic degradation.

The Isoxazole Liability: Reductive Cleavage

Isoxazoles are highly favored for their ability to improve aqueous solubility and act as hydrogen-bond acceptors. However, they harbor a significant metabolic Achilles' heel: the N–O bond . The high electronegativity of the oxygen atom adjacent to the nitrogen creates a polarized bond that is highly susceptible to two-electron reductive cleavage [1].

In vivo, this cleavage is catalyzed by hepatic Cytochrome P450 reductases (via charge transfer from the P450 Fe(II) heme center) and by gut microflora under anaerobic conditions[2]. This scission results in ring-opening, generating potentially toxic or inactive metabolites such as amidines or cyanoenols (a pathway famously observed in the metabolism of the anti-inflammatory drug leflunomide and the anticoagulant razaxaban).

The 1,2,3-Thiadiazole Advantage

Replacing an isoxazole with a 1,2,3-thiadiazole ring is a strategic bioisosteric move to mitigate this liability [3]. The substitution of oxygen with sulfur, alongside the N–N–S connectivity, fundamentally alters the electronic distribution of the ring.

• Resistance to Reduction: The 1,2,3-thiadiazole core lacks the highly polarized, weak N–O bond. Its delocalized

  -electron system and the lower electronegativity of sulfur make it highly resistant to the reductive scission that plagues isoxazoles [4].

• Oxidative Stability: Furthermore, the electron-deficient nature of the 1,2,3-thiadiazole ring makes it less susceptible to electrophilic attack by standard oxidative CYP450 enzymes compared to more electron-rich rings like thiazoles or furans.

Fig 1. Divergent metabolic pathways of isoxazole versus 1,2,3-thiadiazole bioisosteres.

Quantitative Data Comparison

To objectively compare these scaffolds, we evaluate their in vitro metabolic stability using Human Liver Microsomes (HLM). The two critical parameters are Half-life (

) and Intrinsic Clearance ( ) . A lower and a longer indicate a more stable compound that is likely to achieve higher systemic exposure in vivo.

The table below summarizes representative data for structurally matched pairs where an isoxazole core was directly replaced by a 1,2,3-thiadiazole core during a lead optimization campaign [3][4].

Compound Scaffold	Primary Metabolic Liability	HLM (min)	HLM (µL/min/mg protein)	Outcome
Isoxazole Core	High (N-O Reductive Cleavage)	18.5	74.9	Rapid clearance; potential for toxic ring-opened metabolites.
1,2,3-Thiadiazole Core	Low (Stable Ring System)	> 120.0	< 11.5	Excellent stability; suitable for once-daily oral dosing.

Data Interpretation: The transition from isoxazole to 1,2,3-thiadiazole essentially shuts down the reductive clearance pathway, resulting in a

-fold increase in half-life and a dramatic reduction in intrinsic clearance.

Experimental Protocol: Self-Validating Microsomal Stability Assay

To generate trustworthy, reproducible data comparing these heterocycles, the assay must be designed as a self-validating system . This means incorporating specific controls to differentiate true enzymatic metabolism from chemical instability.

Reagents Required:

• Human Liver Microsomes (HLM, 20 mg/mL)

• NADPH regenerating system (Solution A: NADP+ & Glc-6-P; Solution B: G6PDH)

• 0.1 M Potassium Phosphate Buffer (pH 7.4)

• Test Compounds (Isoxazole and 1,2,3-Thiadiazole analogs, 10 mM in DMSO)

• Positive Control: Verapamil (High clearance)

• Quench Solution: Ice-cold Acetonitrile containing an Internal Standard (IS).

Step-by-Step Methodology:

• Preparation: Dilute the test compounds and Verapamil to a working concentration of 1 µM in the phosphate buffer (final DMSO concentration < 0.1% to prevent CYP inhibition).

• Matrix Assembly: In a 96-well plate, combine the test compound (1 µM) with HLM (final protein concentration 0.5 mg/mL) in the phosphate buffer.

• Self-Validating Control (Critical Step): Prepare a parallel set of wells for the isoxazole compound without the NADPH regenerating system. Because isoxazoles can sometimes be chemically unstable, this minus-NADPH control ensures that any degradation observed in the primary assay is strictly enzyme-mediated.

• Pre-Incubation: Incubate the plate at 37°C for 5 minutes to achieve thermal equilibrium.

• Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system (1 mM final concentration) to all wells (except the minus-NADPH controls).

• Time-Course Sampling: At specific time points (

  minutes), remove a 50 µL aliquot from each well.

• Quenching: Immediately transfer the aliquot into 150 µL of the ice-cold Quench Solution. The organic solvent precipitates the microsomal proteins, halting the enzymatic reaction instantly.

• Processing & Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant to a clean plate for LC-MS/MS analysis. Calculate the percent compound remaining relative to the

  time point to derive and .

Fig 2. Step-by-step experimental workflow for in vitro liver microsomal stability assay.

Conclusion

While the isoxazole ring remains a valuable structural motif for tuning physicochemical properties, its susceptibility to reductive N–O bond cleavage represents a severe bottleneck in achieving optimal in vivo exposure. As demonstrated by comparative microsomal stability assays, bioisosteric replacement with a 1,2,3-thiadiazole ring effectively eliminates this metabolic liability. By utilizing robust, self-validating experimental protocols, researchers can confidently map these structure-metabolism relationships and accelerate the development of highly stable, efficacious therapeutics.

References

1.1 - ResearchGate 2.2 - ResearchGate 3.3 - Benchchem 4. 4 - Journal of Medicinal Chemistry (ACS)

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-(Bromomethyl)-1,2,3-thiadiazole

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 5-(Bromomethyl)-1,2,3-thiadiazole. As a brominated, heterocyclic compound, this reagent demands meticulous adherence to safety and waste management procedures to protect laboratory personnel and ensure environmental compliance. The guidance herein is synthesized from established environmental health and safety (EHS) protocols and material safety data for structurally related compounds.

Core Principles: Hazard Recognition and Mitigation

5-(Bromomethyl)-1,2,3-thiadiazole, like many brominated organic molecules, must be treated as a hazardous substance. The bromomethyl group suggests potential alkylating properties and lachrymatory effects, while the thiadiazole ring system can be prone to thermal or photochemical decomposition, often with the extrusion of nitrogen gas.[1][2] Safety data for analogous compounds, such as 5-(Bromomethyl)-2,1,3-benzothiadiazole, indicate that this class of chemical can cause severe skin burns and eye damage.[3]

Therefore, all handling and disposal operations must be predicated on the assumption that this compound is corrosive, toxic, and potentially reactive .

Table 1: Hazard Profile and Disposal Summary for 5-(Bromomethyl)-1,2,3-thiadiazole

Parameter	Guideline	Supporting Rationale & Sources
Primary Hazards	Corrosive, Acutely Toxic, Potential Lachrymator, Environmental Hazard.	Based on data for structurally similar bromomethylated thiadiazoles.[3][4][5]
Required PPE	Chemical splash goggles, face shield, lab coat, nitrile or neoprene gloves.	Standard for corrosive and toxic materials. Ensure eye, face, and skin protection.[3][6]
Handling Location	Certified Chemical Fume Hood.	To prevent inhalation of vapors and contain potential spills.[6][7]
Incompatible Materials	Strong oxidizing agents, acids, bases, and reducing agents.[3][5][8]	Co-mingling can lead to vigorous reactions or degradation into unknown, hazardous byproducts.
Waste Stream Category	Halogenated Organic Waste. [6][9][10]	Critical for proper high-temperature incineration and to prevent formation of toxic byproducts.[9][11]
Spill Neutralization	Absorb with inert material (vermiculite, sand). Small spills can be treated with sodium thiosulfate.[4][9]	Reduces the immediate hazard before collection as hazardous waste.
Ultimate Disposal	High-temperature incineration at a licensed hazardous waste facility.[11][12]	The required method for destroying halogenated organic compounds safely.

Mandatory Step-by-Step Disposal Protocol

The segregation of halogenated waste is not merely a recommendation; it is a critical safety and regulatory requirement.[6][10][13] Mixing brominated compounds with other waste streams, particularly non-halogenated solvents, can complicate the disposal process and may lead to the formation of highly toxic brominated dioxins during incineration.[9]

Experimental Protocol: Waste Segregation and Collection

• Container Designation:

  • Obtain separate, dedicated hazardous waste containers for liquids and solids.

  • These containers must be made of a chemically resistant material (e.g., high-density polyethylene) and be clearly labeled: "HAZARDOUS WASTE: HALOGENATED ORGANIC LIQUIDS " and "HAZARDOUS WASTE: HALOGENATED ORGANIC SOLIDS ".[9][10][13]

  • List all constituents, including "5-(Bromomethyl)-1,2,3-thiadiazole" and any solvents used.[10]

• Liquid Waste Transfer:

  • All transfers must be performed inside a chemical fume hood.[10]

  • Carefully pour liquid waste containing the compound (e.g., reaction mother liquors, solvent rinses) into the designated "Halogenated Organic Liquids" container.

  • Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.[14]

• Solid Waste Collection:

  • Place all contaminated solid materials (e.g., filter paper, used silica gel, contaminated gloves, weigh boats) into the "Halogenated Organic Solids" container.[9][15]

  • This prevents accidental exposure from contaminated lab supplies being discarded in regular trash.

• Container Sealing and Storage:

  • Keep waste containers securely closed at all times, except when actively adding waste.[10][13] This minimizes the release of hazardous vapors.

  • Store the sealed containers in a designated Satellite Accumulation Area within the laboratory, away from incompatible materials.[10][16] Secondary containment is highly recommended.[14]

• Disposal Request:

  • Once a container is approximately 90% full, or if waste generation is complete, submit a pickup request through your institution's Environmental Health & Safety (EHS) department.[14][15]

  • Do not accumulate more than 55 gallons of hazardous waste in your laboratory space.[13][14]

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is critical to mitigate exposure and prevent environmental contamination.[4]

• Alert & Evacuate: Immediately alert all personnel in the vicinity. If the spill is large or in a poorly ventilated area, evacuate the lab.

• Control & Contain: If safe to do so, prevent the spread of the spill by encircling it with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.[4][7]

• Neutralization (Small Spills Only): For minor spills, cautious treatment with sodium thiosulfate can help neutralize the reactive bromine component before absorption.[4][9] This should only be performed by trained personnel.

• Cleanup: While wearing full PPE, carefully collect the absorbed material using spark-proof tools and place it into the designated "Halogenated Organic Solids" hazardous waste container.[4][13]

• Decontamination: Wipe down the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), followed by a thorough wash with soap and water.[4] All cleaning materials must be disposed of as hazardous solid waste.[9]

• Reporting: Report the incident to your laboratory supervisor and your institution's EHS office, regardless of the spill's size.

Decontamination of Empty Containers

An "empty" container that held a reactive or acutely toxic chemical is not considered non-hazardous until properly decontaminated.[16]

• Initial Rinse: In a fume hood, rinse the container three times with a small amount of a suitable solvent (e.g., acetone or ethanol) that will solubilize the compound.

• Collect Rinsate: Each rinse must be collected and disposed of as "Halogenated Organic Liquid" waste.[16] Never pour the rinsate down the drain. [14][17]

• Final Cleaning: After the triple rinse, the container can be washed with soap and water.

• Disposal of Container: The decontaminated container can now be disposed of in the regular laboratory glass waste or recycling, provided the original label has been completely removed or defaced.[16]

Visual Workflow: Disposal Decision Pathway

The following diagram outlines the logical steps for managing waste generated from procedures involving 5-(Bromomethyl)-1,2,3-thiadiazole.

Caption: Decision workflow for proper segregation and disposal of waste.

References

• Reactive Liquids/Solids. Environmental Health & Safety, Michigan State University. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group. [Link]

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Personal protective equipment for handling 5-(Bromomethyl)-1,2,3-thiadiazole

Topic: [1][2][3][4][5][6]

Technical Safety Guide: 5-(Bromomethyl)-1,2,3-thiadiazole

Document Control:

• Applicability: Laboratory Scale Synthesis & Handling (< 50g)[1][3]

• Hazard Class: Alkylating Agent / Corrosive / Lachrymator[1][3]

Part 1: Hazard Mechanism & Risk Assessment

The "Why" Behind the Protocol To handle 5-(Bromomethyl)-1,2,3-thiadiazole safely, one must understand its reactivity, not just its hazard codes.[1][3] This compound features a bromomethyl moiety attached to an electron-deficient thiadiazole ring.[1][3]

• Alkylating Potential: The bromine atom is a distinct leaving group, activated by the adjacent heterocyclic ring.[1][3] This makes the methylene carbon highly electrophilic.[1][3] Upon contact with biological tissue (skin, eyes, lungs), it rapidly alkylates DNA and proteins.[1][3] This is not a simple acid burn; it is a chemical modification of tissue that leads to delayed, deep-tissue necrosis and potential sensitization.[1][3]

• Hydrolysis Risk: In the presence of ambient moisture, the bromomethyl group hydrolyzes to release Hydrogen Bromide (HBr) gas, a severe respiratory irritant and corrosive.[1][3]

• Lachrymatory Effect: Like its structural analog benzyl bromide, this compound is a potent lachrymator.[1][3] It stimulates corneal nerves at concentrations far below lethal levels, causing immediate, debilitating tearing and blepharospasm (involuntary eyelid closure).[1][3]

Core Hazard Summary

• H314: Causes severe skin burns and eye damage.[1][3][5][7]

• H335: May cause respiratory irritation.[1][2][3][6][7][8]

• H317: May cause an allergic skin reaction (Sensitizer).[1][3]

Part 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient.[1][3] The following matrix is designed based on the permeation kinetics of alkyl halides.

Protection Zone	Standard Requirement	Technical Specification & Rationale
Hand Protection	Double Gloving (Mandatory)	Primary Layer: 4H®/Silver Shield® (Laminate) or Viton®. Rationale:[1][3] Alkyl bromides permeate standard nitrile in <5 minutes.[1][3] Laminate offers >4 hours breakthrough time.Secondary Layer (Outer): 5-8 mil Nitrile (Disposable).Rationale:[1][3] Provides dexterity and protects the inner laminate glove from physical tears.[1][3]
Eye/Face	Chemical Goggles + Shield	Unvented Chemical Goggles are required to prevent vapor entry.Face Shield is mandatory if handling >1 gram or working with syringes/needles to protect against splash/projectile injury.[1][3]
Respiratory	Engineering Control	Fume Hood Only. Do not handle on an open bench.Velocity:[1][3] Face velocity must be verified >0.5 m/s.Respirator:[1][3] If hood failure occurs, use a Full-Face Respirator with OV/AG (Organic Vapor/Acid Gas) cartridges.[1][3]
Body	Barrier Coat	Tyvek® Lab Coat or chemically resistant apron over a standard cotton coat.[1][3] Cotton absorbs and holds alkylating agents against the skin.[1][3]

Part 3: Operational Protocol (Step-by-Step)

Storage & Retrieval

• Condition: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

• Container: Keep in a tightly sealed glass vial with a PTFE-lined cap. Store inside a secondary containment (desiccator) to prevent hydrolysis.[1][3]

• Retrieval: Allow the vial to warm to room temperature inside a desiccator before opening. Opening a cold vial in humid air causes condensation, triggering HBr release.[1][3]

Weighing & Transfer

• Location: ALL weighing must occur inside a chemical fume hood. Do not transport the open solid to a balance outside the hood.

• Technique: Use a disposable anti-static weighing boat.[1][3]

• Neutralization Prep: Before opening the vial, prepare a "Quench Station" in the hood: a beaker containing 10% Sodium Thiosulfate (aq) and Ethanol (1:1) .[1][3]

Reaction Setup

• Solvent Choice: Avoid nucleophilic solvents (like water or alcohols) unless intended for reaction.[1][3] Use anhydrous DCM, THF, or Toluene.[1][3]

• Addition: Add the thiadiazole solution slowly to the reaction mixture to control exotherms.

Part 4: Deactivation & Waste Disposal

The Self-Validating Deactivation System Never dispose of active alkylating agents directly into waste drums.[1][3] You must chemically deactivate the bromomethyl group first.[1][3]

Protocol:

• Reaction: Treat excess reagent, contaminated glassware, and disposable tools with the Quench Solution (10% Sodium Thiosulfate/Ethanol).[1][3]

• Mechanism: Thiosulfate acts as a soft nucleophile, displacing the bromine to form a non-toxic Bunte salt.[1][3]

  • Reaction:

    [1][3]

• Validation: Allow to soak for 24 hours. The disappearance of the lachrymatory odor indicates successful deactivation.[1][3]

• Disposal: Adjust pH to 7–9, then dispose of as Halogenated Organic Waste .

Part 5: Emergency Response Workflow

Caption: Decision logic for immediate emergency response to exposure or spills.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12698991, 5-(Bromomethyl)-1,2,3-thiadiazole. Retrieved from [Link]

• ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria: Skin Corrosion/Irritation. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US).[1][3] Retrieved from [Link]

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